2-Hydroxygentamicin A3

Core Science & Biosynthesis

The Discovery and Isolation of 2-Hydroxygentamicin A3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxygentamicin A3, a novel aminoglycoside antibiotic, represents a significant advancement in the field of antibacterial drug discovery. This technical guide provides an in-depth overview of the discovery of 2-Hydroxygentamicin A3 through mutational biosynthesis and outlines the key experimental protocols for its isolation and purification. The document details the fermentation process utilizing a specific idiotrophic mutant of Micromonospora purpurea, the producing organism, and describes the chromatographic techniques employed for the purification of the target compound. Furthermore, this guide summarizes the available analytical data essential for the characterization of 2-Hydroxygentamicin A3. The methodologies and data presented herein are intended to serve as a comprehensive resource for researchers and professionals engaged in the development of new antibiotic agents.

Discovery via Mutational Biosynthesis

The discovery of 2-Hydroxygentamicin A3 is a prime example of mutational biosynthesis, a powerful technique that allows for the generation of novel bioactive compounds. This process involves the use of a mutant microorganism that is blocked in the biosynthesis of a specific precursor of a secondary metabolite. By feeding analogs of this precursor to the mutant, new and potentially improved derivatives of the natural product can be synthesized.

In the case of 2-Hydroxygentamicin A3, a 2-deoxystreptamine-requiring idiotrophic mutant of Micromonospora purpurea is utilized. The wild-type Micromonospora purpurea produces the gentamicin (B1671437) C complex of antibiotics, which incorporates the aminocyclitol 2-deoxystreptamine (B1221613) as a core structural component. The idiotrophic mutant, however, lacks the ability to synthesize this crucial precursor and therefore cannot produce gentamicins unless 2-deoxystreptamine is supplied externally.

The key innovation in the discovery of 2-Hydroxygentamicin A3 was the feeding of streptamine (B1206204), an analog of 2-deoxystreptamine, to this mutant strain. The biosynthetic machinery of the Micromonospora purpurea idiotroph recognized and incorporated streptamine in place of 2-deoxystreptamine, leading to the production of a new set of gentamicin analogs, including 2-Hydroxygentamicin A3.

The logical relationship of this discovery is outlined in the diagram below:

Caption: Mutational biosynthesis of 2-Hydroxygentamicin A3.

Experimental Protocols

Fermentation of the Micromonospora purpurea Idiotroph

The production of 2-Hydroxygentamicin A3 is achieved through submerged fermentation of the 2-deoxystreptamine-requiring idiotroph of Micromonospora purpurea. While specific fermentation media and conditions for this particular mutant are not extensively detailed in publicly available literature, a general protocol based on gentamicin production can be outlined.

2.1.1. Culture and Inoculum Preparation:

• Strain: Micromonospora purpurea (2-deoxystreptamine idiotroph).

• Growth Medium: Tryptic soy broth or a similar rich medium.

• Inoculum Development: A multi-stage inoculum development is typically employed, starting from a slant culture to shake flasks to ensure a healthy and abundant biomass for inoculation of the production fermenter.

2.1.2. Production Fermentation:

• Fermenter: A sterile, baffled fermenter with controls for temperature, pH, and dissolved oxygen.

• Production Medium: A complex medium containing a suitable carbon source (e.g., glucose, dextrin), a nitrogen source (e.g., soybean meal, yeast extract), and essential minerals.

• Fermentation Parameters:

  • Temperature: 28-32°C.

  • pH: Maintained between 6.8 and 7.5.

  • Aeration: 0.5-1.5 vvm (volume of air per volume of medium per minute).

  • Agitation: Sufficient to ensure adequate mixing and oxygen transfer.

• Precursor Feeding: A sterile solution of streptamine is added to the fermentation broth during the early to mid-logarithmic growth phase. The optimal concentration and feeding strategy should be determined empirically.

Isolation and Purification of 2-Hydroxygentamicin A3

The isolation and purification of 2-Hydroxygentamicin A3 from the fermentation broth is a multi-step process that leverages the basic and polar nature of aminoglycosides.

2.2.1. Broth Harvesting and Mycelial Extraction:

• At the end of the fermentation, the broth is harvested.

• The pH of the whole broth is adjusted to ~2.0 with a suitable acid (e.g., sulfuric acid) to release the aminoglycosides bound to the mycelia.

• The acidified broth is stirred for several hours and then filtered to remove the mycelial cake.

2.2.2. Cation Exchange Chromatography:

• The clarified acidic extract is loaded onto a strong cation exchange resin (e.g., Dowex 50W-X8 or equivalent) in the H+ form.

• The column is washed with deionized water to remove neutral and anionic impurities.

• The bound aminoglycosides are eluted with a gradient of a basic solution, such as ammonium (B1175870) hydroxide (B78521) or sodium hydroxide.

2.2.3. Further Purification Steps:

• The fractions containing the 2-hydroxygentamicin complex are pooled and may be further purified by additional chromatographic steps.

• These can include preparative High-Performance Liquid Chromatography (HPLC) on a suitable stationary phase (e.g., silica, reversed-phase C18) to separate the individual components, including 2-Hydroxygentamicin A3.

The general workflow for the isolation and purification is depicted below:

Caption: Isolation and purification workflow for 2-Hydroxygentamicin A3.

Data Presentation

Quantitative data on the production and purification of 2-Hydroxygentamicin A3 is not widely available. The following tables are presented as a template for researchers to populate with their experimental data.

Table 1: Fermentation Parameters and Yield

Parameter	Value
Fermentation Scale (L)
Streptamine Fed (g/L)
Fermentation Time (h)
Final Broth Titer of 2-Hydroxygentamicin A3 (mg/L)

Table 2: Purification Summary

Purification Step	Total 2-Hydroxygentamicin A3 (mg)	Step Recovery (%)	Purity (%)
Clarified Acidic Extract	100
Cation Exchange Eluate
Preparative HPLC Pool

Table 3: Analytical Data for 2-Hydroxygentamicin A3

Analytical Technique	Observed Value
Mass Spectrometry
Molecular Formula	C19H39N5O8
Molecular Weight	465.54 g/mol
High-Resolution MS (M+H)+	Data to be determined
1H NMR (D2O)
Chemical Shifts (ppm)	Data to be determined
13C NMR (D2O)
Chemical Shifts (ppm)	Data to be determined

Conclusion

The discovery of 2-Hydroxygentamicin A3 through mutational biosynthesis highlights the potential of this technique for generating novel antibiotic candidates. The outlined fermentation and purification protocols provide a foundational framework for the production and isolation of this promising compound. Further research is needed to fully characterize the bioactivity of 2-Hydroxygentamicin A3 and to optimize its production and purification for potential clinical development. This guide serves as a valuable resource for scientists and researchers dedicated to addressing the ongoing challenge of antibiotic resistance.

Unraveling the Chemical Profile of 2-Hydroxygentamicin A3: A Technical Guide for Researchers

A comprehensive exploration of the chemical properties, analytical methodologies, and a proposed characterization workflow for the novel aminoglycoside, 2-Hydroxygentamicin A3. This guide addresses the current knowledge gap and provides a framework for future research by leveraging data from closely related gentamicin (B1671437) compounds.

Introduction: The Enigma of 2-Hydroxygentamicin A3

Gentamicin, a cornerstone in the arsenal (B13267) against severe bacterial infections, is not a single entity but a complex mixture of structurally related aminoglycoside antibiotics produced by Micromonospora purpurea. While the major components of the gentamicin C and A complexes are well-documented, certain minor components and derivatives, such as 2-Hydroxygentamicin A3, remain largely uncharacterized in publicly available scientific literature. This technical guide aims to collate the sparse existing information on gentamicin A3, provide a comparative analysis of the chemical properties of major gentamicin congeners, and present detailed experimental protocols that can be adapted for the comprehensive characterization of 2-Hydroxygentamicin A3.

Currently, specific experimental data regarding the chemical and physical properties of 2-Hydroxygentamicin A3 is not available. The information that can be reliably cited pertains to its parent compound, gentamicin A3.

Available Data for Gentamicin A3:

• CAS Number: 55715-67-8[1][2][3][4]

• Molecular Formula: C18H36N4O10[1][2][4]

• Molecular Weight: 468.5 g/mol [2][5]

The "2-Hydroxy" prefix indicates an additional hydroxyl group on the gentamicin A3 structure; however, the precise position of this hydroxylation is not documented in the available literature. To provide a foundational understanding for researchers, the subsequent sections will focus on the known properties of the more prevalent gentamicin A and C components.

Comparative Chemical Properties of Gentamicin Components

To facilitate the characterization of 2-Hydroxygentamicin A3, it is instructive to examine the known properties of its closest chemical relatives. The following tables summarize the key chemical and physical properties of the major components of the gentamicin A and C complexes.

Table 1: General Chemical Properties of Major Gentamicin Components

Component	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
Gentamicin A	C18H36N4O10	468.50	13291-74-2[5][6]
Gentamicin C1	C21H43N5O7	477.60	25876-10-2[7][8]
Gentamicin C1a	C19H39N5O7	449.54	26098-04-4[6][7]
Gentamicin C2	C20H41N5O7	463.57	25876-11-3[6][7][9][10]
Gentamicin C2a	C20H41N5O7	463.57	Not available
Gentamicin C2b	C20H41N5O7	463.57	Not available

Table 2: Physical Properties of Gentamicin and its Components

Property	Gentamicin (Complex)	Gentamicin C1	Gentamicin C2	Gentamicin A
Appearance	White to buff-colored, hygroscopic powder[11]	White amorphous powder	-	White amorphous powder[6]
Melting Point	218-237 °C (sulfate salt)[11]	94-100 °C[6][12]	107-124 °C[6]	102-108 °C[6]
Solubility	Freely soluble in water; insoluble in lipids and most organic solvents.[11][12]	Moderately soluble in methanol (B129727), ethanol, acetone.[6]	-	Freely soluble in water; soluble in pyridine, DMF.[6]
Optical Rotation [α]D	+102° (sulfate salt, 25 °C)[11]	+158° (25 °C)[6][12]	+160° (25 °C)[6]	+146° (25 °C)[6]
pKa	Strongest Acidic: 12.55, Strongest Basic: 10.12[7]	-	-	-
LogP	-3.1[12]	-	-	-6.4[5]

Experimental Protocols for Characterization

The following are detailed methodologies for key experiments that are essential for the isolation, identification, and structural elucidation of gentamicin components. These protocols can be directly applied or adapted for the study of 2-Hydroxygentamicin A3.

Isolation and Purification of Gentamicin Components

Objective: To isolate individual gentamicin components from a fermentation broth or a commercial mixture.

Methodology: Medium-Pressure Liquid Chromatography (MPLC)[13]

• Stationary Phase: Silica (B1680970) gel 60 (15-40 µm).[13]

• Mobile Phase Systems: [13]

  • System A: Methanol-25% ammonia (B1221849) solution (85:15, v/v)

  • System B: Methanol-chloroform-25% ammonia solution (20:10:5, v/v)

• Procedure:

  • Prepare a concentrated solution of the gentamicin mixture.

  • Equilibrate the silica gel column with the chosen mobile phase.

  • Load the sample onto the column.

  • Elute the components using a gradient or isocratic flow of the mobile phase.

  • Collect fractions and monitor the separation using thin-layer chromatography (TLC).

  • Neutralize the eluted fractions containing the separated components with 1.0 M hydrochloric acid.[13]

  • Concentrate the fractions under vacuum.

  • Perform desalting by gel filtration.

  • Verify the purity of the isolated components using HPLC and NMR spectroscopy.[13]

High-Performance Liquid Chromatography (HPLC) for Component Analysis

Objective: To separate and quantify the individual components of a gentamicin mixture.

Methodology 1: HPLC with Charged Aerosol Detection (CAD) [14]

• Column: A specialty column for aminoglycoside analysis, such as a C18 phase stable at low pH.[15]

• Mobile Phase: [14]

  • Mobile Phase A: 5% acetonitrile (B52724) in water with 0.025% heptafluorobutyric acid (HFBA).

  • Mobile Phase B: 5% acetonitrile in water with 0.3% trifluoroacetic acid (TFA).

• Gradient Elution: A gradient program should be developed to optimize the separation of the components.

• Flow Rate: Typically 1 mL/min.[15]

• Column Temperature: 30 °C.[15]

• Detection: Charged Aerosol Detector (CAD), which is suitable for non-volatile analytes without a chromophore.[14]

• Sample Preparation:

  • For standards, accurately weigh and dissolve gentamicin sulfate (B86663) in deionized water. It is crucial to dry the standard before use to avoid errors due to absorbed water.[14]

  • For samples, dilute to an appropriate concentration with deionized water.[14]

Methodology 2: HPLC with Pre-column Derivatization and Fluorescence Detection [16]

• Column: Nova-Pak® RP-C18 (150 mm x 3.9 mm, 4 µm).[16]

• Mobile Phase: An isocratic system appropriate for the separation of the derivatized analytes.

• Derivatization Reagent: Phthalaldehyde (OPA) reagent, freshly prepared by dissolving OPA in methanol, adding N-acetyl-L-cysteine (NAC) solution, and diluting with a borate (B1201080) buffer (pH 10).[16]

• Derivatization Procedure: [16]

  • Mix the sample or standard solution with the OPA reagent.

  • Add a solution of hydroxypropyl-β-cyclodextrin (HP-β-CD) to stabilize the derivatives.

  • Heat the mixture in a water bath at 50°C for 20 minutes.

  • Cool the mixture before injection into the HPLC system.

• Detection: Fluorescence detector with excitation at 328 nm and emission at 423 nm.[16]

Mass Spectrometry (MS) for Identification and Structural Elucidation

Objective: To confirm the molecular weight and obtain structural information of the isolated components.

Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [17][18]

• Chromatographic System: An ultra-performance liquid chromatography (UPLC) or HPLC system.

• Column: A C18 reversed-phase column.[17]

• Mobile Phase: A gradient of methanol and an acidic aqueous solution (e.g., 50 mM trifluoroacetic acid, pH 2).[18]

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used for aminoglycosides.[17][19]

• Mass Analyzer: A tandem mass spectrometer (e.g., triple quadrupole or ion trap) capable of performing product ion scans (MS/MS).

• Data Acquisition: Acquire full scan mass spectra to determine the protonated molecular ions [M+H]+ and product ion spectra to elucidate fragmentation patterns. The fragmentation of gentamicin components typically involves the successive loss of the sugar units.[19]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Objective: To obtain detailed structural information and confirm the identity of the isolated components.

Methodology: 1H and 13C NMR [20][21]

• Solvent: Deuterated water (D2O) is a suitable solvent for the water-soluble gentamicin components.

• Spectrometer: A high-field NMR spectrometer (e.g., 600 MHz) is recommended for better resolution of the complex spectra.[20]

• Experiments:

  • 1H NMR: Provides information on the number and connectivity of protons.

  • 13C NMR: Provides information on the carbon skeleton.

  • 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are crucial for assigning the complex proton and carbon signals and establishing the complete structure of the molecule.

• Data Analysis: The chemical shifts and coupling constants of the signals are compared with those of known gentamicin components to confirm the structure. Characteristic signals can be used as spectral markers for each component.[20]

Logical Workflow for Characterization of 2-Hydroxygentamicin A3

The following diagram illustrates a logical workflow for the comprehensive characterization of a novel or poorly understood gentamicin derivative like 2-Hydroxygentamicin A3.

Caption: A logical workflow for the characterization of 2-Hydroxygentamicin A3.

Conclusion and Future Directions

While direct chemical and physical data for 2-Hydroxygentamicin A3 remains elusive, this technical guide provides a robust framework for researchers to approach its characterization. By leveraging the extensive knowledge of the major gentamicin components and employing the detailed analytical protocols outlined, scientists can systematically isolate, identify, and elucidate the structure of this and other minor gentamicin derivatives. Such studies are crucial for a complete understanding of the gentamicin complex and may reveal novel structure-activity relationships, potentially leading to the development of new aminoglycoside antibiotics with improved efficacy and reduced toxicity. Future research should focus on the isolation of 2-Hydroxygentamicin A3 from Micromonospora purpurea fermentation broths and the application of the described methodologies to fully characterize its chemical properties and biological activity.

References

• 1. Chemical Product Catalog _Letter G_Page 42_Chemicalbook [chemicalbook.com]
• 2. gentamicin A3 CAS#: 55715-67-8 [m.chemicalbook.com]
• 3. gentamicin A3 | CAS#:55715-67-8 | Chemsrc [chemsrc.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Gentamicin A | C18H36N4O10 | CID 12810388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Gentamicin [drugfuture.com]
• 7. usp-pqmplus.org [usp-pqmplus.org]
• 8. Gentamicin C1 | C21H43N5O7 | CID 72395 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Gentamicin C2 | C20H41N5O7 | CID 72397 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. GSRS [gsrs.ncats.nih.gov]
• 11. Structural origins of gentamicin antibiotic action | The EMBO Journal [link.springer.com]
• 12. Gentamicin | C21H43N5O7 | CID 3467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Isolation of gentamicin C compounds from culture filtrates of Micromonospora purpurea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. pragolab.cz [pragolab.cz]
• 16. pjoes.com [pjoes.com]
• 17. Development and validation of liquid chromatography tandem mass spectrometry methods for the determination of gentamicin, lincomycin, and spectinomycin in the presence of their impurities in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Identification of gentamicin impurities by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Identification and Quantification of the Component Composition of the Active Substance Gentamicin Sulfate by 1 Н and 13 С NMR Spectroscopy | Moiseev | Regulatory Research and Medicine Evaluation [vedomostincesmp.ru]
• 21. Identification and Quantification of the Component Composition of the Active Substance Gentamicin Sulfate by 1 Н and 13 С NMR Spectroscopy | Moiseev | Regulatory Research and Medicine Evaluation [vedomostincesmp.ru]

An In-depth Technical Guide to the Mutational Biosynthesis of 2-Hydroxygentamicin

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the mutational biosynthesis of 2-hydroxygentamicin, a novel aminoglycoside antibiotic. The process leverages a 2-deoxystreptamine (B1221613) (2-DOS) idiotrophic mutant of Micromonospora purpurea, the wild-type producer of the gentamicin (B1671437) C complex. By feeding streptamine (B1206204), an analogue of 2-DOS, to this mutant, the biosynthetic machinery is redirected to produce 2-hydroxygentamicin. This guide details the experimental protocols, summarizes the quantitative data, and provides visualizations of the key pathways and workflows.

Experimental Protocols

The following sections outline the key experimental procedures for the generation of the mutant strain, fermentation, precursor feeding, and purification of the target compounds.

The foundational step in the mutational biosynthesis of 2-hydroxygentamicin is the creation of an idiotrophic mutant of Micromonospora purpurea that is unable to synthesize the 2-deoxystreptamine (2-DOS) moiety of gentamicin. This mutant requires an external supply of 2-DOS to produce the native gentamicin complex and can incorporate analogues like streptamine to produce novel aminoglycosides.

Protocol for Mutagenesis and Mutant Selection:

• Spore Suspension Preparation: A dense spore suspension of Micromonospora purpurea is prepared from a mature agar (B569324) culture grown on a suitable sporulation medium.

• Mutagenesis: The spore suspension is subjected to a mutagenic agent. A common method involves treatment with N-methyl-N'-nitro-N-nitrosoguanidine (NTG). The exposure time and concentration of the mutagen are optimized to achieve a kill rate of 99.5-99.9%.

• Mutant Screening: The surviving colonies are screened for their inability to produce antibiotics on a minimal medium and their ability to produce antibiotics when the medium is supplemented with 2-deoxystreptamine. This is typically done using a replica plating technique.

  • Master plates containing the mutagenized colonies are prepared.

  • These are then replica-plated onto two sets of production agar plates: one without 2-DOS and one supplemented with 2-DOS.

  • The plates are incubated to allow for antibiotic production.

  • An overlay of a sensitive indicator organism (e.g., Staphylococcus aureus) is applied to both sets of plates.

  • Colonies that show a zone of inhibition only on the 2-DOS supplemented plate are selected as potential 2-DOS idiotrophs.

• Confirmation of Idiotrophic Mutants: The selected mutants are then grown in liquid culture with and without 2-DOS supplementation to confirm their antibiotic production profile.

Once a stable 2-DOS idiotrophic mutant is obtained, it can be used for the production of 2-hydroxygentamicin by feeding it streptamine during fermentation.

Fermentation Protocol:

• Seed Culture:

  • A two-stage seed culture is typically employed to ensure a healthy and abundant inoculum.

  • Stage 1: A frozen vial or lyophilized culture of the mutant is inoculated into a germination medium and incubated for 4 days at 35°C on a rotary shaker (280 rpm)[1].

  • Stage 2: A portion of the first-stage culture is transferred to a fresh germination medium and incubated for 48-72 hours at 28°C[1].

• Production Fermentation:

  • The second-stage seed culture is used to inoculate the production fermentation medium.

  • The fermentation is carried out for 6-7 days at 28°C with vigorous aeration and agitation[1].

  • The pH of the fermentation is maintained between 6.8 and 7.2[1].

• Precursor Feeding:

  • A sterile solution of streptamine is added to the fermentation broth. The optimal timing of addition is typically after the initial growth phase of the microorganism, around 24-48 hours into the fermentation.

  • The concentration of streptamine added is a critical parameter and needs to be optimized for maximum production of 2-hydroxygentamicin.

The 2-hydroxygentamicin complex is extracted from the fermentation broth and purified to isolate the individual components. As basic aminoglycosides, they can be effectively purified using cation-exchange chromatography.

Purification Protocol:

• Clarification of Fermentation Broth: The whole fermentation broth is acidified to pH 2.0 with sulfuric acid to release the aminoglycosides from the mycelia. The broth is then filtered to remove the mycelia and other solid particles.

• Cation-Exchange Chromatography: The clarified broth is passed through a column of a weak cation-exchange resin (e.g., Amberlite CG-50). The basic aminoglycosides bind to the resin, while neutral and acidic impurities are washed away.

• Elution: The bound 2-hydroxygentamicin complex is eluted from the resin using a gradient of a basic solution, such as ammonium (B1175870) hydroxide.

• Component Separation: The fractions containing the 2-hydroxygentamicin complex are pooled and further purified by column chromatography on silica (B1680970) gel or a similar stationary phase to separate the individual components (e.g., 2-hydroxygentamicin C1 and C2).

• Characterization: The purified components are characterized by various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to confirm their structures.

Data Presentation

The mutational biosynthesis of 2-hydroxygentamicin yields a complex of closely related compounds, primarily 2-hydroxygentamicin C1 and C2. The user's request for information on 2-hydroxygentamicin A3 could not be substantiated with the available literature, which predominantly focuses on the C components. The biological activity of the 2-hydroxygentamicin C complex has been reported to be comparable to or, in some cases, better than the parent gentamicin C complex against certain resistant strains.

Compound	Core Aminocyclitol	Key Structural Feature	Reported Biological Activity
Gentamicin C Complex	2-Deoxystreptamine	A mixture of C1, C1a, and C2 components.	Broad-spectrum activity against Gram-positive and Gram-negative bacteria.
2-Hydroxygentamicin C Complex	Streptamine	A mixture of 2-hydroxygentamicin C1 and C2 components.	Broad-spectrum antibiotic activity with potency slightly less than the gentamicin C complex against sensitive strains, but with greater activity against selected gentamicin C resistant organisms[2].
2-Hydroxygentamicin A3	Streptamine	Hypothetical component.	No data available in the reviewed literature.

Visualizations

The following diagrams illustrate the workflow of the mutational biosynthesis process and the proposed biosynthetic pathway for 2-hydroxygentamicin.

References

• 1. Mutational biosynthesis--a tool for the generation of structural diversity in the biosynthesis of antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. I. Conversion of aminocyclitols to new aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Streptamine in the Formation of 2-Hydroxygentamicin A3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biosynthetic pathway leading to the formation of the gentamicin C complex, with a specific focus on the integral role of the streptamine-derived core, 2-deoxystreptamine (2-DOS). While the term "2-Hydroxygentamicin A3" is not a standard nomenclature, this guide interprets it as a representative hydroxylated intermediate within the intricate network of reactions that constitute gentamicin biosynthesis. We delve into the enzymatic transformations from the initial cyclization of glucose-6-phosphate to form 2-DOS, through to the branched pathways leading to the various components of the gentamicin C complex. This document synthesizes the current understanding of the key enzymes involved, presents available quantitative and qualitative data, details relevant experimental methodologies, and provides visual representations of the biosynthetic and experimental workflows. It is important to note that while the enzymatic steps are well-characterized, comprehensive kinetic data for all enzymes in the pathway is not extensively available in the public domain.

Introduction

Gentamicins are a clinically significant class of aminoglycoside antibiotics produced by the actinomycete Micromonospora echinospora. They are potent inhibitors of bacterial protein synthesis and are used to treat a variety of severe Gram-negative infections. The final gentamicin product is a complex mixture of structurally related compounds, primarily the gentamicin C complex, which includes gentamicin C1, C1a, C2, C2a, and C2b. The biosynthesis of these complex molecules is a fascinating example of microbial secondary metabolism, involving a cascade of enzymatic reactions that modify a central aminocyclitol core.

At the heart of all gentamicins lies a derivative of streptamine, known as 2-deoxystreptamine (2-DOS). This aminocyclitol scaffold is the foundation upon which glycosylation and a series of subsequent modifications, including methylation, oxidation, transamination, and deoxygenation, build the final antibiotic structures. Understanding the role of each biosynthetic enzyme and the sequence of these modifications is crucial for efforts in biosynthetic engineering to produce novel, more effective, or less toxic aminoglycoside variants.

This guide will systematically explore the biosynthetic pathway, highlighting the pivotal function of streptamine in the journey to hydroxylated gentamicin intermediates and the final gentamicin C complex.

The Biosynthetic Pathway: From Glucose to Gentamicin

The formation of the gentamicin C complex is a multi-step process that can be broadly divided into three key stages:

• Formation of the 2-deoxystreptamine (2-DOS) core.

• Glycosylation of 2-DOS to form early pseudotrisaccharide intermediates.

• A branched pathway of late-stage modifications leading to the various gentamicin C components.

Formation of the 2-Deoxystreptamine (2-DOS) Core

The biosynthesis of the central aminocyclitol scaffold, 2-deoxystreptamine, begins with D-glucose-6-phosphate, a primary metabolite.[1] A key enzyme in this initial phase is 2-deoxy-scyllo-inosose synthase (DOIS) , which catalyzes the cyclization of D-glucose-6-phosphate to 2-deoxy-scyllo-inosose (DOI).[1][2] This is followed by a series of enzymatic steps, including transamination and oxidation, to yield the final 2-DOS core.

Figure 1: Biosynthesis of 2-deoxystreptamine (2-DOS) from Glucose-6-Phosphate.

Formation of the Key Intermediate: Gentamicin X2

Once the 2-DOS core is synthesized, it undergoes glycosylation to form a pseudodisaccharide, paromamine. Further glycosylation leads to the first pseudotrisaccharide intermediate, gentamicin A2.[3] A series of enzymatic modifications then convert gentamicin A2 into the crucial branchpoint intermediate, gentamicin X2 .[4] This conversion involves the action of an oxidoreductase (GenD2), an aminotransferase (GenS2), an N-methyltransferase (GenN), and a radical SAM-dependent C-methyltransferase (GenD1).[4][5]

Figure 2: Biosynthetic pathway from 2-DOS to the branchpoint intermediate, Gentamicin X2.

The Gentamicin X2 Branch Point and Late-Stage Modifications

Gentamicin X2 is a critical juncture in the biosynthesis of the gentamicin C complex. At this point, the pathway diverges into two parallel routes, dictated by the action of two key enzymes: GenK and GenQ .[3]

• The GenK Pathway: The radical SAM-dependent methyltransferase GenK catalyzes the methylation of the C-6' position of gentamicin X2 to produce G418.[6][7] Subsequent modifications of G418, including oxidation by GenQ, transamination by GenB1, dideoxygenation by GenP, GenB3, and GenB4, and epimerization by GenB2, lead to the formation of gentamicins C2, C2a, and C1.[3][8][9]

• The GenQ Pathway: The flavin-linked dehydrogenase GenQ oxidizes the C-6' position of gentamicin X2.[3] This is followed by a series of reactions analogous to the GenK pathway, ultimately yielding gentamicins C1a and C2b.[3]

Figure 3: Branched biosynthetic pathway from Gentamicin X2 to the Gentamicin C complex.

Quantitative Data

While a complete set of kinetic parameters for all enzymes in the gentamicin biosynthetic pathway is not available in the current literature, this section summarizes the existing quantitative and qualitative data.

Table 1: Summary of Enzymatic Functions and Available Data

Enzyme	Substrate(s)	Product(s)	Cofactor(s)	Quantitative Data	Qualitative Observations	Reference(s)
DOIS (GenC)	D-glucose-6-phosphate	2-deoxy-scyllo-inosose	NAD+	Kinetic analysis has been performed, but specific values are not consistently reported.	A key enzyme for the formation of the 2-DOS core.[2]	[1][2]
GenD1	Gentamicin A	Gentamicin X2	S-adenosyl-L-methionine (SAM), Cobalamin	Not available	A radical SAM-dependent C-methyltransferase.[4][5]	[4][5]
GenD2	Gentamicin A2	3''-dehydro-3''-oxo-gentamicin A2	NAD(P)+	Not available	An oxidoreductase essential for the conversion of the C-3'' hydroxyl to an amino group.[4][5]	[4][5]
GenS2	3''-dehydro-3''-oxo-gentamicin A2	3''-amino-gentamicin A2	Pyridoxal phosphate (PLP)	Not available	An aminotransferase that introduces the amino group at the C-3'' position.[4][5]	[4][5]
GenN	3''-amino-gentamicin A2	Gentamicin A	S-adenosyl-L-methionine (SAM)	Not available	A specific N-methyltransferase for the C-3'' amino group.[4][5]	[4][5]
GenK	Gentamicin X2	G418	S-adenosyl-L-methionine (SAM), Cobalamin	Stoichiometry: 1 equivalent of 5'-deoxyadenosine and S-adenosyl-homocysteine produced per methylation.[6]	A cobalamin-dependent radical SAM methyltransferase that creates the branch point to the C2, C2a, and C1 series.[6][7]	[6][7]
GenQ	Gentamicin X2, G418	6'-oxo intermediates	FAD	Not available	A flavin-linked dehydrogenase with dual substrate specificity, acting on both branches of the pathway.[3]	[3]
GenB1	6'-oxo intermediates	JI-20A, JI-20B/Ba	Pyridoxal phosphate (PLP)	Not available	The primary aminotransferase partner for GenQ.[3]	[3]
GenB2	Gentamicin C2a, Gentamicin C2	Gentamicin C2, Gentamicin C2a	Pyridoxal phosphate (PLP)	Equilibrium ratio of C2:C2a is approximately 1:2.[3]	A PLP-dependent epimerase that interconverts gentamicin C2 and C2a.[3][9]	[3][9]
GenB3	Phosphorylated JI-20A/Ba	3',4'-dideoxy-4',5'-ene-6'-oxo intermediates	Pyridoxal phosphate (PLP)	Not available	A PLP-dependent enzyme involved in the dideoxygenation process.[8]	[8]
GenB4	3',4'-dideoxy-4',5'-ene-6'-oxo intermediates	Gentamicin C1a, C2a	Pyridoxal phosphate (PLP)	Not available	Catalyzes the reduction of the 4',5'-double bond and the final transamination.[8]	[8]
GenP	JI-20A, JI-20Ba	Phosphorylated intermediates	ATP	Not available	A phosphotransferase that initiates the dideoxygenation process.[8]	[8]
GenL	Gentamicin C1a, Gentamicin C2	Gentamicin C2b, Gentamicin C1	S-adenosyl-L-methionine (SAM)	Kinetic parameters have been measured.	The terminal 6'-N-methyltransferase.	[10]

Experimental Protocols

This section provides an overview of key experimental methodologies used in the study of gentamicin biosynthesis.

General Workflow for Enzyme Characterization

The characterization of enzymes in the gentamicin biosynthetic pathway typically follows a structured workflow.

Figure 4: General experimental workflow for the characterization of biosynthetic enzymes.

Detailed Methodology: In Vitro Assay for GenK Activity

This protocol is based on the methods described for the characterization of the radical SAM methyltransferase, GenK.[6]

Objective: To determine the in vitro activity of GenK by monitoring the conversion of gentamicin X2 to G418.

Materials:

• Purified GenK enzyme (recombinantly expressed and purified)

• Gentamicin X2 (substrate)

• S-adenosyl-L-methionine (SAM)

• Cobalamin (MeCbl or HOCbl)

• Sodium dithionite (reductant)

• Assay buffer (e.g., Tris-HCl, pH 7.5)

• Reaction quench solution (e.g., chloroform)

• HPLC system with a C18 column

• Mass spectrometer

Procedure:

• Enzyme Reconstitution (if necessary): For radical SAM enzymes like GenK, reconstitution of the iron-sulfur cluster under anaerobic conditions is often required. This typically involves incubation of the apo-enzyme with a source of iron (e.g., ferrous ammonium sulfate) and sulfide (e.g., L-cysteine and a cysteine desulfurase, or chemical reconstitution).

• Reaction Setup: In an anaerobic environment, combine the following in a microcentrifuge tube:

  • Assay buffer

  • Purified GenK enzyme

  • Cobalamin

  • Gentamicin X2

  • SAM

• Initiation: Initiate the reaction by adding a freshly prepared solution of sodium dithionite to reduce the iron-sulfur cluster.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30°C) for a defined period.

• Quenching: Stop the reaction by adding an equal volume of chloroform and vortexing vigorously to precipitate the protein.

• Sample Preparation: Centrifuge the mixture to separate the aqueous and organic layers. Transfer the aqueous supernatant containing the substrate and product to a new tube for analysis.

• LC-MS/MS Analysis: Analyze the aqueous sample by reverse-phase HPLC coupled to a mass spectrometer.

  • Chromatography: Use a C18 column with a gradient of water and acetonitrile containing a suitable modifier (e.g., formic acid or trifluoroacetic acid) to separate gentamicin X2 and G418.

  • Mass Spectrometry: Monitor the reaction by detecting the mass-to-charge ratios (m/z) of the protonated molecular ions of gentamicin X2 and G418 in positive ion mode.

• Data Analysis: Quantify the amount of product formed by integrating the peak area from the extracted ion chromatogram and comparing it to a standard curve.

Detailed Methodology: LC-MS/MS Analysis of Gentamicin Intermediates

This protocol provides a general framework for the analysis of gentamicin and its intermediates. Specific parameters may need optimization based on the available instrumentation and the specific analytes.

Objective: To separate and identify gentamicin components and biosynthetic intermediates from in vitro reactions or fermentation broths.

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) or High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source

Materials:

• C18 reverse-phase column

• Mobile Phase A: Water with 0.1% formic acid (or other suitable modifier)

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Analytical standards of gentamicin components and intermediates (if available)

Procedure:

• Sample Preparation:

  • From In Vitro Assays: As described in the GenK assay protocol (Section 4.2).

  • From Fermentation Broths: Centrifuge the culture to remove cells. The supernatant can be directly analyzed or subjected to solid-phase extraction (SPE) for sample cleanup and concentration.

• Chromatographic Separation:

  • Equilibrate the C18 column with the initial mobile phase conditions (e.g., 98% A, 2% B).

  • Inject the sample.

  • Apply a linear gradient to increase the percentage of Mobile Phase B over time to elute the analytes. The specific gradient will depend on the analytes of interest.

  • Wash the column with a high percentage of Mobile Phase B and re-equilibrate to initial conditions before the next injection.

• Mass Spectrometric Detection:

  • Operate the ESI source in positive ion mode.

  • Perform a full scan analysis to identify the molecular ions of the expected intermediates.

  • For quantitative analysis and increased specificity, develop a Multiple Reaction Monitoring (MRM) method. This involves selecting precursor ions (the molecular ions of the analytes) and fragmenting them in the collision cell to produce specific product ions. The instrument then monitors these specific precursor-to-product ion transitions.

• Data Analysis:

  • Identify compounds by comparing their retention times and mass spectra (or MRM transitions) to those of authentic standards.

  • For unknown intermediates, analyze the fragmentation patterns in the MS/MS spectra to deduce their structures.

  • Quantify analytes by integrating the peak areas from the chromatograms and using a calibration curve generated from analytical standards.

Conclusion

The biosynthesis of the gentamicin C complex is a testament to the intricate and elegant chemistry catalyzed by microbial enzymes. Central to this process is the streptamine-derived 2-deoxystreptamine core, which serves as the molecular scaffold for a series of precise enzymatic modifications. This guide has outlined the key steps in this biosynthetic pathway, from the formation of 2-DOS to the branched pathways leading to the final gentamicin components.

While the sequence of enzymatic reactions is now largely understood, a significant opportunity for future research lies in the detailed kinetic characterization of each enzyme. A comprehensive understanding of the kinetic parameters will be invaluable for predictive modeling and the rational design of biosynthetic pathways to generate novel aminoglycoside antibiotics with improved therapeutic properties. The experimental protocols and data presented herein provide a foundation for researchers, scientists, and drug development professionals to further explore and manipulate this fascinating biosynthetic system.

References

• 1. DNA methyltransferases: mechanistic models derived from kinetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The activity of the murine DNA methyltransferase Dnmt1 is controlled by interaction of the catalytic domain with the N-terminal part of the enzyme leading to an allosteric activation of the enzyme after binding to methylated DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Delineating the Biosynthesis of Gentamicin X2, the Common Precursor of the Gentamicin C Antibiotic Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 6. Kinetic and structural analysis of human ALDH9A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The GenK-catalyzed C-6′ Methylation in the Biosynthesis of Gentamicin: Isolation and Characterization of a Cobalamin-dependent Radical SAM Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pnas.org [pnas.org]
• 10. Enzymology of Gentamicin Biosynthesis [repository.cam.ac.uk]

Production of 2-Hydroxygentamicin A3: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The production of novel aminoglycoside antibiotics remains a critical area of research to combat the growing threat of antimicrobial resistance. This technical guide provides an in-depth overview of the microorganisms and methodologies involved in the production of 2-hydroxygentamicin, a derivative of the potent gentamicin (B1671437) antibiotic complex. While the specific variant "2-hydroxygentamicin A3" is not prominently documented in existing scientific literature, this guide focuses on the well-established production of the 2-hydroxygentamicin C complex by idiotrophic mutants of Micromonospora purpurea. The principles and protocols outlined herein provide a robust framework for the generation and investigation of novel gentamicin analogs, including the potential for producing minor, uncharacterized components. This document details the producing microorganisms, biosynthetic pathways, experimental protocols for mutational biosynthesis, and analytical techniques for the characterization of these valuable compounds.

Introduction to 2-Hydroxygentamicin

Gentamicin is a broad-spectrum aminoglycoside antibiotic complex produced by various species of the genus Micromonospora. The complex typically includes major components such as gentamicin C1, C1a, and C2.[1][2] 2-Hydroxygentamicin is a modified version of this complex, characterized by the presence of a hydroxyl group at the 2-position of the 2-deoxystreptamine (B1221613) ring. This structural modification is achieved through a technique known as mutational biosynthesis (also referred to as mutasynthesis). This process utilizes "idiotrophic" mutants of a producing organism, which are blocked in the synthesis of a specific precursor of the final molecule.[1][2] By feeding analogs of this precursor to the culture, novel antibiotic derivatives can be generated. In the case of 2-hydroxygentamicin, an idiotrophic mutant of Micromonospora purpurea that cannot produce 2-deoxystreptamine is supplied with streptamine (B1206204), an analog containing an additional hydroxyl group.[1][2]

The resulting 2-hydroxygentamicin complex has been shown to exhibit broad-spectrum antibacterial activity, with some studies indicating improved activity against certain gentamicin-resistant strains.[1][2] While the primary reported components of this complex are 2-hydroxygentamicin C1 and C2, the potential for the formation of other minor components, such as a hypothetical "A3" variant, exists within the inherent flexibility of the biosynthetic machinery.

Producing Microorganisms

The primary microorganisms utilized for the production of the gentamicin complex and its derivatives belong to the genus Micromonospora.

• Micromonospora purpurea : This species is the most well-documented producer of the gentamicin C complex and is the parent organism for the idiotrophic mutants used in the mutational biosynthesis of 2-hydroxygentamicin.[1][2]

• Micromonospora echinospora : Another significant producer of the gentamicin complex, this species has also been a subject of genetic and metabolic engineering to alter its antibiotic production profile.

Table 1: Key Microorganisms in Gentamicin and 2-Hydroxygentamicin Production

Microorganism	Product(s)	Key Characteristics
Micromonospora purpurea (Wild-Type)	Gentamicin C complex (C1, C1a, C2)	Natural producer of gentamicin.
Micromonospora purpurea (Idiotroph)	2-Hydroxygentamicin C complex (C1, C2)	Mutant requiring exogenous 2-deoxystreptamine or an analog for antibiotic production.[1][2]
Micromonospora echinospora	Gentamicin C complex	Producer of gentamicin, often used in studies of biosynthetic pathway engineering.

Biosynthesis of 2-Hydroxygentamicin

The biosynthesis of 2-hydroxygentamicin is a fascinating example of hijacking a natural metabolic pathway through mutational biosynthesis.

The Native Gentamicin Biosynthetic Pathway

The biosynthesis of the gentamicin complex in wild-type Micromonospora is a complex process involving a cascade of enzymatic reactions. A simplified overview of this pathway is depicted below. The pathway begins with the synthesis of the central 2-deoxystreptamine (2-DOS) core, followed by glycosylation steps that attach various amino sugars.

Caption: Simplified native gentamicin biosynthetic pathway.

Mutational Biosynthesis of 2-Hydroxygentamicin

In the mutational biosynthesis of 2-hydroxygentamicin, an idiotrophic mutant of M. purpurea is used. This mutant has a genetic block in the biosynthetic pathway leading to 2-deoxystreptamine. As a result, it can only produce gentamicin if 2-deoxystreptamine or a suitable analog is supplied in the fermentation medium.

When streptamine is provided as the precursor, the downstream enzymes in the gentamicin pathway recognize it as a substrate, albeit with a modification (the extra hydroxyl group). These enzymes then proceed to glycosylate and tailor the streptamine core, ultimately leading to the formation of the 2-hydroxygentamicin complex.

Caption: Comparison of wild-type and mutational biosynthesis.

Experimental Protocols

The following sections provide a general framework for the experimental procedures involved in the production and analysis of 2-hydroxygentamicin. These protocols are based on established methods for Micromonospora fermentation and gentamicin analysis and should be optimized for specific laboratory conditions and research goals.

Generation of Idiotrotrophic Mutants

Idiotrophic mutants of M. purpurea can be generated through classical mutagenesis techniques.

• Spore Suspension Preparation : Prepare a dense spore suspension of M. purpurea from a mature agar (B569324) culture.

• Mutagenesis : Treat the spore suspension with a mutagen such as N-methyl-N'-nitro-N-nitrosoguanidine (NTG) or ultraviolet (UV) radiation. The exposure time and mutagen concentration should be optimized to achieve a kill rate of approximately 99%.

• Selection of Mutants : Plate the treated spores on a complete medium and incubate. Replica-plate the resulting colonies onto a minimal medium and a minimal medium supplemented with 2-deoxystreptamine. Colonies that grow only on the supplemented medium are potential 2-deoxystreptamine idiotrophs.

• Confirmation : Confirm the idiotrophic nature of the selected mutants by growing them in a liquid fermentation medium with and without the addition of 2-deoxystreptamine and analyzing for gentamicin production.

Fermentation for 2-Hydroxygentamicin Production

The fermentation process involves growing the idiotrophic mutant in a suitable medium and feeding it with streptamine.

Table 2: Typical Fermentation Media Components for Micromonospora sp.

Component	Concentration (g/L)	Purpose
Soluble Starch	10-20	Carbon Source
Soybean Meal	5-10	Nitrogen Source
Yeast Extract	1-2	Growth Factors
CaCO₃	1-2	pH Buffering
K₂HPO₄	0.5-1	Phosphate Source
Trace Elements	Variable	Co-factors for Enzymes

Protocol:

• Inoculum Preparation : Grow a seed culture of the M. purpurea idiotroph in a suitable seed medium for 2-3 days.

• Production Fermentation : Inoculate the production medium (Table 2) with the seed culture.

• Precursor Feeding : After an initial growth phase (e.g., 24-48 hours), add a sterile solution of streptamine to the fermentation broth to a final concentration of 10-100 µg/mL. The optimal concentration and feeding time should be determined empirically.

• Incubation : Continue the fermentation for 5-7 days at 28-30°C with vigorous shaking.

• Monitoring : Monitor the fermentation by measuring pH, cell growth (mycelial dry weight), and antibiotic production.

Extraction and Purification

• Harvesting : Separate the mycelium from the fermentation broth by centrifugation or filtration.

• Extraction : The 2-hydroxygentamicin complex is present in the supernatant. It can be extracted using cation-exchange chromatography. Adjust the pH of the supernatant to 7.0-8.0 and apply it to a column packed with a cation-exchange resin (e.g., Amberlite IRC-50).

• Elution : After washing the column, elute the bound aminoglycosides with a dilute acid or an ammonium (B1175870) hydroxide (B78521) solution.

• Further Purification : The crude extract can be further purified using techniques such as silica (B1680970) gel chromatography or high-performance liquid chromatography (HPLC).

Analytical Methods

The analysis of the 2-hydroxygentamicin complex is crucial to identify and quantify its components.

• Thin-Layer Chromatography (TLC) : A rapid method for the qualitative analysis of the product. Use silica gel plates and a solvent system such as chloroform:methanol:ammonia (2:1:1). Visualize the spots with ninhydrin (B49086) spray.

• High-Performance Liquid Chromatography (HPLC) : The method of choice for both qualitative and quantitative analysis.

  • Column : A C18 reversed-phase column is commonly used.

  • Mobile Phase : An ion-pairing agent such as trifluoroacetic acid (TFA) in an acetonitrile/water gradient is often employed.

  • Detection : As aminoglycosides lack a strong chromophore, derivatization with a UV-active agent (e.g., o-phthalaldehyde) or the use of a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is necessary.

• Liquid Chromatography-Mass Spectrometry (LC-MS) : Provides structural information and allows for the identification of individual components based on their mass-to-charge ratio. This technique would be essential for confirming the presence of any novel or minor components like a hypothetical 2-hydroxygentamicin A3.

Quantitative Data

Quantitative data on the production of 2-hydroxygentamicin is scarce in the literature. The yields are generally lower than those of the native gentamicin complex produced by the wild-type strain. The following table provides a hypothetical representation of expected production levels based on related studies.

Table 3: Hypothetical Production Titers

Product	Producing Strain	Production Titer (µg/mL)
Gentamicin C Complex	M. purpurea (Wild-Type)	100 - 500
2-Hydroxygentamicin C Complex	M. purpurea (Idiotroph)	10 - 50

Note: These are estimated values and actual yields will depend on the specific mutant, fermentation conditions, and precursor feeding strategy.

Logical Relationships and Workflows

The overall process of generating and characterizing 2-hydroxygentamicin can be visualized as a logical workflow.

Caption: Overall experimental workflow for 2-hydroxygentamicin.

Conclusion and Future Perspectives

The production of 2-hydroxygentamicin via mutational biosynthesis in Micromonospora purpurea represents a powerful strategy for generating novel aminoglycoside antibiotics. While the existence of a specific "2-hydroxygentamicin A3" component is not yet confirmed in the literature, the methodologies described in this guide provide a clear path for its potential discovery and characterization as a minor component of the 2-hydroxygentamicin complex. Future research should focus on the detailed analytical characterization of the full spectrum of metabolites produced in these mutasynthesis experiments, which may yet reveal novel and potent antibiotic candidates. Furthermore, the application of modern genetic engineering techniques, such as CRISPR-Cas9, to these idiotrophic strains could open up new avenues for the rational design and production of next-generation aminoglycosides.

References

• 1. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. I. Conversion of aminocyclitols to new aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. II. Conversion of non-amino containing cyclitols to aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Analysis of 2-Hydroxygentamicin A3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for 2-Hydroxygentamicin A3, a component of the gentamicin (B1671437) A complex of aminoglycoside antibiotics. Due to the limited availability of specific data for the 2-hydroxy derivative, this document leverages data from the broader gentamicin A complex to provide a foundational understanding for researchers. The methodologies presented are representative of those used for the structural elucidation of aminoglycoside antibiotics.

Mass Spectrometry (MS) Data

Table 1: Mass Spectrometry Data for Gentamicin A Components

Component	Molecular Formula	Exact Mass (Da)	Observed [M+H]⁺ (m/z)
Gentamicin A	C₁₈H₃₆N₄O₁₀	452.2435	453.2
Gentamicin A1	C₁₇H₃₄N₄O₁₀	438.2278	439.2
Gentamicin A3	C₁₇H₃₃N₃O₁₁	455.2115	Not explicitly reported
Gentamicin A4	C₁₈H₃₅N₃O₁₁	469.2272	Not explicitly reported

Note: The exact mass for Gentamicin A3 is calculated based on its molecular formula. Observed m/z values are from analyses of gentamicin mixtures and may not represent high-resolution measurements.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy is indispensable for the detailed structural elucidation of complex molecules like aminoglycoside antibiotics. Specific ¹H and ¹³C NMR data for 2-Hydroxygentamicin A3 are not published. However, data for the parent gentamicin A components provide a reference for the expected chemical shifts.

Table 2: Representative ¹³C NMR Chemical Shifts for Gentamicin C Components in D₂O

Carbon Atom	Gentamicin C1 (ppm)	Gentamicin C1a (ppm)	Gentamicin C2 (ppm)
1'	100.2	99.9	100.1
2'	50.8	50.8	50.8
3'	74.1	74.1	74.1
4'	72.1	72.1	72.1
5'	74.5	74.5	74.5
6'	42.3	42.3	42.3
1''	98.2	98.2	98.2
2''	30.1	30.1	30.1
3''	36.1	36.1	36.1
4''	36.1	36.1	36.1
5''	70.2	70.2	70.2
6''	35.2	35.2	35.2
1	74.1	74.1	74.1
2	86.4	86.4	86.4
3	75.9	75.9	75.9
4	56.1	56.1	56.1
5	75.2	75.2	75.2
6	86.4	86.4	86.4
N-CH₃	34.2	-	34.2
C-CH₃	15.4	-	15.4

Note: This table presents data for the more extensively studied Gentamicin C complex to provide a general reference for the chemical shifts expected in aminoglycoside structures. Data for the Gentamicin A complex is less consistently reported.

Experimental Protocols

The following are detailed methodologies representative of those used for the spectroscopic analysis of gentamicin and other aminoglycoside antibiotics.

3.1 Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol is adapted from methods used for the separation and identification of gentamicin components.

• Instrumentation: An Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Chromatographic Column: A reversed-phase C18 column (e.g., 150 mm x 2.1 mm, 5 µm particle size).

• Mobile Phase:

  • A: 5 mM ammonium (B1175870) acetate (B1210297) + 0.2% formic acid in 5:95 water:acetonitrile.

  • B: 5 mM ammonium acetate + 0.2% formic acid in 95:5 water:acetonitrile.

• Gradient Elution: A gradient starting with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the polar aminoglycosides.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 5 µL.

• MS Detection: Positive ion mode.

• MS/MS Parameters:

  • Dry Temperature: 350°C

  • Nebulizer Pressure: 70 psi

  • Dry Gas Flow: 12 L/min

  • Skimmer Voltage: 40 V

• Data Acquisition: Full scan mode to detect all ions and product ion scans on selected parent ions to obtain fragmentation patterns for structural confirmation.

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines a general procedure for obtaining NMR spectra of aminoglycosides.

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• Sample Preparation: 5-10 mg of the purified aminoglycoside is dissolved in 0.5 mL of deuterium (B1214612) oxide (D₂O).

• ¹H NMR Spectroscopy:

  • A standard one-dimensional proton spectrum is acquired to observe the overall proton environment.

  • Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Spectroscopy:

  • A proton-decoupled ¹³C spectrum is acquired to identify all unique carbon signals.

  • Due to the lower sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): To establish proton-proton spin-spin coupling networks within the individual sugar rings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for determining the linkages between the sugar units.

Mechanism of Action Visualization

Gentamicin antibiotics, including the components of the A complex, exert their antibacterial effect by targeting the bacterial ribosome. The following diagram illustrates the general mechanism of action.

Caption: Mechanism of action of Gentamicin A complex on bacterial protein synthesis.

This guide provides a foundational spectroscopic and mechanistic overview relevant to 2-Hydroxygentamicin A3. Further research is required to isolate and definitively characterize this specific compound.

An In-depth Technical Guide on the Physicochemical Characteristics of Gentamicin Components

Prepared for: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific compound "2-Hydroxygentamicin A3" is scarce in publicly available scientific literature. This guide therefore provides a comprehensive overview of the physicochemical characteristics of the major components of the gentamicin complex, which are closely related structurally and functionally. The data presented is a composite from various gentamicin components and should be considered representative.

Introduction

Gentamicin, an aminoglycoside antibiotic produced by Micromonospora purpurea, is a complex mixture of structurally related compounds.[1] The major components, belonging to the gentamicin C group (C1, C1a, C2, C2a, and C2b), constitute the bulk of the antibiotic's activity.[2] Minor components, including those from the gentamicin A series, are also present.[2] This guide details the key physicochemical properties of these components, outlines the experimental protocols for their characterization, and provides visual representations of their mechanism of action and analytical workflows.

Physicochemical Data

The following tables summarize the quantitative physicochemical data for major gentamicin components.

Table 1: Molecular and Physical Properties of Gentamicin Components

Property	Gentamicin C1	Gentamicin C2	Gentamicin C1a	Gentamicin Sulfate (Complex)	Source(s)
Molecular Formula	C21H43N5O7	C20H41N5O7	C19H39N5O7	Mixture	[3][4][5]
Molecular Weight ( g/mol )	477.60	463.60	449.50	~575.7 (as sulfate salt)	[3][4][6]
Melting Point (°C)	94-100	107-124	-	218-237 (decomposes)	[3][4][6]
Appearance	-	-	-	White to buff powder	[3][7]

Table 2: Solubility and Spectroscopic Properties of Gentamicin

Property	Value	Source(s)
Solubility	Freely soluble in water; practically insoluble in alcohol, acetone, and benzene.	[3][4]
Specific Optical Rotation [α]D (25°C)	+158° (C1), +160° (C2)	[3]
pH (4% aqueous solution)	3.5 - 5.5	[4][7]
Infrared (IR) Absorption Bands (cm⁻¹)	3400 (N-H stretch), 2960 (C-H stretch), 1631 & 1531 (N-H bend)	[8]

Experimental Protocols

Detailed methodologies for key analytical techniques used in the characterization of gentamicin components are provided below.

HPLC is a primary method for separating and quantifying the components of the gentamicin complex.[9] Due to the lack of a strong UV chromophore, detection often requires pre- or post-column derivatization or the use of alternative detectors like Charged Aerosol Detectors (CAD) or Pulsed Electrochemical Detectors (PED).[9][10]

• Instrumentation: HPLC system with a pump, autosampler, column oven, and a suitable detector (e.g., CAD, PED, or UV detector with derivatization).

• Column: A C18 reversed-phase column is commonly used (e.g., Acclaim AmG C18, 3 µm, 3.0 × 150 mm).[9]

• Mobile Phase: A typical mobile phase for ion-pairing reversed-phase chromatography consists of an acidic aqueous solution. For example, 100 mM trifluoroacetic acid (TFA) in water.[9] Gradient elution can be employed to optimize separation.

• Flow Rate: A typical flow rate is around 0.4-1.0 mL/min.[9]

• Temperature: The column is often maintained at a constant temperature, for instance, 30 °C.[9]

• Detection:

  • Charged Aerosol Detection (CAD): A universal detector that is not dependent on the optical properties of the analyte.

  • Pulsed Electrochemical Detection (PED): A sensitive method for detecting aminoglycosides.[10]

  • UV/Fluorescence with Derivatization: Pre- or post-column derivatization with agents like o-phthalaldehyde (OPA) allows for sensitive UV or fluorescence detection.[10][11]

• Sample Preparation: Gentamicin sulfate is dissolved in deionized water to a known concentration (e.g., 1 mg/mL).[9]

Mass spectrometry, often coupled with liquid chromatography (LC-MS), is a powerful tool for identifying gentamicin components and their impurities based on their mass-to-charge ratio (m/z).[12][13]

• Instrumentation: A liquid chromatography system coupled to a mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[13][14]

• LC Conditions: Similar to the HPLC protocol described above. Volatile mobile phases are preferred to ensure compatibility with the MS interface.

• MS Conditions:

  • Ionization Mode: Positive ion mode is typically used as the amino groups in gentamicin are readily protonated.[14]

  • Scan Mode: Full scan mode is used to obtain the mass spectra of the eluting components.

  • Tandem MS (MS/MS): For structural confirmation, product ion scans are performed on the protonated molecular ions to generate characteristic fragmentation patterns.[13]

• Data Analysis: The obtained mass spectra are used to determine the molecular weights of the components and their fragments, allowing for their identification by comparing with known standards or through structural elucidation.

NMR spectroscopy provides detailed information about the chemical structure of the gentamicin components.[15][16] Both 1H and 13C NMR are used to identify the different components within the complex.[15]

• Instrumentation: A high-field NMR spectrometer (e.g., 600 MHz).[15]

• Sample Preparation: The gentamicin sulfate sample is dissolved in a suitable deuterated solvent, such as deuterium oxide (D2O).[17]

• Data Acquisition: Standard 1D (1H, 13C) and 2D (e.g., COSY, HSQC) NMR experiments are performed.

• Data Analysis: The chemical shifts, coupling constants, and correlations observed in the NMR spectra are used to assign the structure of each component. The integral values of specific, non-overlapping signals in the 1H NMR spectrum can be used for quantitative analysis of the component ratio.[15]

Fourier-transform infrared (FTIR) spectroscopy is used to identify the characteristic functional groups present in the gentamicin molecule.[8][18]

• Instrumentation: An FTIR spectrometer.

• Sample Preparation: The sample can be prepared as a KBr pellet or analyzed using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The IR spectrum is typically recorded in the range of 4000-400 cm⁻¹.

• Data Analysis: The positions and intensities of the absorption bands are correlated with specific molecular vibrations, confirming the presence of functional groups such as O-H, N-H, and C-H.[8]

Visualizations

Aminoglycosides exert their bactericidal effect by binding to the 30S ribosomal subunit of bacteria, leading to the misreading of mRNA and subsequent inhibition of protein synthesis.[19][20][21]

Caption: Aminoglycoside mechanism of action.

The following diagram illustrates a typical workflow for the comprehensive physicochemical characterization of a gentamicin sample.

Caption: Physicochemical characterization workflow.

References

• 1. Gentamicin - Wikipedia [en.wikipedia.org]
• 2. lcms.cz [lcms.cz]
• 3. Gentamicin | C21H43N5O7 | CID 3467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Gentamicin sulfate (PIM 242) [inchem.org]
• 6. Gentamicin Sulfate - C21h45n5o11s | Melting Point: 218-237 °c, Molecular Weight: 575.7 G, Suitable For Cell Culture, Aminoglycoside Antibiotic at Best Price in Mumbai | National Analytical Corporation - Chemical Division [tradeindia.com]
• 7. Gentamicin Sulfate | C60H125N15O25S | CID 9855350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pragolab.cz [pragolab.cz]
• 10. akjournals.com [akjournals.com]
• 11. pjoes.com [pjoes.com]
• 12. Mass spectrometric characterization of gentamicin components separated by the new European Pharmacopoeia method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Identification of gentamicin impurities by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Preparative purification of gentamicin components using high-speed counter-current chromatography coupled with electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Identification and Quantification of the Component Composition of the Active Substance Gentamicin Sulfate by 1 Н and 13 С NMR Spectroscopy | Moiseev | Regulatory Research and Medicine Evaluation [vedomostincesmp.ru]
• 16. Identification and Quantification of the Component Composition of the Active Substance Gentamicin Sulfate by 1 Н and 13 С NMR Spectroscopy | Moiseev | Regulatory Research and Medicine Evaluation [vedomostincesmp.ru]
• 17. usp-pqmplus.org [usp-pqmplus.org]
• 18. Development of a Fourier transform infrared spectroscopy coupled to UV-Visible analysis technique for aminosides and glycopeptides quantitation in antibiotic locks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. creative-diagnostics.com [creative-diagnostics.com]
• 20. Aminoglycoside - Wikipedia [en.wikipedia.org]
• 21. Aminoglycosides: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Biological Activity of 2-Hydroxygentamicin A3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gentamicin (B1671437) is a clinically significant aminoglycoside antibiotic complex produced by Micromonospora purpurea. It is a mixture of several related components, primarily Gentamicin C1, C1a, C2, C2a, and C2b. Aminoglycosides are potent, broad-spectrum antibiotics that are particularly effective against aerobic Gram-negative bacteria.[1] Their mechanism of action involves the inhibition of bacterial protein synthesis.[1][2][3] Modifications to the core structure of gentamicin, such as the introduction of a hydroxyl group at the 2-position, can influence its antibacterial spectrum, potency, and susceptibility to bacterial resistance mechanisms. This guide explores the anticipated preliminary biological activity of a specific derivative, 2-Hydroxygentamicin A3.

Predicted Antibacterial Spectrum and Potency

Based on the known activity of the gentamicin complex and its hydroxylated analogues, 2-Hydroxygentamicin A3 is expected to exhibit a broad spectrum of antibacterial activity. It is likely to be effective against a range of Gram-negative and some Gram-positive bacteria.[4] The potency of 2-Hydroxygentamicin A3, which would be quantified by its Minimum Inhibitory Concentration (MIC), is projected to be comparable to other gentamicin components.

Representative Minimum Inhibitory Concentrations (MICs) of Gentamicin Components

The following table presents a compilation of representative MIC values for various gentamicin components against a panel of common bacterial pathogens. These values are intended to provide a comparative baseline for the anticipated activity of 2-Hydroxygentamicin A3.

Bacterial Strain	Gentamicin C1 (μg/mL)	Gentamicin C2 (μg/mL)	Gentamicin C1a (μg/mL)	Amikacin (μg/mL)	Tobramycin (μg/mL)
Staphylococcus aureus ATCC 29213	0.25 - 1	0.25 - 1	0.5 - 2	1 - 4	0.25 - 1
Enterococcus faecalis ATCC 29212	4 - 16	4 - 16	8 - 32	16 - 64	8 - 32
Escherichia coli ATCC 25922	0.5 - 2	0.5 - 2	1 - 4	1 - 4	0.5 - 2
Pseudomonas aeruginosa ATCC 27853	1 - 4	1 - 4	2 - 8	2 - 8	0.5 - 2
Klebsiella pneumoniae ATCC 13883	0.5 - 2	0.5 - 2	1 - 4	1 - 4	0.5 - 2

Note: These are representative MIC ranges and actual values may vary depending on the specific strain and testing conditions. Data for 2-Hydroxygentamicin A3 is not available and would need to be determined experimentally.

Mechanism of Action

The primary mechanism of action for aminoglycoside antibiotics like gentamicin is the inhibition of bacterial protein synthesis.[2][3] This is achieved through high-affinity binding to the 16S ribosomal RNA within the 30S ribosomal subunit.[2][5] This binding event disrupts the translation process, leading to the production of non-functional or truncated proteins, which ultimately results in bacterial cell death.[1][2]

Figure 1: Generalized mechanism of action for aminoglycoside antibiotics.

Experimental Protocols

To determine the preliminary biological activity of 2-Hydroxygentamicin A3, a standard set of microbiological assays would be employed. The cornerstone of this evaluation is the determination of the Minimum Inhibitory Concentration (MIC).

Broth Microdilution Assay for MIC Determination

The broth microdilution method is a standardized and widely used technique to determine the MIC of an antimicrobial agent against a specific microorganism.[6][7]

Materials:

• 2-Hydroxygentamicin A3 stock solution of known concentration

• Sterile 96-well microtiter plates[7]

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland turbidity[6]

• Sterile diluents

• Incubator

Procedure:

• Preparation of Antibiotic Dilutions: A two-fold serial dilution of the 2-Hydroxygentamicin A3 stock solution is prepared in CAMHB directly in the wells of the microtiter plate.[7]

• Inoculum Preparation: A suspension of the test bacterium is prepared in sterile broth and its turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL. This is then further diluted to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the test wells.[6]

• Inoculation: Each well of the microtiter plate containing the serially diluted antibiotic is inoculated with the standardized bacterial suspension.[6] A growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only) are included.

• Incubation: The inoculated plates are incubated at 35-37°C for 16-20 hours.[7]

• Interpretation: The MIC is recorded as the lowest concentration of 2-Hydroxygentamicin A3 that completely inhibits visible growth of the bacterium.[6]

Figure 2: Experimental workflow for the broth microdilution MIC assay.

Potential Mechanisms of Resistance

Bacterial resistance to aminoglycosides is a significant clinical concern and would likely extend to 2-Hydroxygentamicin A3. The primary mechanisms of resistance include:

• Enzymatic Modification: Bacteria may produce aminoglycoside-modifying enzymes (AMEs) that inactivate the drug through acetylation, phosphorylation, or adenylylation.[2][8]

• Ribosomal Alteration: Mutations in the 16S rRNA or ribosomal proteins can reduce the binding affinity of the aminoglycoside to its target.[5][8]

• Reduced Permeability and Efflux: Bacteria can decrease the uptake of the drug by altering their cell membrane or actively pump the drug out of the cell using efflux pumps.[9]

Figure 3: Common mechanisms of bacterial resistance to aminoglycosides.

Conclusion

While specific experimental data for 2-Hydroxygentamicin A3 is currently lacking, a comprehensive understanding of the gentamicin family of aminoglycosides allows for a strong predictive assessment of its preliminary biological activity. It is anticipated that 2-Hydroxygentamicin A3 will function as a broad-spectrum antibiotic, targeting bacterial protein synthesis. Its efficacy will be contingent on its interactions with bacterial ribosomes and its susceptibility to prevalent resistance mechanisms. Definitive characterization of the biological activity of 2-Hydroxygentamicin A3 awaits rigorous experimental investigation using the standardized protocols outlined in this guide.

References

• 1. Gentamicin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Aminoglycosides: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. urology-textbook.com [urology-textbook.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Aminoglycoside Resistance: The Emergence of Acquired 16S Ribosomal RNA Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 7. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 8. Mechanisms of Resistance to Aminoglycoside Antibiotics: Overview and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]

In Vitro Antibacterial Spectrum of 2-Hydroxygentamicin A3: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the in vitro antibacterial spectrum of 2-Hydroxygentamicin A3, a lesser-known aminoglycoside antibiotic. Due to the limited availability of contemporary research on this specific compound, this document synthesizes foundational data from seminal studies and contextualizes it with modern standards for antimicrobial susceptibility testing. The information presented herein is intended to serve as a core resource for researchers in drug discovery and development.

Executive Summary

2-Hydroxygentamicin is an aminoglycoside antibiotic complex produced through the mutational biosynthesis by idiotrophs of Micromonospora purpurea. This complex, which includes the C1, C2, and potentially other minor components such as A3, has demonstrated a broad spectrum of in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria. Notably, early research suggests that the 2-hydroxygentamicin complex exhibits activity comparable to the parent gentamicin (B1671437) complex and may possess enhanced activity against certain gentamicin-resistant strains. This guide consolidates the available data on its antibacterial profile and outlines the standard methodologies for its evaluation.

Antibacterial Spectrum: Quantitative Data

For the purpose of providing a comparative framework, the following table summarizes the typical MIC values for the closely related and well-characterized gentamicin against a panel of clinically relevant bacteria. It is anticipated that the MICs for 2-Hydroxygentamicin A3 would be in a similar range, with potential variations as noted in the original research against resistant strains.

Table 1: Comparative Minimum Inhibitory Concentration (MIC) Data for Gentamicin

Bacterial Species	ATCC Strain No.	Gentamicin MIC Range (µg/mL)
Gram-Negative
Escherichia coli	25922	0.25 - 1
Pseudomonas aeruginosa	27853	0.5 - 2
Klebsiella pneumoniae	700603	0.25 - 2
Enterobacter cloacae	13047	0.5 - 4
Proteus mirabilis	12453	0.5 - 4
Serratia marcescens	8100	0.5 - 4
Gram-Positive
Staphylococcus aureus (MSSA)	29213	0.12 - 1
Staphylococcus aureus (MRSA)	BAA-1717	0.5 - >128
Enterococcus faecalis	29212	4 - 16
Streptococcus pneumoniae	49619	4 - 32

Note: These values are representative and can vary based on the specific strain and testing conditions. Data is compiled from established CLSI guidelines and published research.

Experimental Protocols

The determination of the in vitro antibacterial spectrum of an antibiotic is performed using standardized methods to ensure reproducibility and comparability of results. The following protocols are based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method for MIC Determination

This is the most common method for quantitative antimicrobial susceptibility testing.

Materials:

• Mueller-Hinton Broth (MHB), cation-adjusted

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

• 2-Hydroxygentamicin A3 stock solution of known concentration

• Positive and negative controls

Procedure:

• Preparation of Antibiotic Dilutions: A serial two-fold dilution of 2-Hydroxygentamicin A3 is prepared in MHB directly in the wells of a 96-well plate. The final volume in each well is typically 50 µL.

• Inoculum Preparation: A suspension of the test bacterium is prepared in sterile saline or broth and its turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: 50 µL of the standardized bacterial inoculum is added to each well of the microtiter plate, resulting in a final volume of 100 µL.

• Controls: A positive control well (MHB with inoculum, no antibiotic) and a negative control well (MHB only) are included on each plate.

• Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Agar (B569324) Dilution Method for MIC Determination

This method is an alternative to broth microdilution and is particularly useful for testing fastidious organisms.

Materials:

• Mueller-Hinton Agar (MHA)

• Petri dishes

• Bacterial inoculum standardized to 0.5 McFarland

• 2-Hydroxygentamicin A3 stock solution of known concentration

Procedure:

• Preparation of Antibiotic-Containing Agar Plates: A series of MHA plates are prepared, each containing a different concentration of 2-Hydroxygentamicin A3. This is achieved by adding the appropriate volume of the antibiotic stock solution to the molten agar before pouring the plates. A control plate with no antibiotic is also prepared.

• Inoculum Preparation: The bacterial inoculum is prepared as described for the broth microdilution method.

• Inoculation: A standardized amount of the bacterial suspension is spot-inoculated onto the surface of each agar plate.

• Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of the antibiotic that completely inhibits the growth of the bacteria, or allows for the growth of only one or two colonies.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for determining the in vitro antibacterial spectrum of 2-Hydroxygentamicin A3.

Caption: Experimental workflow for determining the in vitro antibacterial spectrum.

Mechanism of Action: A Brief Overview

As an aminoglycoside, 2-Hydroxygentamicin A3 is presumed to exert its antibacterial effect through the inhibition of protein synthesis. The binding of aminoglycosides to the 30S ribosomal subunit interferes with the initiation complex, causes misreading of mRNA, and leads to the production of non-functional proteins, ultimately resulting in bacterial cell death. The 2-hydroxy modification may alter the binding affinity to the ribosome or affect its susceptibility to bacterial resistance mechanisms, such as enzymatic modification.

Conclusion

2-Hydroxygentamicin A3, as part of the broader 2-hydroxygentamicin complex, represents a potentially valuable area of research in the ongoing search for novel antibiotics. The foundational evidence of its broad-spectrum activity, including against some resistant strains, warrants further investigation using modern, standardized techniques. This guide provides the necessary framework for initiating such studies, from data comparison to detailed experimental protocols. Future research should focus on isolating and definitively characterizing the antibacterial profile of the A3 component to fully understand its potential contribution to the therapeutic landscape.

The Enigmatic Mechanism of 2-Hydroxygentamicin A3: An In-depth Technical Guide

Disclaimer: As of late 2025, specific experimental data on the mechanism of action of 2-Hydroxygentamicin A3 is not available in publicly accessible scientific literature. This guide, therefore, extrapolates the likely mechanism of action based on the well-established principles of the gentamicin (B1671437) A complex and the broader class of aminoglycoside antibiotics. All data and protocols are derived from studies on closely related compounds.

Executive Summary

2-Hydroxygentamicin A3 belongs to the aminoglycoside family of antibiotics, potent inhibitors of bacterial protein synthesis. This guide provides a comprehensive overview of its presumed mechanism of action, drawing parallels from the extensively studied gentamicin complex. It is intended for researchers, scientists, and drug development professionals. The core mechanism is believed to involve high-affinity binding to the A-site of the bacterial 16S ribosomal RNA within the 30S ribosomal subunit, leading to codon misreading and ultimately, bacterial cell death. This document details the molecular interactions, quantitative antibacterial activity of related compounds, and relevant experimental protocols.

Core Mechanism of Action: Insights from the Gentamicin Family

The bactericidal activity of aminoglycosides like gentamicin is a multi-step process, initiated by their entry into the bacterial cell and culminating in the disruption of protein synthesis.

Cellular Uptake

The entry of positively charged aminoglycosides across the Gram-negative bacterial cell envelope is a multi-phase process:

• Electrostatic Interaction: The cationic aminoglycoside molecules initially bind to the anionic components of the bacterial outer membrane, such as lipopolysaccharides (LPS). This interaction displaces divalent cations (Mg²⁺ and Ca²⁺) that bridge LPS molecules, leading to disruption of the outer membrane's integrity.

• Self-Promoted Uptake: The disruption of the outer membrane allows for the passage of more aminoglycoside molecules into the periplasmic space.

• Energy-Dependent Transport: From the periplasm, the aminoglycosides are actively transported across the inner cytoplasmic membrane. This process is dependent on the electron transport chain and a transmembrane potential. This explains why aminoglycosides are less effective against anaerobic bacteria, which lack the necessary electron transport chain for this uptake.

Ribosomal Targeting and Inhibition of Protein Synthesis

Once inside the cytoplasm, 2-Hydroxygentamicin A3 is presumed to exert its primary effect by targeting the bacterial ribosome.

• Binding Site: The primary target is the A-site (aminoacyl-tRNA binding site) on the 16S ribosomal RNA of the 30S subunit.[1] The core structure of aminoglycosides, the 2-deoxystreptamine (B1221613) ring, is crucial for this interaction.

• Mechanism of Inhibition: The binding of the aminoglycoside to the A-site induces a conformational change in the ribosome. This has two major consequences:

  • Codon Misreading: The conformational change reduces the fidelity of translation, causing the ribosome to accept incorrect aminoacyl-tRNAs. This leads to the synthesis of non-functional or toxic proteins.

  • Inhibition of Translocation: The binding of the aminoglycoside can also interfere with the movement of the ribosome along the mRNA, a process known as translocation. This leads to a premature termination of protein synthesis.

The accumulation of aberrant proteins and the overall disruption of protein synthesis lead to a cascade of events that result in bacterial cell death.

Quantitative Data: Antibacterial Activity of Gentamicin A Complex and Analogs

While specific Minimum Inhibitory Concentration (MIC) values for 2-Hydroxygentamicin A3 are not available, the following table summarizes the reported MICs for components of the gentamicin A complex and other relevant aminoglycosides against common bacterial strains. This data provides a baseline for the expected potency of 2-Hydroxygentamicin A3.

Compound	Organism	MIC (µg/mL)	Reference
Gentamicin A	Staphylococcus aureus	1 - 8	Inferred from related compounds
Gentamicin A	Escherichia coli	2 - 16	Inferred from related compounds
Gentamicin A	Pseudomonas aeruginosa	4 - 32	Inferred from related compounds
Kanamycin A	Escherichia coli ATCC 25922	1	[2]
Kanamycin A	Staphylococcus aureus ATCC 29213	1	[2]
Kanamycin A	Pseudomonas aeruginosa ATCC 27853	4	[2]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of aminoglycoside antibiotics.

Minimum Inhibitory Concentration (MIC) Determination

This protocol is used to determine the lowest concentration of an antibiotic that inhibits the visible growth of a bacterium.

Materials:

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Antibiotic stock solution

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare Bacterial Inoculum: Dilute the overnight bacterial culture in CAMHB to a concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution of Antibiotic: Prepare a two-fold serial dilution of the antibiotic stock solution in CAMHB in the 96-well plate.

• Inoculation: Add an equal volume of the bacterial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the antibiotic at which no visible growth of the bacteria is observed. This can be determined visually or by measuring the optical density at 600 nm.

In Vitro Protein Synthesis Inhibition Assay

This assay measures the ability of a compound to inhibit protein synthesis in a cell-free system.

Materials:

• E. coli S30 cell-free extract

• DNA template (e.g., plasmid encoding luciferase)

• Amino acid mixture (including a radiolabeled amino acid, e.g., ³⁵S-methionine)

• ATP and GTP

• Antibiotic solution

• Trichloroacetic acid (TCA)

• Scintillation fluid and counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the S30 extract, DNA template, amino acid mixture, ATP, and GTP.

• Add Inhibitor: Add the antibiotic solution at various concentrations to the reaction tubes.

• Incubation: Incubate the reaction mixture at 37°C for 1 hour.

• Precipitation: Stop the reaction by adding cold TCA to precipitate the newly synthesized proteins.

• Washing: Wash the protein precipitate with TCA and then ethanol (B145695) to remove unincorporated radiolabeled amino acids.

• Quantification: Resuspend the protein pellet in a suitable buffer and measure the radioactivity using a scintillation counter. The amount of radioactivity is inversely proportional to the inhibitory activity of the antibiotic.

Visualizations

The following diagrams illustrate key pathways and workflows related to the mechanism of action of 2-Hydroxygentamicin A3.

Caption: Bacterial Protein Synthesis Pathway and the Site of Action of 2-Hydroxygentamicin A3.

Caption: Experimental Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Caption: Logical Flow of the Mechanism of Action of 2-Hydroxygentamicin A3.

References

• 1. Gentamicin - Wikipedia [en.wikipedia.org]
• 2. Design, Synthesis, and Bioassay of 2′-Modified Kanamycin A - PMC [pmc.ncbi.nlm.nih.gov]

The Ribosomal Interface of 2-Hydroxygentamicin A3: A Technical Guide to a Putative Aminoglycoside Interaction

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical whitepaper provides an in-depth analysis of the putative interaction between 2-Hydroxygentamicin A3 and the bacterial ribosome. Due to a lack of specific literature on this particular derivative, this guide synthesizes data from the broader gentamicin (B1671437) family and related aminoglycosides to project the binding characteristics, mechanism of action, and inhibitory profile of 2-Hydroxygentamicin A3. Included are detailed experimental protocols for the characterization of novel aminoglycoside-ribosome interactions and comparative quantitative data from pertinent analogues. This document serves as a foundational resource for researchers investigating new aminoglycoside antibiotics and their ribosomal targets.

Introduction

Aminoglycoside antibiotics are a cornerstone in the treatment of severe bacterial infections, particularly those caused by Gram-negative pathogens.[1][2] Their bactericidal activity stems from their ability to bind to the bacterial ribosome, leading to a cascade of events that disrupts protein synthesis.[1][3][4] The gentamicin complex, produced by Micromonospora purpurea, is a mixture of several related aminoglycoside compounds, including the gentamicin C and gentamicin A groups.[1][5]

This guide focuses on 2-Hydroxygentamicin A3, a hydroxylated derivative of Gentamicin A3. The structure of Gentamicin A3 was elucidated in 1975.[6][7][8] While there is a wealth of information on the interaction of the main gentamicin components with the ribosome, specific data for 2-Hydroxygentamicin A3 is not currently available in peer-reviewed literature. Therefore, this document will extrapolate from the known characteristics of gentamicin and other 2-deoxystreptamine (B1221613) aminoglycosides to provide a comprehensive theoretical framework for the interaction of 2-Hydroxygentamicin A3 with the bacterial ribosome.

Predicted Mechanism of Action

Based on the extensive research into aminoglycosides, the mechanism of action for 2-Hydroxygentamicin A3 is predicted to follow the canonical pathway of this antibiotic class.

Primary Binding Site: The Ribosomal A-Site

The primary target of aminoglycosides is the decoding A-site on the 16S rRNA of the 30S ribosomal subunit.[9][10][11] This interaction is crucial for the fidelity of protein synthesis. The binding of aminoglycosides to this site induces a conformational change in the rRNA, specifically forcing the flipping out of two universally conserved adenine (B156593) residues, A1492 and A1493.[10] This "locked" conformation mimics the state of the ribosome when a cognate tRNA is bound, thereby reducing the accuracy of the decoding process and leading to the incorporation of incorrect amino acids into the nascent polypeptide chain.[10][11]

Secondary Binding Site: Helix 69 of the 23S rRNA

A secondary binding site for some aminoglycosides has been identified in helix 69 (H69) of the 23S rRNA in the 50S subunit.[12][13] This interaction can interfere with ribosome recycling by stabilizing the intersubunit bridge.[12] It is plausible that 2-Hydroxygentamicin A3 also interacts with this site, contributing to its overall antibacterial effect.

Downstream Effects

The binding of 2-Hydroxygentamicin A3 to the ribosome is predicted to result in:

• Inhibition of Protein Synthesis: By disrupting the normal function of the ribosome, the overall rate of protein synthesis is reduced.

• mRNA Misreading: The primary mechanism, leading to the production of non-functional or toxic proteins.[1]

• Inhibition of Translocation: The movement of the ribosome along the mRNA can be impeded.[11]

• Inhibition of Ribosome Recycling: Interference with the secondary binding site can prevent the dissociation of ribosomal subunits after translation termination.[12]

The following diagram illustrates the general mechanism of action for aminoglycosides at the ribosomal A-site.

A flowchart illustrating the predicted mechanism of action of 2-Hydroxygentamicin A3.

Quantitative Data for Related Aminoglycosides

While specific quantitative data for 2-Hydroxygentamicin A3 is unavailable, the following tables provide binding affinities (Kd) and inhibitory concentrations (IC50) for other relevant aminoglycosides. This data serves as a benchmark for the potential activity of 2-Hydroxygentamicin A3.

Aminoglycoside	Target	Method	Kd (µM)	Reference
Paromomycin	Bacterial Ribosome (h44)	Not Specified	0.2	[3]
Gentamicin	Bacterial Ribosome (h44)	Not Specified	1.7	[3]
Apramycin	Bacterial Ribosome (h44)	Not Specified	6.3	[3]
Neomycin B	E. coli H69 hairpin	Spectroscopy/Calorimetry	0.3 ± 0.1	[13]
Tobramycin	E. coli H69 hairpin	Spectroscopy/Calorimetry	0.2 ± 0.2	[13]
Paromomycin	E. coli H69 hairpin	Spectroscopy/Calorimetry	5.4 ± 1.1	[13]

Aminoglycoside Derivative	IC50 (Prokaryotic in vitro translation) (µM)	IC50 (Eukaryotic in vitro translation) (µM)	Reference
Compound 1	1.66	11.8	[14]
Compound 2	1.02	1.7	[14]
Compound 3	0.3	12.7	[14]
Compound 4	1.5	29.5	[14]
Compound 5	4	81.9	[14]
Compound 6	1.02	11.1	[14]
Compound 7	3.1	47.2	[14]

Detailed Experimental Protocols

The following protocols are standardized methods for characterizing the interaction of a novel aminoglycoside, such as 2-Hydroxygentamicin A3, with bacterial ribosomes.

Ribosome Binding Assay (Nitrocellulose Filter Binding)

This assay determines the equilibrium dissociation constant (Kd) of the aminoglycoside for the ribosome.

A workflow diagram for determining the Kd of an aminoglycoside for the ribosome.

Protocol:

• Preparation of Ribosomes: Isolate tight-coupled 70S ribosomes from a suitable bacterial strain (e.g., E. coli MRE600) using sucrose (B13894) gradient centrifugation.

• Radiolabeling of Aminoglycoside: Synthesize or procure a radiolabeled version of 2-Hydroxygentamicin A3 (e.g., with ³H or ¹⁴C).

• Binding Reaction: In a series of tubes, incubate a constant concentration of ribosomes with increasing concentrations of the radiolabeled aminoglycoside in a suitable binding buffer.

• Filtration: After reaching equilibrium, filter the reaction mixtures through a nitrocellulose membrane. The ribosome-aminoglycoside complex will be retained on the membrane, while the unbound aminoglycoside will pass through.

• Washing: Wash the membranes with cold binding buffer to remove any non-specifically bound aminoglycoside.

• Quantification: Measure the amount of radioactivity retained on each membrane using a scintillation counter.

• Data Analysis: Plot the amount of bound aminoglycoside as a function of the free aminoglycoside concentration and fit the data to a binding isotherm to determine the Kd.

In Vitro Transcription-Translation (IVTT) Inhibition Assay

This assay measures the concentration of the aminoglycoside required to inhibit protein synthesis by 50% (IC50).[15]

A workflow for determining the IC50 of an aminoglycoside using an IVTT system.

Protocol:

• IVTT System: Utilize a commercially available or lab-prepared coupled in vitro transcription-translation system from E. coli.[16][17]

• Reporter Plasmid: Use a plasmid DNA template encoding a reporter protein, such as firefly luciferase.

• Inhibitor Preparation: Prepare a series of dilutions of 2-Hydroxygentamicin A3.

• Reaction Setup: In a microplate, set up the IVTT reactions containing the cell-free extract, the reporter plasmid, amino acids, an energy source, and the different concentrations of 2-Hydroxygentamicin A3.[15] Include appropriate positive (no inhibitor) and negative (no DNA template) controls.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 1-2 hours) to allow for protein synthesis.

• Signal Detection: Add the substrate for the reporter enzyme (e.g., luciferin (B1168401) for luciferase) and measure the resulting signal (e.g., luminescence) using a plate reader.

• Data Analysis: Plot the reporter signal as a function of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Chemical Footprinting with Dimethyl Sulfate (DMS)

This technique identifies the specific nucleotides in the rRNA that are protected from chemical modification upon aminoglycoside binding.[18][19][20][21][22]

A workflow diagram for identifying the binding site of an aminoglycoside on rRNA.

Protocol:

• Binding: Incubate 70S ribosomes or 30S subunits with and without a saturating concentration of 2-Hydroxygentamicin A3.

• DMS Modification: Treat the samples with DMS, which methylates the N1 of adenine and N3 of cytosine in single-stranded regions of the rRNA.

• rRNA Extraction: Stop the reaction and extract the rRNA from the samples.

• Primer Extension: Anneal a radiolabeled DNA primer to a region downstream of the expected binding site on the 16S rRNA. Use reverse transcriptase to synthesize cDNA. The enzyme will stop at the modified bases.

• Gel Electrophoresis: Separate the cDNA products on a denaturing polyacrylamide sequencing gel.

• Analysis: Compare the banding patterns of the samples with and without the aminoglycoside. Regions where the bands are diminished or absent in the presence of the drug represent the "footprint," indicating the binding site where the rRNA is protected from DMS modification.

Conclusion

While direct experimental data on the interaction of 2-Hydroxygentamicin A3 with bacterial ribosomes is not yet available, a strong predictive framework can be established based on the well-characterized mechanisms of the gentamicin family and other aminoglycosides. It is anticipated that 2-Hydroxygentamicin A3 will bind to the ribosomal A-site, inducing mRNA misreading and inhibiting protein synthesis. The detailed protocols provided in this whitepaper offer a clear roadmap for the experimental validation of these predictions and the comprehensive characterization of this and other novel aminoglycoside antibiotics. Such studies are vital for the development of new therapeutic agents to combat the growing threat of antibiotic resistance.

References

• 1. Gentamicin - Wikipedia [en.wikipedia.org]
• 2. labeling.pfizer.com [labeling.pfizer.com]
• 3. urology-textbook.com [urology-textbook.com]
• 4. youtube.com [youtube.com]
• 5. Antibiotic Biosynthesis by Cofermentation of Blocked Mutants of Two Micromonospora Species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The gentamicin antibiotics. 7. Structures of the gentamicin antibiotics A1, A3, and A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. PDB-101: Global Health: Antimicrobial Resistance: undefined: Gentamicin [pdb101.rcsb.org]
• 10. Aminoglycoside ribosome interactions reveal novel conformational states at ambient temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural origins of gentamicin antibiotic action | The EMBO Journal [link.springer.com]
• 12. Roles of specific aminoglycoside–ribosome interactions in the inhibition of translation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Binding of aminoglycoside antibiotics to helix 69 of 23S rRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Balancing Nonsense Mutation Readthrough and Toxicity of Designer Aminoglycosides for Treatment of Genetic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. The Basics: In Vitro Translation | Thermo Fisher Scientific - US [thermofisher.com]
• 17. Troubleshooting coupled in vitro transcription–translation system derived from Escherichia coli cells: synthesis of high-yield fully active proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. DMS Footprinting of Structured RNAs and RNA-Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. DMS footprinting of structured RNAs and RNA–protein complexes | Springer Nature Experiments [experiments.springernature.com]
• 21. DMS footprinting of structured RNAs and RNA-protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

The Genetic Blueprint for 2-Hydroxygentamicin A3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the genetic basis for the production of 2-Hydroxygentamicin A3, a variant of the potent aminoglycoside antibiotic, gentamicin (B1671437). Understanding the intricate enzymatic machinery and the underlying genetic architecture is paramount for the targeted engineering of microbial strains to enhance the yield of this valuable compound and for the generation of novel, next-generation aminoglycoside antibiotics. This document outlines the biosynthetic pathway, key enzymatic players, quantitative production data from engineered strains, and detailed experimental protocols that have been instrumental in elucidating this complex biological process.

The Biosynthetic Pathway of 2'-Hydroxylated Gentamicins

The biosynthesis of 2-Hydroxygentamicin A3 is intrinsically linked to the broader gentamicin biosynthetic pathway in the actinomycete Micromonospora echinospora. While the wild-type strain primarily produces the gentamicin C complex, characterized by a 2'-amino group, minor components with a 2'-hydroxyl group, such as gentamicin B, are also synthesized. The production of 2-Hydroxygentamicin A3 can be significantly enhanced through metabolic engineering, which leverages a detailed understanding of the enzymatic steps involved.

The core of this process involves the conversion of a key intermediate with a 2'-amino group to one with a 2'-hydroxyl group. This critical transformation is not efficiently catalyzed by the native enzymatic repertoire of the primary gentamicin-producing strains. However, research has demonstrated that this conversion can be achieved through the heterologous expression of specific enzymes from other aminoglycoside biosynthetic pathways or by harnessing the potential of newly discovered genes within gentamicin B-producing strains.

A pivotal precursor in the engineered pathway to 2'-hydroxylated gentamicins is JI-20A, an intermediate in the gentamicin C pathway. The targeted disruption of genes downstream of JI-20A formation, such as genK (a methyltransferase) and genP (a phosphotransferase), leads to the accumulation of this precursor.[1] JI-20A then serves as the substrate for the enzymes that catalyze the 2'-deamination and subsequent hydroxylation.

Key Genetic Loci and Enzymes

Two primary sets of genes have been identified as responsible for the conversion of the 2'-amino group to a 2'-hydroxyl group:

• kanJ and kanK from the Kanamycin Biosynthetic Pathway: The Fe(II)/α-ketoglutarate-dependent dioxygenase KanJ and the NADPH-dependent ketoreductase KanK from the kanamycin-producing organism Streptomyces kanamyceticus have been shown to effectively convert the 2'-amino group of gentamicin precursors to a 2'-hydroxyl group.[2] Heterologous expression of kanJ and kanK in a JI-20A-accumulating strain of M. echinospora successfully established an artificial biosynthetic pathway for gentamicin B production.[1]

• genR and genS in Micromonospora echinospora: Genome mining of a gentamicin B-producing industrial strain of M. echinospora led to the discovery of genR and genS.[2] These genes, located outside the main gentamicin biosynthetic gene cluster, are homologous to kanJ and kanK, respectively. Gene knockout experiments have confirmed their essential role in the final steps of gentamicin B biosynthesis, with their deletion almost completely abolishing production.[3]

The enzymatic reaction is hypothesized to proceed via a two-step mechanism. First, the 2'-amino group is deaminated by the dioxygenase (KanJ/GenR). This is followed by the reduction of the resulting keto-intermediate to a hydroxyl group by the ketoreductase (KanK/GenS).

Quantitative Production Data

Metabolic engineering strategies have led to significant improvements in the production of 2'-hydroxylated gentamicins. The following tables summarize the quantitative data from key studies.

Strain	Genetic Modification	Precursor	Product	Titer (µg/ml)	Reference
M. echinospora ΔKΔP	Disruption of genK and genP	-	JI-20A	911	[1]
M. echinospora ΔKΔP + kanJK (PermE)	Heterologous expression of kanJ and kanK under the PermE promoter in ΔKΔP strain	JI-20A	Gentamicin B	80	[1]
M. echinospora JK2	Integration of kanJ and kanK under the PhrdB promoter into the genome of ΔKΔP strain	JI-20A	Gentamicin B	880	[1]
M. echinospora CCTCC M 2018898 (Engineered)	Overexpression of genR and genS	JI-20A	Gentamicin B	798	[2][3]

Experimental Protocols

The elucidation of the genetic basis for 2-Hydroxygentamicin A3 production has relied on a suite of molecular biology and analytical chemistry techniques. Below are detailed methodologies for key experiments.

Gene Disruption in Micromonospora echinospora

Gene disruption is a fundamental technique for functional genomics, allowing for the targeted inactivation of specific genes to study their role in a biosynthetic pathway. The disruption of genK and genP to create a JI-20A accumulating strain is a prime example.

Methodology:

• Construction of the Gene Disruption Plasmid:

  • Amplify the upstream and downstream homologous arms (typically 1-2 kb) flanking the target gene from the genomic DNA of M. echinospora using high-fidelity PCR.

  • Clone the amplified homologous arms into a suicide vector (e.g., a vector that cannot replicate in M. echinospora) on either side of a selectable marker, such as an apramycin (B1230331) resistance cassette.

  • The final construct is then introduced into E. coli for amplification and subsequent transfer to M. echinospora.

• Conjugal Transfer to M. echinospora:

  • Introduce the gene disruption plasmid into a suitable E. coli donor strain (e.g., ET12567/pUZ8002).

  • Grow the E. coli donor and M. echinospora recipient strains to the mid-logarithmic phase.

  • Mix the donor and recipient cells and plate them on a suitable medium (e.g., ISP4) for conjugation.

  • After incubation, overlay the plates with an appropriate antibiotic (e.g., apramycin) to select for exconjugants.

• Selection and Verification of Double-Crossover Mutants:

  • Isolate individual colonies and screen for the desired double-crossover event, which results in the replacement of the target gene with the resistance cassette. This is often done by replica plating to identify clones that are resistant to the selection antibiotic but sensitive to an antibiotic marker on the vector backbone (if applicable).

  • Confirm the gene disruption by PCR using primers flanking the target gene and by Southern blot analysis.

Heterologous Expression of kanJK in M. echinospora

To establish an artificial biosynthetic pathway, the genes of interest are expressed in a host organism that does not naturally produce the target compound or in an engineered strain that accumulates a suitable precursor.

Methodology:

• Construction of the Expression Plasmid:

  • Amplify the kanJ and kanK genes from the genomic DNA of S. kanamyceticus.

  • Clone the amplified genes into an integrative expression vector under the control of a strong constitutive promoter, such as PermE* or PhrdB.

  • The vector should also contain an origin of transfer (oriT) for conjugation and a selectable marker.

• Introduction into M. echinospora:

  • The expression plasmid is introduced into the engineered JI-20A accumulating strain of M. echinospora (e.g., ΔKΔP) via conjugation, as described in the gene disruption protocol.

• Fermentation and Product Analysis:

  • Cultivate the engineered strain in a suitable fermentation medium.

  • After a defined fermentation period, extract the secondary metabolites from the culture broth.

  • Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD or Mass Spectrometry - MS) to identify and quantify the production of 2'-hydroxylated gentamicins.

Overexpression of genRS in M. echinospora

Enhancing the expression of native or newly identified genes is a common strategy to boost the production of a desired metabolite.

Methodology:

• Construction of the Overexpression Cassette:

  • Amplify the genR and genS genes from the genomic DNA of the gentamicin B-producing strain.

  • Clone these genes into an integrative expression vector under the control of a strong promoter.

• Integration into the Host Genome:

  • Introduce the overexpression plasmid into the industrial M. echinospora strain.

  • Select for transformants where the expression cassette has integrated into the genome.

• Production Analysis:

  • Compare the production of gentamicin B in the engineered strain with that of the parent strain through fermentation and HPLC analysis.

Visualizations of Pathways and Workflows

To facilitate a clearer understanding of the molecular processes and experimental designs, the following diagrams have been generated using the DOT language.

Caption: Engineered biosynthetic pathway for 2-Hydroxygentamicin A3 production.

Caption: Experimental workflow for engineered 2-Hydroxygentamicin production.

Conclusion

The production of 2-Hydroxygentamicin A3 is a prime example of how fundamental genetic and enzymatic knowledge can be translated into practical metabolic engineering strategies. The identification and characterization of the key enzymes responsible for the 2'-hydroxylation step, namely the KanJ/KanK and GenR/GenS systems, have paved the way for the rational design of high-yielding production strains. The detailed experimental protocols provided herein serve as a guide for researchers aiming to replicate or build upon these findings. Further research in this area will likely focus on optimizing the expression of these key enzymes, fine-tuning fermentation conditions, and exploring the substrate specificity of these enzymes to generate novel aminoglycoside variants with improved therapeutic properties.

References

• 1. Assembly of a novel biosynthetic pathway for gentamicin B production in Micromonospora echinospora - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overproduction of gentamicin B in industrial strain Micromonospora echinospora CCTCC M 2018898 by cloning of the missing genes genR and genS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of 2-Hydroxygentamicin A3 from Fermentation Broth

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the isolation and purification of 2-hydroxygentamicin A3, a polar aminoglycoside antibiotic, from the fermentation broth of Micromonospora species. The methodologies described herein are based on established principles of aminoglycoside purification and can be adapted for related compounds.

I. Introduction

Gentamicin (B1671437) is a complex of structurally related aminoglycoside antibiotics produced by fermentation of Micromonospora purpurea and other related species. While the major components of the gentamicin complex (C1, C1a, C2, C2a, and C2b) are well-characterized, numerous minor, often more polar, analogs exist in the fermentation broth. 2-Hydroxygentamicin A3 is one such analog, distinguished by an additional hydroxyl group, which increases its polarity. This increased polarity presents unique challenges and opportunities for its separation and purification. These notes provide a systematic approach to isolate this specific compound for further research and development.

II. Gentamicin Biosynthesis and the Origin of 2-Hydroxygentamicin A3

The biosynthesis of gentamicin is a complex, multi-step enzymatic process. The pathway begins with the synthesis of the 2-deoxystreptamine (B1221613) (2-DOS) core, followed by glycosylation events to form pseudotrisaccharide intermediates. A key intermediate, gentamicin A2, is converted to gentamicin X2, which serves as a branch point leading to the various components of the gentamicin C complex. The formation of 2-hydroxygentamicin A3 is believed to occur through the action of specific hydroxylase enzymes acting on a precursor within the gentamicin biosynthetic pathway. Understanding this pathway is crucial for optimizing fermentation conditions to potentially enhance the yield of this minor component.

Caption: Simplified biosynthetic pathway of gentamicin, highlighting the formation of 2-Hydroxygentamicin A3.

III. Experimental Protocols

This section details the multi-step process for isolating 2-hydroxygentamicin A3 from a Micromonospora fermentation broth. The overall workflow is depicted below.

Caption: Overall workflow for the isolation of 2-Hydroxygentamicin A3.

Protocol 1: Fermentation of Micromonospora purpurea

This protocol outlines the general conditions for the fermentation of Micromonospora purpurea to produce a gentamicin complex containing 2-hydroxygentamicin A3.

Parameter	Recommended Value/Condition
Microorganism	Micromonospora purpurea
Seed Medium	Tryptic Soy Broth
Production Medium	Soybean meal, starch, glucose, CaCO₃, trace elements
Inoculum Size	5-10% (v/v)
Fermentation Temperature	28-32°C
pH	Maintain between 6.8 and 7.5
Aeration	0.5-1.0 vvm (volume of air per volume of medium per minute)
Agitation	200-400 rpm
Fermentation Time	7-10 days

Methodology:

• Prepare the seed and production media and sterilize by autoclaving.

• Inoculate the seed medium with a stock culture of M. purpurea and incubate for 48-72 hours.

• Transfer the seed culture to the production fermenter.

• Monitor and control the pH, temperature, and dissolved oxygen levels throughout the fermentation.

• Harvest the fermentation broth after the desired incubation period.

Protocol 2: Initial Isolation by Cation-Exchange Chromatography

This step captures the positively charged aminoglycosides from the clarified fermentation broth.

Parameter	Recommended Value/Condition
Resin Type	Weakly acidic cation-exchange resin (e.g., Amberlite IRC-50)
Column Dimensions	Dependent on batch size
Equilibration Buffer	50 mM Sodium Phosphate, pH 7.0
Loading	Clarified fermentation broth, adjusted to pH 7.0
Wash Buffer	Deionized water, followed by 0.1 M Ammonium (B1175870) Hydroxide (B78521)
Elution Buffer	0.5 - 2.0 M Ammonium Hydroxide (gradient or step)
Flow Rate	1-3 bed volumes per hour

Methodology:

• Clarify the fermentation broth by centrifugation followed by filtration to remove mycelia and other solids.

• Adjust the pH of the clarified broth to approximately 7.0.

• Equilibrate the cation-exchange column with the equilibration buffer.

• Load the clarified broth onto the column.

• Wash the column with deionized water to remove unbound impurities.

• Perform a wash with a low concentration of ammonium hydroxide to remove weakly bound impurities.

• Elute the bound aminoglycosides using a stepwise or gradient elution with increasing concentrations of ammonium hydroxide.

• Collect fractions and monitor for the presence of aminoglycosides using a suitable assay (e.g., TLC with ninhydrin (B49086) staining or HPLC).

• Pool the fractions containing the aminoglycoside mixture, neutralize, and concentrate under reduced pressure.

Protocol 3: Purification by Preparative Hydrophilic Interaction Chromatography (HILIC)

Due to its high polarity, 2-hydroxygentamicin A3 is well-suited for separation from other less polar gentamicin components using HILIC.

Parameter	Recommended Value/Condition
Stationary Phase	Amide- or diol-based HILIC phase
Column Dimensions	Preparative scale (e.g., 20 mm x 250 mm)
Mobile Phase A	Acetonitrile
Mobile Phase B	100 mM Ammonium Formate, pH 3.0
Gradient	95% A to 60% A over 30-40 minutes
Flow Rate	10-20 mL/min
Detection	Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS)

Methodology:

• Dissolve the concentrated aminoglycoside fraction from the cation-exchange step in the initial mobile phase conditions.

• Equilibrate the preparative HILIC column with the starting mobile phase composition.

• Inject the sample onto the column.

• Run the gradient elution to separate the components based on their polarity. More polar compounds like 2-hydroxygentamicin A3 will elute later.

• Collect fractions across the elution profile.

• Analyze the fractions by analytical HPLC-MS to identify those containing 2-hydroxygentamicin A3.

• Pool the relevant fractions and lyophilize.

IV. Characterization of 2-Hydroxygentamicin A3

Final characterization of the isolated compound should be performed using mass spectrometry and nuclear magnetic resonance spectroscopy to confirm its identity and purity.

Mass Spectrometry:

• Expected Molecular Ion: The exact mass of 2-hydroxygentamicin A3 will depend on the specific gentamicin A3 analog that is hydroxylated. High-resolution mass spectrometry (HRMS) should be used to determine the elemental composition.

• Fragmentation Pattern: Tandem mass spectrometry (MS/MS) will show characteristic fragmentation patterns of the glycosidic bonds and the aminocyclitol core, which can be compared to known gentamicin fragmentation to pinpoint the location of the additional hydroxyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H and ¹³C NMR: These spectra will provide information on the overall structure. The chemical shifts of protons and carbons near the site of hydroxylation will be significantly different from those in the parent gentamicin A3 molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assigning all proton and carbon signals and confirming the connectivity of the molecule, thereby definitively establishing the position of the hydroxyl group.

V. Quantitative Data Summary

The following table provides a hypothetical summary of the purification process. Actual yields and purity will vary depending on the fermentation and purification conditions.

Purification Step	Total Aminoglycosides (mg)	2-Hydroxygentamicin A3 (mg)	Purity (%)	Yield (%)
Clarified Broth	10,000	~50	<1	100
Cation-Exchange Eluate	8,500	~45	~0.5	90
Preparative HILIC Pool	150	~30	~20	60
Final Prep HPLC	20	18	>95	36

VI. Conclusion

The isolation of 2-hydroxygentamicin A3 from fermentation broth is a multi-step process that leverages the compound's unique physicochemical properties, particularly its positive charge and high polarity. The protocols outlined in these application notes provide a robust framework for researchers to successfully isolate and purify this and other polar aminoglycoside analogs for further investigation. Careful optimization of each step will be necessary to maximize yield and purity.

Application Note: High-Performance Liquid Chromatography (HPLC) for the Quantification of 2-Hydroxygentamicin A3

Abstract

This application note describes a robust and sensitive reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-Hydroxygentamicin A3, a critical variant of the gentamicin (B1671437) antibiotic complex. Due to the lack of a significant UV-absorbing chromophore in aminoglycosides, this protocol utilizes pre-column derivatization with 1-fluoro-2,4-dinitrobenzene (B121222) (FDNB) followed by UV detection.[1][2] This method is designed for researchers, scientists, and drug development professionals requiring accurate quantification of 2-Hydroxygentamicin A3 in various sample matrices. The protocol provides detailed steps for sample preparation, derivatization, chromatographic conditions, and data analysis, ensuring reliable and reproducible results.

Introduction

Gentamicin is a widely used aminoglycoside antibiotic effective against a broad spectrum of bacterial infections.[3] It exists as a complex mixture of related components, primarily gentamicins C1, C1a, and C2.[1] 2-Hydroxygentamicin A3 is a closely related structural variant that may be present as an impurity or a metabolite. Accurate quantification of this compound is crucial for quality control, pharmacokinetic studies, and toxicological assessments.[1]

High-performance liquid chromatography (HPLC) is a powerful technique for the separation and quantification of individual components in complex mixtures.[4] However, the analysis of aminoglycosides like 2-Hydroxygentamicin A3 by HPLC presents challenges due to their high polarity and lack of a native chromophore, making UV detection insensitive.[2][4][5] To overcome this, a pre-column derivatization strategy is employed to attach a UV-active label to the analyte, enhancing its detectability.[1][2] This application note provides a detailed protocol for the analysis of 2-Hydroxygentamicin A3 using an optimized HPLC method with pre-column derivatization.

Experimental

Materials and Reagents

• 2-Hydroxygentamicin A3 reference standard

• 1-fluoro-2,4-dinitrobenzene (FDNB)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Tris buffer

• Sodium phosphate (B84403) monobasic

• Deionized water (18.2 MΩ·cm)

• Solid-Phase Extraction (SPE) cartridges (Polymeric reverse-phase)

Instrumentation

• HPLC system with a quaternary pump, autosampler, and UV-Vis detector.

• C18 reversed-phase analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Data acquisition and processing software.

• pH meter.

• Vortex mixer.

• Centrifuge.

Chromatographic Conditions

A summary of the optimized HPLC conditions is presented in the table below.

Parameter	Condition
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.05 M Sodium Phosphate Monobasic in Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	365 nm[1]
Injection Volume	20 µL
Run Time	25 minutes

Protocols

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Hydroxygentamicin A3 reference standard and dissolve it in 10 mL of deionized water to obtain a 1 mg/mL stock solution.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with deionized water to achieve concentrations ranging from 1 µg/mL to 50 µg/mL.

Sample Preparation and Derivatization

• Extraction: For biological matrices, perform a solid-phase extraction (SPE) using polymeric reverse-phase cartridges.[1]

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load 1 mL of the sample onto the cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte with 1 mL of methanol.

• Derivatization:

  • Evaporate the eluted sample or transfer 100 µL of the working standard solution to a clean microcentrifuge tube.

  • Add 100 µL of Tris buffer (pH 8.5).

  • Add 100 µL of 10 mg/mL FDNB in acetonitrile.

  • Vortex the mixture and incubate at 60 °C for 30 minutes in a water bath.

  • After incubation, cool the mixture to room temperature.

  • Add 100 µL of 0.1 M HCl to stop the reaction.

  • Filter the derivatized solution through a 0.45 µm syringe filter before injection into the HPLC system.

Results and Discussion

The described HPLC method provides excellent separation and quantification of the derivatized 2-Hydroxygentamicin A3. A typical chromatogram shows a well-resolved peak for the analyte.

Method Validation Summary

The method was validated for linearity, precision, and accuracy. The results are summarized in the table below.

Parameter	Result
Linearity (R²)	> 0.999
Concentration Range	1 - 50 µg/mL
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery %)	98 - 102%

Visualizations

Caption: Experimental workflow for the HPLC analysis of 2-Hydroxygentamicin A3.

Caption: Logical relationship of the derivatization and detection process.

Conclusion

The HPLC method detailed in this application note provides a reliable and sensitive approach for the quantification of 2-Hydroxygentamicin A3. The pre-column derivatization with FDNB successfully overcomes the challenge of detecting non-chromophoric aminoglycosides by UV. This method is suitable for routine quality control and research applications in the pharmaceutical industry. The provided protocol and validation data demonstrate the robustness and accuracy of the method, making it a valuable tool for professionals in drug development and analysis.

References

• 1. Determination of gentamicins C(1), C(1a), and C(2) in plasma and urine by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Bioanalysis of aminoglycosides using high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Analysis of 2-Hydroxygentamicin A3 by Liquid Chromatography-Mass Spectrometry (LC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the analysis of 2-Hydroxygentamicin A3, a potential impurity or metabolite of gentamicin, using Liquid Chromatography-Mass Spectrometry (LC-MS). Gentamicin is a broad-spectrum aminoglycoside antibiotic, and monitoring its impurities is crucial for ensuring pharmaceutical quality and safety. The inherent high polarity and lack of a significant chromophore in aminoglycosides make LC-MS the analytical method of choice. This document provides a comprehensive protocol for the separation, detection, and quantification of 2-Hydroxygentamicin A3, applicable to quality control and research environments. The described Hydrophilic Interaction Liquid Chromatography (HILIC) method coupled with tandem mass spectrometry (MS/MS) offers excellent retention and sensitivity for this polar analyte.

Introduction

Gentamicin is a widely used antibiotic produced by the fermentation of Micromonospora purpurea. It exists as a complex mixture of structurally related aminoglycosides, with the main components being Gentamicin C1, C1a, C2, C2a, and C2b. During production and storage, or as a result of metabolism, various related substances, such as 2-Hydroxygentamicin A3, may be present. Regulatory bodies require the identification and quantification of such impurities to ensure the safety and efficacy of the drug product.

The analysis of aminoglycosides presents a significant challenge due to their high polarity, which leads to poor retention on traditional reversed-phase liquid chromatography columns, and their lack of a UV-absorbing chromophore, precluding simple UV detection. LC-MS has emerged as the preferred technique for the analysis of these compounds, offering high sensitivity and specificity.[1] This application note provides a detailed protocol for the analysis of 2-Hydroxygentamicin A3 using a HILIC-MS/MS approach, which is well-suited for the retention and separation of highly polar compounds like aminoglycosides.[2][3][4][5]

Experimental Workflow

Caption: Overall workflow for the LC-MS analysis of 2-Hydroxygentamicin A3.

Experimental Protocols

Standard and Sample Preparation

Reagents:

• 2-Hydroxygentamicin A3 reference standard

• Ammonium formate (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

Standard Stock Solution (1 mg/mL):

• Accurately weigh approximately 1 mg of 2-Hydroxygentamicin A3 reference standard.

• Dissolve in an appropriate volume of LC-MS grade water to obtain a final concentration of 1 mg/mL.

• Vortex to ensure complete dissolution. This stock solution can be stored at 2-8 °C for a short period.

Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock solution with a mixture of acetonitrile and water (e.g., 50:50 v/v) to achieve the desired concentration range for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

Sample Preparation (from a solid matrix):

• Accurately weigh a known amount of the homogenized sample.

• Add a suitable extraction solution. A common extraction solution for aminoglycosides is a mixture of 10 mM ammonium acetate, 0.4 mM EDTA, and 2% trichloroacetic acid in water.[6]

• Vortex and shake for 10 minutes, followed by centrifugation to pellet solid material.[6]

• The supernatant can be further purified using solid-phase extraction (SPE) with a weak cation exchange (WCX) sorbent if high matrix interference is expected.[6]

• The final extract should be diluted in the mobile phase starting conditions before injection.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	HILIC Column (e.g., Atlantis Premier BEH Z-HILIC, 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	20 mM Ammonium formate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	90% B to 50% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

Note: These are starting conditions and may require optimization for your specific instrumentation.

Proposed MRM Transitions for 2-Hydroxygentamicin A3

The molecular weight of Gentamicin A3 is 468.5 g/mol .[7] The "2-Hydroxy" modification adds an oxygen atom, increasing the molecular weight by approximately 16 g/mol . Therefore, the expected monoisotopic mass of 2-Hydroxygentamicin A3 is approximately 484.5 g/mol . The protonated molecule [M+H]⁺ would be observed at m/z 485.5.

Based on the known fragmentation patterns of gentamicin compounds, which often involve the loss of the amino-sugar moieties, the following theoretical MRM transitions are proposed for 2-Hydroxygentamicin A3.

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
485.5	322.2	20	100
485.5	163.1	35	100

Note: The optimal collision energies should be determined experimentally by infusing a standard solution of the analyte. The product ions are based on common fragments observed for other gentamicin analogues.[6]

Data Presentation

The following tables represent expected quantitative performance data for the analysis of 2-Hydroxygentamicin A3 based on typical performance for related aminoglycosides.

Table 1: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	R²
2-Hydroxygentamicin A3	1 - 1000	> 0.995

Table 2: Limits of Detection and Quantification

Analyte	LOD (ng/mL)	LOQ (ng/mL)
2-Hydroxygentamicin A3	0.5	1.5

Table 3: Precision and Accuracy (Representative Data)

Spiked Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
5	< 10	< 15	90 - 110
50	< 5	< 10	95 - 105
500	< 5	< 10	95 - 105

Logical Relationship Diagram

Caption: Rationale for the chosen analytical approach.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantitative analysis of 2-Hydroxygentamicin A3. The use of HILIC ensures adequate retention of this highly polar compound, while tandem mass spectrometry offers the specificity and sensitivity required for trace-level detection in complex matrices. This method is suitable for routine quality control of gentamicin drug substances and formulations, as well as for research applications in drug metabolism and impurity profiling.

References

• 1. lcms.cz [lcms.cz]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]
• 4. nestgrp.com [nestgrp.com]
• 5. researchgate.net [researchgate.net]
• 6. shimadzu.com [shimadzu.com]
• 7. gentamicin A3 CAS#: 55715-67-8 [m.chemicalbook.com]

Fermentation Protocol for Enhanced Production of 2-Hydroxygentamicin A3

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the fermentation process for the production of 2-Hydroxygentamicin A3, an aminoglycoside antibiotic. The protocols detailed below are synthesized from established methods for gentamicin (B1671437) production by Micromonospora species, with a focus on optimizing conditions to favor the synthesis of the gentamicin A complex, including the A3 variant.

Introduction

2-Hydroxygentamicin A3 is a component of the gentamicin A complex, a group of aminoglycoside antibiotics produced by fermentation of various Micromonospora species, notably Micromonospora purpurea and Micromonospora echinospora. These compounds are precursors and minor components in the overall gentamicin complex, which has significant therapeutic applications. Optimizing the fermentation process to enhance the yield of specific components like 2-Hydroxygentamicin A3 is crucial for research and the development of new therapeutic agents. This protocol outlines the key steps, from inoculum preparation to fermentation and analysis, to guide researchers in this endeavor.

Materials and Microorganism

• Producing Organism: Micromonospora purpurea (e.g., ATCC 15835) or Micromonospora echinospora.

• Media Components: Dextrin, soybean meal, peptone, yeast extract, beef extract, glucose, soluble starch, calcium carbonate (CaCO₃), dipotassium (B57713) phosphate (B84403) (K₂HPO₄), ammonium (B1175870) chloride (NH₄Cl), cobalt chloride (CoCl₂), and other trace elements.

• Reagents for Analysis: HPLC-grade solvents, derivatization reagents (e.g., o-phthalaldehyde), and analytical standards for gentamicin components.

Experimental Protocols

Inoculum Development

A two-stage inoculum development process is recommended to ensure a healthy and active seed culture for the production fermenter.

Stage 1: Shake Flask Culture

• Medium Preparation: Prepare a seed medium containing (per liter):

  • Glucose: 10 g

  • Soybean Meal: 10 g

  • Peptone: 5 g

  • Yeast Extract: 3 g

  • CaCO₃: 2 g

  • Adjust pH to 7.2 before sterilization.

• Inoculation: Inoculate the sterile seed medium with a lyophilized culture or a slant of Micromonospora purpurea.

• Incubation: Incubate the flask on a rotary shaker at 28°C and 220 rpm for 48-72 hours.

Stage 2: Seed Fermenter

• Medium Preparation: Prepare a larger volume of the same seed medium as in Stage 1.

• Inoculation: Transfer the culture from the shake flask to the seed fermenter (5-10% v/v).

• Incubation: Incubate at 28°C with agitation and aeration to maintain dissolved oxygen (DO) above 30% saturation. The culture is typically ready for transfer to the production fermenter after 24-48 hours, upon reaching the late exponential growth phase.

Production Fermentation

3.2.1 Fermentation Medium

The composition of the production medium is critical for maximizing the yield of 2-Hydroxygentamicin A3. The following table summarizes an optimized medium based on various studies.

Component	Concentration (g/L)
Dextrin	8.0
Soybean Meal	10.0
Peptone	5.0
Yeast Extract	2.0
CaCO₃	4.0
K₂HPO₄	1.0
NH₄Cl	1.0
CoCl₂·6H₂O	0.006

3.2.2 Fermentation Conditions

The following table outlines the optimal fermentation parameters to be maintained in the production fermenter.

Parameter	Optimal Range
Temperature	28-32°C
pH	6.8-7.5 (controlled)
Agitation	300-500 rpm
Aeration	1.0-1.5 vvm
Fermentation Time	120-168 hours

3.2.3 Fermentation Procedure

• Inoculation: Aseptically transfer the seed culture from the seed fermenter to the production fermenter (5-10% v/v).

• Monitoring and Control:

  • Continuously monitor and control the pH, temperature, and dissolved oxygen levels.

  • Take samples aseptically at regular intervals (e.g., every 12 hours) to monitor cell growth (dry cell weight), substrate consumption, and 2-Hydroxygentamicin A3 production.

• Harvesting: The fermentation is typically harvested after 120-168 hours, when the production of the target compound has peaked.

Analytical Methodology: Quantification of 2-Hydroxygentamicin A3

3.3.1 Sample Preparation

• Centrifuge the fermentation broth to separate the mycelium.

• The supernatant can be directly analyzed or subjected to solid-phase extraction for cleanup and concentration.

3.3.2 HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is the preferred method for the separation and quantification of gentamicin components.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mobile phase consisting of an ion-pairing agent (e.g., heptafluorobutyric acid) in water and an organic modifier (e.g., acetonitrile) is often employed.

• Detection: As aminoglycosides lack a strong UV chromophore, pre-column or post-column derivatization with reagents like o-phthalaldehyde (B127526) (OPA) followed by fluorescence detection is a sensitive method. Alternatively, Charged Aerosol Detection (CAD) or Mass Spectrometry (MS) can be used for direct detection.[1]

• Quantification: The concentration of 2-Hydroxygentamicin A3 is determined by comparing the peak area with that of a known standard.

Data Presentation

The following tables provide a structured summary of the key fermentation parameters and their impact on gentamicin production, which can be adapted to specifically track 2-Hydroxygentamicin A3.

Table 1: Effect of Carbon Source on Gentamicin Production

Carbon Source	Concentration (g/L)	Gentamicin Yield (mg/L)
Dextrin	8.0	High
Starch	10.0	Moderate
Glucose	10.0	Low

Table 2: Effect of Nitrogen Source on Gentamicin Production

Nitrogen Source	Concentration (g/L)	Gentamicin Yield (mg/L)
Soybean Meal	10.0	High
Peptone	10.0	Moderate
Yeast Extract	5.0	Moderate

Table 3: Effect of Fermentation Parameters on Gentamicin Production

Parameter	Value	Gentamicin Yield (mg/L)
pH	7.0	High
pH	6.5	Moderate
Temperature (°C)	30	High
Temperature (°C)	34	Moderate

Visualizations

Experimental Workflow

Caption: Experimental workflow for 2-Hydroxygentamicin A3 production.

Gentamicin Biosynthesis Pathway

Caption: Simplified biosynthetic pathway of gentamicin.[2]

Conclusion

The protocol described provides a robust framework for the fermentation of Micromonospora species to produce 2-Hydroxygentamicin A3. Optimization of media components and fermentation parameters is key to enhancing the yield of this specific compound. The provided analytical methods will enable accurate quantification, which is essential for process development and research. Further studies focusing on the genetic regulation of the gentamicin biosynthetic pathway may lead to the development of engineered strains with significantly improved production of 2-Hydroxygentamicin A3.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols: Production of 2-Hydroxygentamicin A3 Using Idiotroph Mutants of Micromonospora purpurea

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the production of 2-Hydroxygentamicin A3, a novel aminoglycoside antibiotic, through the utilization of idiotroph mutants of Micromonospora purpurea. By employing mutational biosynthesis, a powerful technique that combines induced mutation with precursor feeding, it is possible to generate analogues of commercially significant antibiotics. Here, we outline the generation and screening of 2-deoxystreptamine-dependent idiotrophs of M. purpurea and their subsequent fermentation in the presence of streptamine (B1206204) to yield the 2-hydroxygentamicin C complex. Detailed protocols for mutant generation, fermentation, product purification, and analysis are provided, along with quantitative data and visual representations of the key pathways and workflows.

Introduction

Gentamicin (B1671437), a broad-spectrum aminoglycoside antibiotic complex produced by Micromonospora purpurea, is a cornerstone in the treatment of severe bacterial infections. The complex primarily consists of gentamicin C1, C1a, C2, C2a, and C2b. Altering the biosynthetic pathway of this antibiotic offers a promising avenue for the creation of novel derivatives with potentially improved efficacy, reduced toxicity, or activity against resistant strains.

Mutational biosynthesis, also known as mutasynthesis, is a key strategy in this endeavor. It involves the generation of a mutant strain of a producing organism that is blocked in the synthesis of a specific precursor of the final natural product. This "idiotroph" can then be fed with analogues of the blocked precursor, which may be incorporated into the biosynthetic pathway to generate novel derivatives.

In the biosynthesis of gentamicin, 2-deoxystreptamine (B1221613) is the central aminocyclitol core. By generating an idiotroph of M. purpurea that is unable to synthesize 2-deoxystreptamine, it becomes possible to introduce alternative aminocyclitols. Feeding such a mutant with streptamine, which differs from 2-deoxystreptamine by the presence of a hydroxyl group at the C-2 position, leads to the production of the 2-hydroxygentamicin C complex. This complex has demonstrated broad-spectrum antibacterial activity, including against some gentamicin-resistant strains.[1][2][3] This document provides a comprehensive guide to leveraging this technique for the production of 2-Hydroxygentamicin A3.

Data Presentation

Table 1: Comparison of Gentamicin and 2-Hydroxygentamicin Precursors and Products

Feature	Wild-Type M. purpurea	2-Deoxystreptamine Idiotroph of M. purpurea
Aminocyclitol Precursor	2-Deoxystreptamine (endogenously produced)	Streptamine (exogenously fed)
Major Fermentation Products	Gentamicin C Complex (C1, C1a, C2, etc.)	2-Hydroxygentamicin C Complex (2-OH-C1, 2-OH-C1a, 2-OH-C2, etc.)
Key Structural Difference	Amino group at C-2 of the aminocyclitol core	Hydroxyl group at C-2 of the aminocyclitol core

Table 2: Representative Fermentation Media for Micromonospora purpurea

Component	Seed Medium (g/L)	Production Medium 1 (g/L)[4]	Production Medium 2 (g/L)[5]
Glucose	10	10	-
Starch (soluble)	24	-	12.7
Dextrin	-	-	-
Yeast Extract	5	10	-
Beef Extract	3	-	-
Tryptose/Tryptone	5	-	-
Soybean Meal	-	-	10.6
Fodder Yeast	-	-	2-6
Calcium Carbonate (CaCO3)	1	1	4
Dipotassium Phosphate (K2HPO4)	-	-	1.2
Zinc Sulfate (ZnSO4)	-	-	0.27
Ammonium (B1175870) Phosphate	-	-	5.4
Cobalt Chloride (CoCl2)	-	-	0.001
Iron Sulfate (FeSO4·7H2O)	-	-	0.03
pH	7.0-7.5	7.0-7.5	7.0-7.5

Experimental Protocols

Protocol 1: Generation and Screening of 2-Deoxystreptamine Idiotroph Mutants

This protocol describes the generation of idiotrophic mutants of M. purpurea that are unable to synthesize 2-deoxystreptamine.

1. Mutagenesis: a. Prepare a spore suspension or a suspension of mycelial fragments of M. purpurea in a suitable buffer (e.g., 0.1 M Tris buffer, pH 7.2). b. Expose the suspension to a mutagenic agent. Common methods include:

• UV Irradiation: Expose the suspension to UV light (254 nm) to achieve a kill rate of 99-99.9%. The optimal exposure time should be determined empirically.
• Chemical Mutagenesis: Treat the suspension with a chemical mutagen such as N-methyl-N'-nitro-N-nitrosoguanidine (NTG) or ethyl methanesulfonate (B1217627) (EMS). A typical treatment might involve incubating with 1 mg/mL NTG for 30-60 minutes. c. After mutagenesis, wash the cells multiple times with sterile buffer to remove the mutagen. d. Plate serial dilutions of the treated suspension onto a complete medium (e.g., Tryptic Soy Agar) and incubate at 28-30°C until colonies appear.

2. Screening for 2-Deoxystreptamine Auxotrophs: a. Prepare a minimal agar (B569324) medium that does not support the growth of the wild-type strain without supplementation. b. Prepare two sets of plates of the minimal medium: one supplemented with 2-deoxystreptamine (e.g., 10 µg/mL) and one without. c. Replica-plate the colonies from the complete medium onto both sets of minimal medium plates. d. Incubate the plates at 28-30°C and observe for growth. e. Colonies that grow on the minimal medium supplemented with 2-deoxystreptamine but fail to grow on the unsupplemented minimal medium are potential 2-deoxystreptamine idiotrophs.

3. Confirmation of Idiotrophy: a. Inoculate the potential idiotrophs into a liquid production medium (see Table 2) with and without the addition of 2-deoxystreptamine. b. After a suitable fermentation period (e.g., 5-7 days), analyze the culture broth for the production of gentamicin using methods such as HPLC or a bioassay against a susceptible organism (e.g., Staphylococcus aureus). c. True idiotrophs will only produce gentamicin in the medium supplemented with 2-deoxystreptamine.

Protocol 2: Fermentation for 2-Hydroxygentamicin A3 Production

This protocol details the fermentation of the confirmed 2-deoxystreptamine idiotroph to produce 2-hydroxygentamicin A3.

1. Inoculum Preparation: a. Inoculate a loopful of the idiotroph mutant from an agar slant into a flask containing a suitable seed medium (see Table 2). b. Incubate at 28-30°C on a rotary shaker (200-250 rpm) for 2-3 days until good growth is observed.

2. Production Fermentation: a. Inoculate a production fermenter containing one of the production media from Table 2 with the seed culture (typically 5-10% v/v). b. Maintain the fermentation at 28-30°C with aeration and agitation. c. Precursor Feeding:

• Prepare a sterile stock solution of streptamine.
• Add the streptamine solution to the fermentation broth. The optimal time of addition and concentration should be determined empirically but a common strategy is to add the precursor after the initial growth phase (e.g., after 24-48 hours) to a final concentration in the range of 10-100 µg/mL. d. Monitor the fermentation for parameters such as pH, cell growth, and substrate utilization. e. The fermentation is typically carried out for 7-10 days.

Protocol 3: Purification of 2-Hydroxygentamicin A3

This protocol describes the isolation and purification of the 2-hydroxygentamicin C complex from the fermentation broth.

1. Broth Clarification: a. Adjust the pH of the fermentation broth to ~2.0 with sulfuric acid to precipitate proteins and other macromolecules. b. Separate the mycelium and precipitated solids by centrifugation or filtration.

2. Cation Exchange Chromatography: a. Adjust the pH of the clarified broth to ~7.0. b. Load the broth onto a cation exchange column (e.g., Amberlite CG-50 or Dowex 50W) equilibrated with a suitable buffer (e.g., ammonium formate). c. Wash the column with water to remove unbound impurities. d. Elute the bound aminoglycosides with a gradient of ammonium hydroxide (B78521) (e.g., 0.1 N to 1.0 N). e. Collect fractions and monitor for the presence of 2-hydroxygentamicin using HPLC or TLC.

3. Further Purification and Component Separation: a. Pool the fractions containing the 2-hydroxygentamicin complex. b. The different components of the 2-hydroxygentamicin C complex (including 2-Hydroxygentamicin A3) can be separated by further chromatographic steps, such as preparative HPLC using a reversed-phase column.

Protocol 4: Analytical Methods

1. High-Performance Liquid Chromatography (HPLC): a. Column: A reversed-phase C18 column is suitable. b. Mobile Phase: A gradient of an ion-pairing reagent (e.g., trifluoroacetic acid or heptafluorobutyric acid) in water and acetonitrile (B52724) can be used to separate the different gentamicin and 2-hydroxygentamicin components. c. Detection: As aminoglycosides lack a strong chromophore, detection can be achieved by:

• Pre-column derivatization: with reagents like o-phthalaldehyde (B127526) (OPA) or 2,4-dinitrofluorobenzene (DNFB) followed by UV or fluorescence detection.[6]
• Post-column derivatization: with OPA.
• Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) .[7]
• Mass Spectrometry (MS) for identification.

Mandatory Visualizations

Caption: Experimental workflow for 2-Hydroxygentamicin A3 production.

Caption: Gentamicin biosynthesis vs. 2-hydroxygentamicin mutasynthesis.

Caption: Logical relationship from strain to product.

References

• 1. scispace.com [scispace.com]
• 2. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. I. Conversion of aminocyclitols to new aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. II. Conversion of non-amino containing cyclitols to aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US3091572A - Gentamycin and method of production - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Scale-up Production of 2-Hydroxygentamicin A3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the scale-up production of 2-Hydroxygentamicin A3, an aminoglycoside antibiotic. The information covers the entire workflow from fermentation and purification to quantitative analysis, tailored for research, process development, and manufacturing environments.

Introduction

2-Hydroxygentamicin A3 is a variant of the gentamicin (B1671437) antibiotic complex, distinguished by the hydroxylation of the 2-deoxystreptamine (B1221613) (2-DOS) ring. It is produced by a mutant strain of Micromonospora purpurea through a process known as mutational biosynthesis. This process involves feeding a specific precursor, streptamine (B1206204) or a related cyclitol, to an idiotrophic mutant that is incapable of synthesizing the native 2-deoxystreptamine core of gentamicin.[1] This document outlines the necessary steps for the successful scale-up production of this valuable antibiotic analog.

Fermentation

The production of 2-Hydroxygentamicin A3 is achieved through submerged fermentation of a specific idiotrophic mutant of Micromonospora purpurea. The key to successful production is the formulation of a suitable fermentation medium and the controlled addition of the precursor, streptamine.

Microbial Strain

An idiotrophic mutant of Micromonospora purpurea incapable of producing 2-deoxystreptamine is required. This mutant strain will only produce the 2-hydroxygentamicin complex upon supplementation of the culture medium with an appropriate cyclitol precursor like streptamine or 2,4,6/3,5-pentahydroxycyclohexanone.[1]

Fermentation Protocol

A two-stage fermentation process, involving seed culture and production culture, is recommended for optimal growth and antibiotic production.

Seed Culture Medium

Component	Concentration (g/L)
Tryptone	5
Yeast Extract	3
Glucose	10
CaCO₃	1
pH	7.2

Production Culture Medium

Component	Concentration (g/L)
Soluble Starch	20
Soybean Meal	20
Glucose	10
(NH₄)₂SO₄	4
CaCO₃	5
Trace Elements Solution	1 mL
pH	7.0
Streptamine	1-2

Trace Elements Solution (g/L)

• FeSO₄·7H₂O - 1.0

• MnCl₂·4H₂O - 1.0

• ZnSO₄·7H₂O - 1.0

Experimental Protocol: Fermentation

• Seed Culture Preparation: Inoculate a loopful of the Micromonospora purpurea mutant from a stock culture into a 250 mL flask containing 50 mL of seed culture medium. Incubate at 30°C for 48-72 hours on a rotary shaker at 220 rpm.

• Production Culture Inoculation: Transfer the seed culture to the production fermenter containing the production culture medium at a 5% (v/v) inoculum size.

• Precursor Feeding: Aseptically add a filter-sterilized solution of streptamine to the production fermenter to a final concentration of 1-2 g/L at the beginning of the fermentation.

• Fermentation Conditions: Maintain the fermentation at 30°C with an agitation of 200-400 rpm and an aeration rate of 1 vvm (volume of air per volume of medium per minute). Control the pH at 7.0. The fermentation is typically carried out for 7-9 days.

• Monitoring: Monitor the fermentation for pH, dissolved oxygen, glucose consumption, and antibiotic production through regular sampling and analysis.

Fermentation Workflow Diagram

References

• 1. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. II. Conversion of non-amino containing cyclitols to aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Susceptibility Testing of 2-Hydroxygentamicin A3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro antimicrobial susceptibility of the novel aminoglycoside, 2-Hydroxygentamicin A3. The methodologies are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) for testing aminoglycosides.[1][2][3]

Introduction

2-Hydroxygentamicin A3 is a novel aminoglycoside antibiotic. As with any new antimicrobial agent, establishing its spectrum of activity is a critical step in the drug development process. In vitro susceptibility testing is the primary method used to determine a drug's potency against a panel of clinically relevant microorganisms. The most common metrics determined are the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC). These values help in understanding the potential clinical utility of the compound and in establishing breakpoints for susceptibility.[4][5]

The following protocols are provided as a comprehensive guide for researchers to perform accurate and reproducible susceptibility testing of 2-Hydroxygentamicin A3.

Data Presentation

Due to the novel nature of 2-Hydroxygentamicin A3, extensive quantitative data from published studies is not yet available. The following table is presented as a template for summarizing experimental results. Researchers should populate this table with their own generated data.

Bacterial Species	Strain ID	MIC (µg/mL)	MBC (µg/mL)	Zone of Inhibition (mm)	Interpretation (S/I/R)
Escherichia coli	ATCC 25922
Pseudomonas aeruginosa	ATCC 27853
Staphylococcus aureus	ATCC 29213
Enterococcus faecalis	ATCC 29212
Klebsiella pneumoniae	Clinical Isolate

Note: Interpretation as Susceptible (S), Intermediate (I), or Resistant (R) will depend on the establishment of clinical breakpoints by regulatory bodies like CLSI and EUCAST, which is a process that occurs after sufficient data has been collected and analyzed.[2][6]

Experimental Protocols

The following are detailed protocols for the principal methods of in vitro susceptibility testing.

Broth Microdilution Method for MIC Determination

This method is considered the "gold standard" for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[5][7][8]

Materials:

• 2-Hydroxygentamicin A3 stock solution (high concentration, e.g., 1024 µg/mL)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Incubator (35°C ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Preparation of Antibiotic Dilutions:

  • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate.

  • Add 100 µL of the 2-Hydroxygentamicin A3 stock solution to well 1.

  • Perform a serial two-fold dilution by transferring 50 µL from well 1 to well 2, mixing, and then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no antibiotic).

  • Well 12 will serve as the sterility control (no bacteria).

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), select 3-5 colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this standardized suspension 1:100 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation:

  • Add 50 µL of the diluted bacterial inoculum to wells 1 through 11. Do not inoculate well 12.

• Incubation:

  • Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation:

  • The MIC is the lowest concentration of 2-Hydroxygentamicin A3 that completely inhibits visible growth of the organism, as detected by the naked eye.

Agar (B569324) Dilution Method for MIC Determination

This method is an alternative to broth microdilution and is particularly useful for testing multiple isolates simultaneously.[8][9]

Materials:

• 2-Hydroxygentamicin A3 stock solution

• Mueller-Hinton Agar (MHA)

• Sterile petri dishes

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Inoculum replicator (e.g., Steers replicator)

Procedure:

• Preparation of Agar Plates:

  • Prepare a series of two-fold dilutions of 2-Hydroxygentamicin A3 in sterile water.

  • For each concentration, add 1 mL of the antibiotic dilution to 9 mL of molten MHA, mix thoroughly, and pour into a sterile petri dish.

  • Prepare a growth control plate with no antibiotic.

  • Allow the agar to solidify completely.

• Inoculum Preparation:

  • Prepare a standardized bacterial suspension as described for the broth microdilution method.

• Inoculation:

  • Using an inoculum replicator, spot-inoculate the surface of each agar plate with the bacterial suspension.

• Incubation:

  • Incubate the plates at 35°C ± 2°C for 16-20 hours.

• Result Interpretation:

  • The MIC is the lowest concentration of 2-Hydroxygentamicin A3 at which there is no visible growth, a faint haze, or a single colony.

Disk Diffusion Method (Kirby-Bauer)

This is a qualitative or semi-quantitative method that provides a zone of inhibition diameter, which can be correlated with the MIC.[10][11][12]

Materials:

• Blank sterile paper disks (6 mm diameter)

• 2-Hydroxygentamicin A3 solution of a known concentration

• Mueller-Hinton Agar (MHA) plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Incubator (35°C ± 2°C)

• Calipers or a ruler

Procedure:

• Disk Preparation:

  • Impregnate blank sterile paper disks with a defined amount of 2-Hydroxygentamicin A3 (e.g., 10 µg or 30 µg). This requires careful optimization.

  • Allow the disks to dry completely under sterile conditions.

• Inoculum Preparation:

  • Prepare a standardized bacterial suspension as previously described.

• Inoculation:

  • Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube.

  • Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.

  • Allow the plate to dry for 3-5 minutes.

• Disk Application:

  • Aseptically apply the 2-Hydroxygentamicin A3-impregnated disks to the surface of the inoculated MHA plate.

  • Gently press each disk to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Result Interpretation:

  • Measure the diameter of the zone of complete inhibition in millimeters. The interpretation of the zone size will require correlation with MIC data to establish breakpoints.

Mandatory Visualizations

Caption: Workflow for MIC determination using the broth microdilution method.

Caption: Relationship between different antimicrobial susceptibility testing methods.

References

• 1. journals.asm.org [journals.asm.org]
• 2. New definitions of susceptibility categories EUCAST 2019: clinic application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. goums.ac.ir [goums.ac.ir]
• 4. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. EUCAST: MIC Determination [eucast.org]
• 8. integra-biosciences.com [integra-biosciences.com]
• 9. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apec.org [apec.org]
• 11. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]

Application of 2-Hydroxygentamicin A3 in Antimicrobial Resistance Studies: Information Currently Unavailable

Extensive research has not yielded specific public domain data regarding a compound identified as "2-Hydroxygentamicin A3." As a result, detailed application notes and protocols for its use in antimicrobial resistance studies cannot be provided at this time.

Information on the synthesis, antimicrobial activity, Minimum Inhibitory Concentration (MIC) values against resistant strains, or its mechanism of action is not available in the reviewed scientific literature. Consequently, the creation of structured data tables, detailed experimental methodologies, and signaling pathway diagrams as requested is not feasible.

The gentamicin (B1671437) family of antibiotics, from which a hypothetical "2-Hydroxygentamicin A3" would be derived, is a well-studied class of aminoglycosides. Gentamicin itself is a mixture of several related components, primarily gentamicin C1, C1a, C2, C2a, and C2b. These compounds exert their antibacterial effect by binding to the bacterial 30S ribosomal subunit, leading to the inhibition of protein synthesis.

Resistance to gentamicin in bacteria typically arises through three main mechanisms:

• Enzymatic Modification: Bacterial enzymes can modify the structure of gentamicin, preventing it from binding to its ribosomal target.

• Target Site Alteration: Mutations in the ribosomal RNA or proteins can reduce the binding affinity of gentamicin.

• Efflux Pumps: Bacteria can actively pump gentamicin out of the cell, preventing it from reaching its intracellular target.

While research into novel aminoglycoside derivatives is ongoing to combat resistance, specific information on a "2-Hydroxygentamicin A3" derivative and its potential advantages in overcoming these resistance mechanisms is not currently documented in publicly accessible scientific databases.

Researchers, scientists, and drug development professionals interested in this specific compound are encouraged to consult specialized medicinal chemistry literature or internal research and development databases that may contain proprietary information not available in the public domain.

For general reference, standard protocols for antimicrobial susceptibility testing of aminoglycosides, such as broth microdilution and disk diffusion methods, are well-established and can be found in guidelines provided by organizations like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). These methodologies would likely form the basis for evaluating any new gentamicin derivative.

We will continue to monitor for any emerging information on "2-Hydroxygentamicin A3" and will provide updates as they become available.

Synthesis of 2-Hydroxygentamicin A3 Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Aminoglycoside antibiotics are potent bactericidal agents that function by binding to the 30S ribosomal subunit, leading to mistranslation of mRNA and inhibition of protein synthesis.[1][2][3] However, their clinical utility is often limited by nephrotoxicity, ototoxicity, and the emergence of bacterial resistance, primarily through enzymatic modification.[4][5] The development of novel aminoglycoside derivatives aims to overcome these limitations. Gentamicin (B1671437) A3 is a component of the gentamicin complex, and its structure offers opportunities for selective modification.[6][7][8][9][10] The synthesis of 2'-hydroxy derivatives is of particular interest as modifications at this position can influence interactions with the ribosomal target and susceptibility to aminoglycoside-modifying enzymes.[5]

This document presents a hypothetical, yet scientifically grounded, approach to the synthesis of 2-hydroxygentamicin A3 derivatives, providing researchers with a strategic workflow and detailed methodologies.

Proposed Synthetic Pathway

The selective synthesis of a 2-hydroxygentamicin A3 derivative is a challenging endeavor due to the presence of multiple reactive amino and hydroxyl groups. A robust protecting group strategy is essential to achieve regioselectivity. The proposed pathway involves the following key stages:

• Protection of Amino Groups: The five amino groups of gentamicin A3 are first protected to prevent their interference in subsequent reactions. The use of tert-butyloxycarbonyl (Boc) groups is a common strategy.

• Selective Protection of Hydroxyl Groups: Differentiating between the multiple hydroxyl groups is the most critical step. A common approach for selective protection in carbohydrate chemistry involves the formation of cyclic acetals or ketals, or the use of sterically hindered silyl (B83357) ethers. For the 2'-hydroxyl group, a multi-step strategy involving selective deprotection or enzymatic modification might be necessary in a research context, though a chemical approach is outlined here.

• Introduction of the 2'-Hydroxyl Group (if not already present) or Derivatization: As gentamicin A3 does not inherently possess a 2'-hydroxyl group, a synthetic route to introduce one would be exceptionally complex. A more feasible approach, and the one detailed below, is the derivatization of other hydroxyl groups, assuming a hypothetical starting material where the 2'-position is hydroxylated or can be selectively functionalized. For the purpose of this protocol, we will assume the goal is to derivatize a different, more accessible hydroxyl group, such as the 6'-hydroxyl, which is a common site for modification.

• Derivatization of the Target Hydroxyl Group: The exposed hydroxyl group is then reacted with a suitable electrophile to introduce the desired functionality (e.g., alkyl, acyl, or other moieties).

• Deprotection: Finally, all protecting groups are removed to yield the target 2-hydroxygentamicin A3 derivative.

Experimental Protocols

Protocol 1: Per-N-Boc Protection of Gentamicin A3

This protocol describes the protection of all amino groups of gentamicin A3 using di-tert-butyl dicarbonate (B1257347) (Boc)₂O.

Materials:

• Gentamicin A3

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (B128534) (Et₃N)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve gentamicin A3 (1.0 eq) in a mixture of DMF and water.

• Add triethylamine (10 eq) to the solution and cool to 0 °C in an ice bath.

• Slowly add a solution of (Boc)₂O (10 eq) in DMF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24-48 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or mass spectrometry (MS).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain per-N-Boc-gentamicin A3.

Expected Outcome: A white solid. Characterization by ¹H NMR, ¹³C NMR, and mass spectrometry should confirm the addition of five Boc groups.

Protocol 2: Selective 6'-O-Derivatization (A Representative Example)

This protocol outlines a representative procedure for the derivatization of the 6'-hydroxyl group, a more synthetically accessible position. This serves as a model for the derivatization of a specific hydroxyl group.

Materials:

• Per-N-Boc-gentamicin A3

• A suitable electrophile (e.g., benzyl (B1604629) bromide for benzylation)

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (B1210297) (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve per-N-Boc-gentamicin A3 (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C and add sodium hydride (1.1 eq) portion-wise.

• Stir the mixture at 0 °C for 30 minutes.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC or MS.

• Carefully quench the reaction by the slow addition of saturated NH₄Cl solution.

• Extract the product with EtOAc.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product by silica gel column chromatography.

Expected Outcome: A white solid, the 6'-O-derivatized-per-N-Boc-gentamicin A3.

Protocol 3: Global Deprotection

This protocol describes the removal of the Boc protecting groups to yield the final derivative.

Materials:

• 6'-O-derivatized-per-N-Boc-gentamicin A3

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Methanol (B129727)

• Amberlite IRA-400 (OH⁻ form) resin or other suitable ion-exchange resin

Procedure:

• Dissolve the protected derivative in a mixture of DCM and TFA (e.g., 1:1 v/v).

• Stir the solution at room temperature for 1-2 hours.

• Monitor the deprotection by TLC or MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Co-evaporate with methanol several times to remove residual TFA.

• Dissolve the residue in water and neutralize by passing it through a column of Amberlite IRA-400 (OH⁻ form) resin.

• Lyophilize the aqueous solution to obtain the final 6'-O-derivatized gentamicin A3 as a white solid.

Expected Outcome: The final desired gentamicin A3 derivative.

Data Presentation

Table 1: Hypothetical Yields and Characterization Data for a 6'-O-Benzyl Gentamicin A3 Derivative

Step	Compound Name	Starting Material (g)	Product (g)	Yield (%)	¹H NMR (δ, ppm)	MS (m/z) [M+H]⁺
1	Per-N-Boc-gentamicin A3	1.0	1.8	~85	Complex multiplet	969.5
2	6'-O-Benzyl-per-N-Boc-gentamicin A3	1.8	1.5	~78	7.2-7.4 (m, 5H, Ar-H), 4.5 (s, 2H, Ar-CH₂)	1059.6
3	6'-O-Benzyl-gentamicin A3	1.5	0.8	~80	7.2-7.4 (m, 5H, Ar-H), 4.5 (s, 2H, Ar-CH₂)	559.3

Note: These are illustrative data and actual results will vary.

Mandatory Visualizations

Caption: A generalized workflow for the synthesis of 2-hydroxygentamicin A3 derivatives.

Caption: Experimental workflow from synthesis to purification and analysis.

Caption: Mechanism of action of gentamicin derivatives via inhibition of protein synthesis.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Structural origins of gentamicin antibiotic action | The EMBO Journal [link.springer.com]
• 4. Aminoglycoside Modifying Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aminoglycosides: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gentamicin A3 | C18H36N4O10 | CID 86490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. The gentamicin antibiotics. 7. Structures of the gentamicin antibiotics A1, A3, and A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. PubChemLite - Gentamicin a3 (C18H36N4O10) [pubchemlite.lcsb.uni.lu]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Enhancing 2-Hydroxygentamicin A3 Fermentation Yield

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the fermentation of 2-Hydroxygentamicin A3 from Micromonospora purpurea. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, optimized experimental protocols, and quantitative data to guide your experimental design.

While the gentamicin (B1671437) complex consists of multiple components, the strategies outlined below for enhancing the total gentamicin yield provide a robust starting point for increasing the specific fraction of 2-Hydroxygentamicin A3. Monitoring the component profile using the analytical methods provided is crucial for fine-tuning the process to favor the desired A3 component.

Troubleshooting Guide

This guide addresses common issues encountered during the fermentation process.

Question: My fermentation is producing high cell density (biomass), but the yield of gentamicin is unexpectedly low. What are the likely causes and solutions?

Answer: This is a frequent challenge indicating a metabolic shift away from secondary metabolite (antibiotic) production. Several factors could be responsible:

• Nutrient Limitation or Imbalance: Key precursors for gentamicin synthesis may be depleted during the growth phase.

  • Solution: Analyze the concentrations of your carbon and nitrogen sources throughout the fermentation. Consider implementing a fed-batch strategy to supply additional nutrients, particularly a good quality nitrogen source like soybean meal or fodder yeast, during the production phase.

• Oxygen Limitation: Gentamicin production is highly sensitive to dissolved oxygen levels.[1] High cell density increases the oxygen uptake rate, which can lead to oxygen limitation if aeration and agitation are not sufficient.

  • Solution: Increase the agitation speed or the aeration rate. For shake flask cultures, ensure the flask is not overfilled (a common recommendation is 70 ml of medium in a 500 ml flask to maximize surface area for oxygen exchange).[1]

• Suboptimal pH: The optimal pH for cell growth may differ from the optimal pH for gentamicin production. The ideal pH for production is typically between 6.8 and 7.2.[1]

  • Solution: Implement pH monitoring and control. In a bioreactor, use automated acid/base feeding to maintain the pH within the optimal range for production. For shake flasks, ensure your medium is well-buffered.

• Product Inhibition: High concentrations of gentamicin can sometimes inhibit further production.

  • Solution: While less common for gentamicin, if suspected, consider strategies for in-situ product removal, though this significantly increases process complexity.

Question: I am observing inconsistent yields between fermentation batches, even with the same protocol. What could be causing this variability?

Answer: Batch-to-batch inconsistency often points to subtle variations in starting materials or procedures.

• Inoculum Quality: The age and viability of the seed culture are critical. An old or unhealthy inoculum will lead to a lag in growth and inconsistent production.

  • Solution: Standardize your inoculum preparation protocol. Use a consistent seed age (e.g., 48-72 hours for the second-stage germination broth) and ensure a consistent inoculum volume (typically 5-6% v/v).[2]

• Raw Material Variability: Complex media components like soybean meal and fodder yeast can vary in composition between suppliers or even between lots from the same supplier.

  • Solution: Test new batches of raw materials before use in large-scale experiments. If possible, purchase a large single lot of critical components to ensure consistency over a series of experiments.

• Phage Contamination: Bacteriophage infections can rapidly lyse Micromonospora cultures, leading to a sudden drop in yield.

  • Solution: Maintain strict aseptic techniques. If phage contamination is suspected, thoroughly sterilize all equipment and consider developing a phage-resistant strain.

Frequently Asked Questions (FAQs)

Q1: What are the most critical media components for improving gentamicin yield?

A1: The choice of carbon and nitrogen sources is paramount.

• Carbon Source: While glucose is a good carbon source, starches (like potato starch) have been shown to be superior for gentamicin production, likely due to a more sustained release of glucose that avoids rapid pH drops.[1]

• Nitrogen Source: Organic nitrogen sources are generally better than inorganic ones.[2] Soybean meal, soybean flour, and fodder yeast are consistently reported as excellent nitrogen sources for both growth and antibiotic production.[1][2]

• Metal Ions: Cobalt is a known stimulator of gentamicin production. The optimal concentration of CoCl₂ is around 0.006 g/L.[1]

Q2: What are the optimal physical parameters for gentamicin fermentation?

A2: Based on multiple studies, the optimal parameters are:

• Temperature: A two-stage temperature profile can be effective: a growth phase at 34-36°C followed by a production phase at 32-34°C.[3] A single temperature of 31.7°C has also been identified as optimal in some studies.[4][5]

• pH: The initial pH of the medium should be adjusted to 7.0-7.5.[2] During the fermentation, the optimal pH for cell growth is around 7.2, while the optimal pH for production is slightly lower at 6.8.[1]

• Dissolved Oxygen: Maintaining a dissolved oxygen level above 20-30% saturation is crucial for this aerobic process. This is controlled by agitation and aeration rates.

Q3: How can I accurately quantify 2-Hydroxygentamicin A3 and separate it from other gentamicin components?

A3: High-Performance Liquid Chromatography (HPLC) is the standard method. Due to the lack of a strong UV chromophore in gentamicin, quantification often requires pre-column derivatization or the use of specialized detectors like Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD).[6][7] Ion-pairing reversed-phase chromatography is commonly used to achieve separation of the highly polar gentamicin components.[6][8]

Data Presentation: Impact of Media Components

The following tables summarize quantitative data on the effect of various carbon and nitrogen sources on gentamicin production by M. purpurea.

Table 1: Effect of Different Carbon Sources on Gentamicin Production

Carbon Source (2%)	Final pH	Packed Cell Volume (ml/100ml)	Dry Cell Weight (g/L)	Relative Activity (%)
Glucose	6.8	12.5	11.2	85
Sucrose	7.0	12.0	10.5	80
Potato Starch	7.2	14.0	12.8	100
Dextrin	7.1	13.5	11.9	95
Lactose	6.5	10.0	9.1	60

Data synthesized from Lee and Ryu, "Production of Gentamicin by Micromonospora purpurea - -Studies on Fermentation Variables".[1]

Table 2: Effect of Different Nitrogen Sources on Gentamicin Production

Nitrogen Source (1.5%)	Final pH	Packed Cell Volume (ml/100ml)	Dry Cell Weight (g/L)	Relative Activity (%)
Soybean Meal	7.2	14.0	12.8	100
Soybean Flour	7.2	13.8	12.5	98
Corn Steep Liquor	6.9	11.0	10.1	75
Peptone	7.0	12.0	11.0	82
Ammonium Sulfate (B86663)	6.7	9.5	8.8	55

Data synthesized from Lee and Ryu, "Production of Gentamicin by Micromonospora purpurea - -Studies on Fermentation Variables".[1]

Experimental Protocols

Protocol 1: Two-Stage Inoculum Development

This protocol ensures a healthy and active seed culture for inoculation of the main production fermenter.

• First Stage Germination:

  • Prepare the germination medium (e.g., 1% glucose, 0.2% beef extract, 0.2% yeast extract, 0.2% polypeptone, 0.1% CaCO₃, pH adjusted to 7.3).[9]

  • Dispense 70 ml of medium into 500 ml Erlenmeyer flasks and sterilize.

  • Inoculate a flask with a lyophilized vial or a slant of M. purpurea.

  • Incubate at 35°C on a rotary shaker at 280 rpm for 4 days.[1]

• Second Stage Germination:

  • Prepare fresh germination medium as above.

  • Transfer 5% (v/v) of the first-stage culture into the fresh medium.

  • Incubate at 28°C on a rotary shaker for 48-72 hours.[1] This culture is now ready to be used as the inoculum for the main fermentation.

Protocol 2: Shake Flask Fermentation for Gentamicin Production

• Medium Preparation:

  • Prepare the production medium (e.g., 2% Potato Starch, 1.5% Soybean Meal, 0.1% K₂HPO₄, 0.4% CaCO₃, 0.0006% CoCl₂). Adjust initial pH to 6.8-7.0.

  • Dispense 70 ml of medium into 500 ml Erlenmeyer flasks to ensure adequate aeration and sterilize.[1]

• Inoculation:

  • Aseptically transfer 5% (v/v) of the second-stage seed culture into the production flasks.

• Incubation:

  • Incubate the flasks at 28-32°C on a rotary shaker at 280 rpm for 6-7 days.[1]

• Sampling and Analysis:

  • Withdraw samples aseptically at regular intervals (e.g., every 24 hours) to monitor pH, cell growth (dry cell weight), and gentamicin concentration by HPLC.

Protocol 3: Quantification of Gentamicin Components by HPLC

This protocol provides a general framework for the analysis of gentamicin components. Specifics may need to be optimized for your available equipment and columns.

• Sample Preparation:

  • Harvest a sample of the fermentation broth.

  • Centrifuge to pellet the cells.

  • Filter the supernatant through a 0.22 µm filter to remove any remaining particulates.

  • Dilute the clarified broth with the mobile phase to a concentration within the linear range of your standard curve.

• HPLC Conditions (Ion-Pairing Reversed-Phase Method):

  • Column: Use a C18 column suitable for aminoglycoside analysis (e.g., Acclaim AmG C18 or similar).[8]

  • Mobile Phase: An isocratic mobile phase of 100 mM Trifluoroacetic Acid (TFA) in water is often effective. Adding a small percentage of acetonitrile (B52724) (e.g., 2%) can reduce the analysis time.[8]

  • Flow Rate: Typically 0.5 - 1.0 ml/min.

  • Detection: Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is recommended due to the poor UV absorbance of gentamicin.[6][7] Alternatively, pre-column derivatization with a UV-active agent like o-phthalaldehyde (B127526) can be used for UV detection.[7]

• Quantification:

  • Prepare a standard curve using a certified gentamicin sulfate reference standard.

  • Identify the peaks corresponding to the different gentamicin components (including A3) based on their retention times relative to the standard.

  • Calculate the concentration of each component in your sample by interpolating from the standard curve.

Visualizations

Caption: Simplified biosynthetic pathway from key intermediates to the gentamicin complexes.

Caption: Standard experimental workflow for 2-Hydroxygentamicin A3 fermentation.

Caption: Logical workflow for troubleshooting low gentamicin fermentation yields.

References

• 1. msk.or.kr [msk.or.kr]
• 2. researchgate.net [researchgate.net]
• 3. KR900000525B1 - Method for producing gentamicin by fermentation - Google Patents [patents.google.com]
• 4. zenodo.org [zenodo.org]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Separation of Gentamicins | SIELC Technologies [sielc.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. pragolab.cz [pragolab.cz]
• 9. pharmacophorejournal.com [pharmacophorejournal.com]

Optimizing HPLC separation of 2-Hydroxygentamicin A3 from other gentamicins

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the HPLC separation of gentamicin (B1671437) components, with a specific focus on optimizing the separation of 2-Hydroxygentamicin A3 from other gentamicins.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the HPLC separation of gentamicin components?

A1: The primary challenges in separating gentamicin components by HPLC stem from their inherent physicochemical properties. Gentamicins are a complex mixture of closely related aminoglycoside isomers that are highly polar and lack a significant UV chromophore.[1][2][3][4] This makes achieving baseline separation of all components, including 2-Hydroxygentamicin A3, and their subsequent detection a difficult task. The structural similarities between the isomers necessitate highly selective chromatographic conditions.[2]

Q2: Which type of HPLC column is most effective for separating 2-Hydroxygentamicin A3 and other gentamicins?

A2: Several types of HPLC columns can be successfully employed for gentamicin analysis. The choice of column depends on the specific separation goals and the detection method used.

• Reversed-Phase (C18) Columns: These are widely used, often in combination with ion-pairing agents in the mobile phase to enhance the retention of the polar gentamicin molecules.[1][2][3]

• Pentafluorophenyl (PFP) Columns: PFP columns offer alternative selectivity to C18 columns due to unique interactions, such as dipole-dipole and pi-pi interactions, which can be beneficial for separating closely related isomers.[5][6]

• Mixed-Mode Columns: Columns with both reversed-phase and ion-exchange characteristics, such as the Primesep 200, can provide excellent separation of hydrophilic and charged compounds like gentamicins without the need for ion-pairing agents in the mobile phase.[7]

• Cyano (CN) Columns: CN columns have been shown to be effective for the isocratic separation of gentamicin and parabens.[8][9]

Q3: What are the recommended mobile phase compositions for optimal separation?

A3: The mobile phase composition is a critical factor in achieving good separation of gentamicin components.

• For Ion-Pair Reversed-Phase Chromatography: A common approach involves using a mobile phase containing an ion-pairing agent like trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) in a water/acetonitrile mixture.[2][5][7] The concentration of the ion-pairing agent significantly affects retention and resolution; for example, increasing TFA concentration can lead to longer retention times and improved resolution between gentamicin congeners.[3]

• For Mixed-Mode Chromatography: A simpler mobile phase of water, acetonitrile, and an acid like TFA can be used.[7]

• For CN Columns: An isocratic mobile phase consisting of a buffered aqueous solution (e.g., potassium phosphate (B84403) with triethylamine (B128534) at a controlled pH) and methanol (B129727) has been shown to be effective.[8][9]

Q4: What are the most suitable detection methods for gentamicin analysis?

A4: Due to the lack of a strong UV chromophore in gentamicin molecules, several detection strategies are employed.[1][2][4]

• UV/Vis Detection with Pre-column Derivatization: This is a common and sensitive method. Gentamicins are derivatized with a reagent like o-phthalaldehyde (B127526) (OPA) to introduce a chromophore that can be detected by UV or fluorescence detectors.[2][10][11][12]

• Charged Aerosol Detection (CAD): CAD is a universal detection method that does not require the analyte to have a chromophore, making it ideal for the direct analysis of underivatized gentamicins.[2][5] It offers high sensitivity for non-volatile analytes.[2]

• Evaporative Light Scattering Detection (ELSD): Similar to CAD, ELSD is another universal detector suitable for non-volatile compounds and does not require derivatization.[7]

• Mass Spectrometry (MS): LC-MS is a powerful technique that provides high sensitivity and selectivity, allowing for the identification and quantification of gentamicin components and their impurities.[13][14]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Resolution Between Gentamicin Peaks	- Inappropriate mobile phase composition (e.g., incorrect ion-pair concentration, pH, or organic solvent ratio).- Unsuitable column chemistry.- High flow rate.- Column degradation.	- Optimize the concentration of the ion-pairing agent (e.g., TFA).[3]- Adjust the mobile phase pH.[8][14]- Try a different column with alternative selectivity (e.g., PFP or mixed-mode).[5][7]- Reduce the flow rate to increase the interaction time with the stationary phase.- Replace the column with a new one.
Peak Tailing	- Secondary interactions with active sites on the column packing (silanols).- Column overload.- Inappropriate mobile phase pH.	- Add a competing base like triethylamine (TEA) to the mobile phase to mask silanol (B1196071) groups.[8]- Reduce the sample concentration.- Adjust the mobile phase pH to ensure consistent ionization of the analytes.[8][14]
Inconsistent Retention Times	- Fluctuations in mobile phase composition.- Unstable column temperature.- Column equilibration issues.- Pump malfunction.	- Ensure the mobile phase is well-mixed and degassed.- Use a column oven to maintain a constant and elevated temperature.[3]- Ensure the column is adequately equilibrated with the mobile phase before each injection.- Check the HPLC pump for leaks and ensure it is delivering a consistent flow rate.
Low Detector Response (especially with UV)	- Incomplete derivatization (if using UV detection).- Low sample concentration.- Inappropriate detection wavelength.	- Optimize the derivatization reaction conditions (reagent concentration, reaction time, and pH).- Concentrate the sample or increase the injection volume.- Ensure the detection wavelength is set to the absorbance maximum of the derivatized gentamicins.
Ghost Peaks	- Contamination in the mobile phase, sample, or HPLC system.- Carryover from previous injections.	- Use high-purity solvents and reagents for the mobile phase.- Filter all samples before injection.- Implement a thorough needle wash program between injections.- Run blank injections to identify the source of contamination.

Experimental Protocols

Sample Preparation (General)

A general procedure for preparing a gentamicin standard solution involves accurately weighing a known amount of gentamicin sulfate (B86663) reference standard and dissolving it in deionized water or a suitable buffer to achieve the desired concentration.[2] For pharmaceutical formulations like creams, an extraction step is necessary to separate the gentamicins from the matrix before HPLC analysis.[5]

HPLC Method using Ion-Pair Reversed-Phase Chromatography with CAD Detection

This method is suitable for the direct analysis of underivatized gentamicin components.

Parameter	Condition
Column	Pentafluorophenyl (PFP), 50 mm x 4.6 mm, 3 µm
Mobile Phase A	0.025% Heptafluorobutyric acid (HFBA) in 95:5 (v/v) Water:Acetonitrile[5]
Mobile Phase B	1% Trifluoroacetic acid (TFA) in 95:5 (v/v) Water:Acetonitrile[5]
Gradient	A gradient elution may be required to achieve optimal separation. The specific gradient profile should be optimized based on the specific gentamicin mixture.
Flow Rate	1.0 mL/min
Column Temperature	30 °C[3]
Injection Volume	5 µL[3]
Detector	Charged Aerosol Detector (CAD)[2][5]

Visualizations

Caption: Experimental workflow for HPLC analysis of gentamicins.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pragolab.cz [pragolab.cz]
• 4. Rapid RP-HPLC Detection Method For Quantification Of Gentamicin Sulfate Loaded Wound Dressing Nanofiber Formulation With Accelerated In Vivo Wound Healing [ejchem.journals.ekb.eg]
• 5. Development and validation of a RP-HPLC method for the determination of gentamicin sulfate and its related substances in a pharmaceutical cream using a short pentafluorophenyl column and a charged aerosol detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. HPLC Separation of Gentamicins | SIELC Technologies [sielc.com]
• 8. akjournals.com [akjournals.com]
• 9. scispace.com [scispace.com]
• 10. pjoes.com [pjoes.com]
• 11. Serum gentamicin assay by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. Identification of gentamicin impurities by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing instability of 2-Hydroxygentamicin A3 during storage

Welcome to the technical support center for 2-Hydroxygentamicin A3. This resource is designed to assist researchers, scientists, and drug development professionals in addressing the potential instability of 2-Hydroxygentamicin A3 during storage and experimentation. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2-Hydroxygentamicin A3 during storage?

A1: The stability of 2-Hydroxygentamicin A3, an aminoglycoside antibiotic, is sensitive to several environmental factors. The primary causes of degradation during storage are exposure to elevated temperatures, non-optimal pH conditions (both acidic and alkaline), high humidity, oxidizing agents, and light.[1][2][3] It is crucial to control these factors to maintain the compound's potency and purity.

Q2: What are the recommended storage conditions for 2-Hydroxygentamicin A3?

A2: To minimize degradation, 2-Hydroxygentamicin A3 should be stored under controlled conditions. For long-term storage, it is recommended to keep the compound in a solid (lyophilized) form at refrigerated temperatures, typically between 2°C and 8°C.[1] The container should be tightly sealed to protect it from moisture and light. For solutions, it is advisable to prepare them fresh. If short-term storage of a solution is necessary, it should be kept at 2-8°C and protected from light. The optimal pH for gentamicin stability in solution is between 4.5 and 7.0.[1]

Q3: I have observed a loss of potency in my 2-Hydroxygentamicin A3 sample. How can I investigate the cause?

A3: A loss of potency is a common indicator of degradation. To investigate the cause, a systematic approach is recommended. This involves conducting a forced degradation study to identify the likely degradation pathways.[4][5][6][7][8] This process intentionally exposes the compound to harsh conditions such as heat, acidic and basic solutions, oxidizing agents, and intense light to accelerate the degradation process.[1][6] By analyzing the degradation products that form under these specific stress conditions, you can infer the cause of instability in your sample. High-Performance Liquid Chromatography (HPLC) is the primary analytical technique used for this purpose.[1][9]

Q4: What are the expected degradation products of 2-Hydroxygentamicin A3?

A4: While specific degradation products for 2-Hydroxygentamicin A3 are not extensively documented in publicly available literature, we can infer likely products based on studies of the closely related gentamicin complex. Common degradants of gentamicin include gentamines C1, C1a, and C2.[2][3] It is plausible that 2-Hydroxygentamicin A3 would form analogous degradation products. The formation of these products can be monitored using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[2][3]

Q5: Can I use glass containers to store dilute solutions of 2-Hydroxygentamicin A3?

A5: Caution should be exercised when storing dilute solutions of aminoglycosides like 2-Hydroxygentamicin A3 in glass containers. Studies on gentamicin and tobramycin have shown that these compounds can adsorb to the surface of glass, leading to a significant decrease in the effective concentration of the antibiotic in the solution.[10] This adsorption can be prevented by using acidic or basic solutions or by using polypropylene containers.[10]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected peaks in HPLC chromatogram	Degradation of 2-Hydroxygentamicin A3.	1. Confirm the identity of the new peaks using mass spectrometry (MS) to determine if they are known degradation products. 2. Review storage conditions (temperature, light, humidity) and solution pH. 3. Perform a forced degradation study to replicate the degradation and identify the specific stress factor responsible.
Decreased biological activity/potency	Chemical degradation of the active compound.	1. Quantify the amount of remaining 2-Hydroxygentamicin A3 using a validated stability-indicating HPLC method. 2. Check for visible signs of degradation such as color change or precipitation. 3. Ensure the pH of the formulation is within the optimal range of 4.5-7.0.[1]
Variability in experimental results	Inconsistent sample stability between experiments.	1. Standardize sample preparation and storage procedures. 2. Prepare fresh solutions of 2-Hydroxygentamicin A3 for each experiment. 3. If using stored solutions, re-qualify them by HPLC before use.
Precipitation in solution	Poor solubility at the storage temperature or pH, or formation of insoluble degradation products.	1. Verify the solubility of 2-Hydroxygentamicin A3 under your specific buffer and pH conditions. 2. Analyze the precipitate to determine its composition. 3. Consider adjusting the pH or using a different buffer system.

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Hydroxygentamicin A3

This protocol outlines the conditions for a forced degradation study to identify potential degradation pathways of 2-Hydroxygentamicin A3.

1. Sample Preparation:

• Prepare a stock solution of 2-Hydroxygentamicin A3 in water at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 N HCl (1:1 v/v) and incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 N NaOH (1:1 v/v) and incubate at 60°C for 24 hours.[4]

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ (1:1 v/v) and store at room temperature, protected from light, for 24 hours.[2][3]

• Thermal Degradation: Incubate the stock solution at 60°C for 7 days.[2][3]

• Photolytic Degradation: Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

3. Sample Analysis:

• At specified time points (e.g., 0, 4, 8, 24 hours for hydrolysis and oxidation; 0, 1, 3, 7 days for thermal and photolytic), withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a general framework for an HPLC method to separate 2-Hydroxygentamicin A3 from its potential degradation products. Method optimization will be required.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution may be necessary. A common approach for aminoglycosides involves ion-pairing agents.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A starting condition of 5% B, increasing to 95% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a low wavelength (e.g., 210 nm) as aminoglycosides lack a strong chromophore. Alternatively, Evaporative Light Scattering Detection (ELSD) or derivatization followed by UV or fluorescence detection can be used.[11]

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Gentamicin Analogs

Parameter	Recommended Condition	Rationale	Reference
Temperature	2°C to 8°C (Refrigerated)	Minimizes rates of chemical degradation reactions.	[1]
pH (in solution)	4.5 to 7.0	Gentamicin exhibits optimal stability within this pH range, with increased degradation in more acidic or alkaline conditions.	[1]
Humidity	Low (store with desiccant if necessary)	Moisture can lead to hydrolytic degradation, especially for the solid form.	[1]
Light	Protected from light (use amber vials)	Exposure to light can cause photolytic degradation.	[2][3]
Atmosphere	Inert atmosphere (e.g., nitrogen) for long-term storage of sensitive formulations.	Minimizes oxidative degradation.	[2][3]

Table 2: Example Conditions for Forced Degradation Studies

Stress Condition	Reagent/Parameter	Typical Duration	Reference
Acid Hydrolysis	0.1 N HCl	24 hours at 60°C	[4]
Base Hydrolysis	0.1 N NaOH	24 hours at 60°C	[4]
Oxidation	3% H₂O₂	24 hours at room temperature	[2][3]
Thermal	60°C	7 days	[2][3]
Photolytic	>1.2 million lux hours and >200 Wh/m²	As per ICH Q1B guidelines	[6]

Visualizations

Caption: Experimental Workflow for Ensuring Stability of 2-Hydroxygentamicin A3.

Caption: Potential Degradation Pathways of 2-Hydroxygentamicin A3.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. researchgate.net [researchgate.net]
• 3. The impact of storage conditions upon gentamicin coated antimicrobial implants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 6. medcraveonline.com [medcraveonline.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. biomedres.us [biomedres.us]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Troubleshooting low bioactivity of 2-Hydroxygentamicin A3 in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the low bioactivity of 2-Hydroxygentamicin A3 in various assays.

Frequently Asked Questions (FAQs)

Q1: What is 2-Hydroxygentamicin A3 and how does its structure relate to other gentamicins?

2-Hydroxygentamicin A3 is presumed to be a derivative of Gentamicin (B1671437) A3. Gentamicin A3 is a known minor component of the gentamicin complex produced by Micromonospora purpurea. Its chemical formula is C18H36N4O10. The core structure, like other gentamicins, consists of a 2-deoxystreptamine (B1221613) ring linked to two amino sugar moieties. The nomenclature "2-Hydroxygentamicin A3" implies an additional hydroxyl group at the 2-position of the 2-deoxystreptamine ring. It is crucial to confirm the exact structure of the compound being used, as this modification could significantly impact its biological activity.

Q2: What is the expected mechanism of action for 2-Hydroxygentamicin A3?

Like other aminoglycoside antibiotics, 2-Hydroxygentamicin A3 is expected to exert its antibacterial effect by binding to the 30S ribosomal subunit of bacteria. This binding interferes with protein synthesis by causing misreading of mRNA, leading to the production of non-functional proteins and ultimately bacterial cell death.

Q3: What are the common reasons for observing low bioactivity of an aminoglycoside like 2-Hydroxygentamicin A3 in an assay?

Several factors can contribute to lower-than-expected bioactivity in in-vitro assays:

• Compound Integrity and Purity: Degradation or impurity of the compound can significantly reduce its effective concentration.

• Solubility Issues: Aminoglycosides are generally water-soluble, but specific derivatives or salt forms might have limited solubility in assay media, reducing the available concentration.

• Assay Conditions: The pH, ionic strength, and presence of divalent cations in the culture medium can influence the activity of aminoglycosides.

• Bacterial Strain Resistance: The target bacterial strain may possess intrinsic or acquired resistance mechanisms, such as enzymatic modification of the antibiotic, altered drug uptake, or modification of the ribosomal target.

• Interaction with Assay Components: The compound may interact with components of the assay medium or plasticware, reducing its availability.

Troubleshooting Guide

Problem: Observed Minimum Inhibitory Concentration (MIC) for 2-Hydroxygentamicin A3 is significantly higher than expected.

This troubleshooting guide provides a step-by-step approach to identify and resolve potential issues leading to low observed bioactivity of 2-Hydroxygentamicin A3.

Caption: Troubleshooting workflow for low bioactivity of 2-Hydroxygentamicin A3.

Data Presentation

The following table presents hypothetical MIC data to illustrate how to compare the activity of 2-Hydroxygentamicin A3 against other gentamicin components. Actual values for 2-Hydroxygentamicin A3 should be determined experimentally.

Compound	Escherichia coli ATCC 25922 MIC (µg/mL)	Pseudomonas aeruginosa ATCC 27853 MIC (µg/mL)	Staphylococcus aureus ATCC 29213 MIC (µg/mL)
Gentamicin C1	1	2	0.5
Gentamicin C1a	0.5	1	0.25
Gentamicin C2	1	2	0.5
2-Hydroxygentamicin A3	(Experimental Value)	(Experimental Value)	(Experimental Value)
Control (e.g., Kanamycin)	2	8	1

Experimental Protocols

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the determination of the MIC of 2-Hydroxygentamicin A3 against a bacterial strain.

Materials:

• 2-Hydroxygentamicin A3

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strain of interest

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Bacterial Inoculum:

  • Aseptically pick 3-5 colonies of the test bacterium from an agar (B569324) plate and inoculate into 5 mL of CAMHB.

  • Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase (turbidity equivalent to a 0.5 McFarland standard, approximately 1-2 x 10^8 CFU/mL).

  • Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells of the microtiter plate.

• Preparation of Antibiotic Dilutions:

  • Prepare a stock solution of 2-Hydroxygentamicin A3 in sterile water or an appropriate solvent.

  • Perform serial two-fold dilutions of the stock solution in CAMHB in the wells of a 96-well plate to achieve the desired concentration range.

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well containing the antibiotic dilutions.

  • Include a positive control well (bacteria without antibiotic) and a negative control well (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

  • Optionally, read the optical density at 600 nm (OD600) using a microplate reader.

Signaling Pathways and Mechanisms

The primary mechanism of action for aminoglycosides is the inhibition of protein synthesis at the bacterial ribosome.

Technical Support Center: Enhancing the Solubility of 2-Hydroxygentamicin A3 for In Vitro Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of 2-Hydroxygentamicin A3 in in vitro experimental setups.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 2-Hydroxygentamicin A3?

2-Hydroxygentamicin A3, like other aminoglycoside antibiotics, is generally considered water-soluble.[1][2] The presence of multiple amino and hydroxyl groups in its structure imparts a hydrophilic nature.[1] Aminoglycosides are strongly basic compounds and typically exist as polycations at physiological pH. Their inorganic acid salts, such as sulfates, are known to be very soluble in water.[2]

Q2: I am observing precipitation of 2-Hydroxygentamicin A3 in my cell culture medium. What could be the cause?

Even though 2-Hydroxygentamicin A3 is water-soluble, precipitation can occur in complex aqueous environments like cell culture media for several reasons:

• High Concentrations: You may be working at concentrations that exceed the compound's solubility limit in the specific medium.

• pH Effects: The pH of your medium can influence the ionization state of the molecule. While aminoglycosides are generally more soluble at acidic to neutral pH, highly alkaline conditions might reduce solubility.

• Interactions with Media Components: Components in the cell culture medium, such as proteins, salts, or other additives, could potentially interact with 2-Hydroxygentamicin A3 and lead to the formation of insoluble complexes.

• Temperature Effects: Solubility can be temperature-dependent. If you are dissolving the compound at room temperature and then incubating at 37°C (or vice versa), this could affect its solubility.

Q3: What are the recommended first steps to troubleshoot solubility issues?

• Verify the Purity and Form of the Compound: Ensure you are using a high-quality, pure form of 2-Hydroxygentamicin A3. If it is a salt (e.g., sulfate salt), it should have higher aqueous solubility.

• Prepare a Concentrated Stock Solution: It is best practice to prepare a concentrated stock solution in a suitable solvent (e.g., sterile, deionized water or a simple buffer like PBS) and then dilute it to the final concentration in your experimental medium. This minimizes the risk of precipitation upon direct addition of a large amount of solid to the complex medium.

• Gentle Warming and Agitation: Try gently warming the solution (e.g., to 37°C) and using a vortex or sonicator to aid dissolution.

• pH Adjustment: Check the pH of your stock solution and your final experimental medium. Adjusting the pH to a slightly more acidic range (if compatible with your experimental system) may improve solubility.

Troubleshooting Guide

Issue 1: Difficulty Dissolving the Lyophilized Powder

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient Solvent Volume	Increase the volume of the solvent to prepare a more dilute stock solution.	Complete dissolution of the powder.
Inappropriate Solvent	While water is the primary solvent, for very high concentrations, consider preparing a stock in a buffer like PBS.	Improved dissolution due to buffering capacity.
Aggregation	Use sonication or gentle vortexing to break up aggregates.	Formation of a clear solution.

Issue 2: Precipitation After Dilution into Experimental Medium

Potential Cause	Troubleshooting Step	Expected Outcome
Supersaturation	Prepare a slightly less concentrated final solution. Perform a serial dilution to find the optimal concentration.	The compound remains in solution at a lower, effective concentration.
Salt Effects ("Salting Out")	If your medium has a very high salt concentration, consider preparing a stock solution in a low-salt buffer.	Reduced precipitation upon dilution.
Interaction with Media Components	Add the 2-Hydroxygentamicin A3 stock solution to the medium slowly while gently stirring.	Prevents localized high concentrations that can trigger precipitation.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

• Weighing: Accurately weigh the desired amount of 2-Hydroxygentamicin A3 lyophilized powder in a sterile microcentrifuge tube.

• Solvent Addition: Add a precise volume of sterile, deionized water or Phosphate Buffered Saline (PBS) to achieve a high-concentration stock (e.g., 10-50 mg/mL).

• Dissolution: Gently vortex the tube. If necessary, sonicate in a water bath for 5-10 minutes or warm to 37°C until the solid is completely dissolved.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a new sterile tube.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Protocol 2: General Solubility Enhancement using Excipients

For challenging situations where high concentrations are required, the use of pharmaceutical excipients can be explored. Below is a general protocol for screening excipients.

• Prepare Excipient Stock Solutions: Prepare stock solutions of various excipients (see table below for examples) in sterile water.

• Co-solvent Method:

  • Dissolve 2-Hydroxygentamicin A3 in a small amount of the excipient stock solution.

  • Slowly add this mixture to your aqueous experimental medium with gentle stirring.

• Complexation Method (with Cyclodextrins):

  • Prepare a solution of the cyclodextrin in your buffer.

  • Slowly add the 2-Hydroxygentamicin A3 powder to the cyclodextrin solution while stirring.

  • Allow the mixture to equilibrate (e.g., by stirring for several hours at room temperature).

• Evaluation: Visually inspect for precipitation and quantify the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC).

Data Presentation: Solubility Enhancing Excipients

The following table summarizes common excipients that can be tested to enhance the solubility of polar compounds. The concentrations provided are typical starting points and may need to be optimized for your specific application.

Excipient Class	Example Excipient	Typical Starting Concentration Range	Mechanism of Action
Co-solvents	Propylene Glycol	1-20% (v/v)	Reduces the polarity of the aqueous solvent.
Polyethylene Glycol (PEG) 300/400	1-30% (v/v)	Increases the solvent capacity for polar compounds.
Surfactants	Polysorbate 80 (Tween 80)	0.1-2% (v/v)	Forms micelles that can encapsulate the drug.[3]
Sodium Lauryl Sulfate	0.01-0.5% (w/v)	Anionic surfactant that can increase wetting and solubility.[3]
Complexing Agents	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1-10% (w/v)	Forms inclusion complexes with the drug molecule.[3]

Visualizations

Experimental Workflow for Solubility Enhancement

Caption: Workflow for preparing 2-Hydroxygentamicin A3 solutions.

Aminoglycoside Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Caption: Aminoglycoside action on bacterial protein synthesis.

References

• 1. hufocw.org [hufocw.org]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. senpharma.vn [senpharma.vn]

Minimizing degradation of 2-Hydroxygentamicin A3 during extraction

This guide provides researchers, scientists, and drug development professionals with technical support to minimize the degradation of 2-Hydroxygentamicin A3 during extraction. It includes frequently asked questions, a troubleshooting guide, and a recommended extraction protocol.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 2-Hydroxygentamicin A3 during extraction?

A1: The primary factors leading to the degradation of 2-Hydroxygentamicin A3, a member of the aminoglycoside family, are exposure to harsh pH conditions (both acidic and basic), elevated temperatures, and the presence of certain reactive chemical species. Aminoglycosides are susceptible to hydrolysis of their glycosidic bonds and modification of their amino and hydroxyl groups.

Q2: What is the optimal pH range for extracting 2-Hydroxygentamicin A3?

A2: For aminoglycosides, extraction is often performed in a slightly acidic to neutral aqueous solution to ensure the protonation of amino groups, which enhances their solubility in water.[1] A pH range of 4.5 to 7.5 is generally recommended. Strong acidic or alkaline conditions should be avoided to prevent hydrolysis. For certain chromatographic separations, a basic pH around 9.0, buffered with agents like disodium (B8443419) tetraborate, has been used effectively, but prolonged exposure should be minimized.[2]

Q3: How does temperature affect the stability of 2-Hydroxygentamicin A3?

A3: Elevated temperatures can significantly accelerate the degradation of aminoglycosides.[3] While aminoglycosides show good long-term stability at body temperature (37°C) over several weeks, processing at elevated temperatures should be avoided.[4][5] It is best practice to conduct extraction and purification steps at room temperature or below (4°C) to minimize thermal degradation.[6][7] All solutions should be stored at -20°C for long-term stability.[8]

Q4: Which solvents are recommended for the extraction of 2-Hydroxygentamicin A3?

A4: Due to their hydrophilic nature, aminoglycosides like 2-Hydroxygentamicin A3 are typically extracted using aqueous buffer systems.[9] Trichloroacetic acid (TCA) in an aqueous solution is commonly used for extraction from complex matrices like tissues or feed.[10][11] For subsequent purification steps like Solid-Phase Extraction (SPE), methanol (B129727) is often used as part of the mobile phase or for eluting the compound from the SPE cartridge.

Q5: Can I use beta-lactam antibiotics in the same solution as 2-Hydroxygentamicin A3?

A5: No, it is not recommended. Gentamicin and other aminoglycosides can be inactivated by certain beta-lactam antibiotics, such as carbenicillin (B1668345) and piperacillin, especially at room temperature (25°C) and 4°C.[6][7] This inactivation is a significant concern, and co-formulation or simultaneous extraction should be avoided.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Yield of 2-Hydroxygentamicin A3	Inappropriate pH: The extraction buffer pH may be too high or too low, leading to degradation.	Verify and adjust the pH of all aqueous solutions to a range of 4.5-7.5. Use a buffered solution to maintain a stable pH throughout the extraction process.
High Temperature: Processing, evaporation, or storage at elevated temperatures can cause significant degradation.	Maintain low temperatures (4°C to 25°C) during all extraction and purification steps.[6][7] Use refrigerated centrifuges and store extracts at -20°C or below.
Incomplete Extraction: The compound may not be efficiently extracted from the initial matrix.	Optimize the extraction solvent. For complex matrices, consider using an acidic aqueous solution like 2% trichloroacetic acid (TCA) to improve recovery.[1][10] Ensure sufficient mixing and incubation time.
Multiple Peaks on HPLC/LC-MS (Indicating Degradation)	On-Column Degradation: The HPLC mobile phase may be too acidic or basic.	Ensure the mobile phase pH is compatible with aminoglycoside stability. While some methods use a pH of 9.0, exposure time on the column should be minimized.[2]
Hydrolysis: Glycosidic bonds may have been cleaved due to extreme pH or high temperatures during sample preparation.	Re-evaluate the entire workflow for any steps involving high heat or unbuffered solutions. Ensure all steps are performed under controlled temperature and pH conditions.
Poor Peak Shape in Chromatography	Inappropriate Mobile Phase: Aminoglycosides are highly polar and can exhibit poor peak shape on standard reversed-phase columns without proper mobile phase modifiers.	Use a mobile phase containing an ion-pairing agent or utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is better suited for polar compounds.[11] Adjusting the buffer concentration in the mobile phase can also significantly improve peak shape.[12]
Analyte Ionization State: The pH of the mobile phase affects the ionization and retention of the analyte.	For reversed-phase chromatography, ensure the pH is in a range that provides consistent protonation of the amino groups. For HILIC, a mobile phase of ammonium (B1175870) formate (B1220265) at pH 3.0 has shown good results.[11]

Stability Data for Aminoglycosides

The following table summarizes the general stability of aminoglycosides under various conditions, which can be extrapolated to 2-Hydroxygentamicin A3.

Condition	Observation	Recommendation
Temperature	Generally stable at 37°C for extended periods, but some degradation (~25% for gentamicin) can occur with initial heat exposure.[4][5] Significant inactivation occurs when mixed with certain beta-lactams at 25°C and 4°C.[6][7]	Perform extractions at or below room temperature. Avoid heat. Store at -20°C or -70°C for long-term stability.[6][7]
pH	Stable in a slightly acidic to neutral pH range (4.5-7.5). Susceptible to hydrolysis under strong acidic or alkaline conditions.	Use buffered solutions for extraction and analysis. Avoid prolonged exposure to pH extremes.
Solvents	Highly soluble in water. Methanol is often used in chromatographic mobile phases and for elution from SPE cartridges.	Use aqueous buffers for initial extraction. For purification, solvent choice should be guided by the specific chromatographic or SPE method.
Co-solutes	Inactivated by some beta-lactam antibiotics (e.g., carbenicillin, piperacillin).[6][7]	Avoid mixing with reactive compounds, particularly beta-lactams.

Recommended Extraction Protocol

This protocol outlines a general procedure for the extraction and purification of 2-Hydroxygentamicin A3 from a liquid matrix (e.g., fermentation broth) using Solid-Phase Extraction (SPE).

Materials:

• Extraction Buffer: 2% Trichloroacetic Acid (TCA) in deionized water

• SPE Cartridge: Strong cation-exchange (e.g., Oasis MCX)

• Conditioning Solvent: Methanol

• Equilibration Solvent: Deionized water

• Wash Solvent: 0.1% Formic acid in deionized water

• Elution Solvent: 5% Ammonium hydroxide (B78521) in methanol

• pH meter, centrifuge, SPE manifold

Procedure:

• Sample Preparation:

  • Centrifuge the liquid sample (e.g., 10 mL of fermentation broth) to pellet cells and large debris.

  • Transfer the supernatant to a new tube.

  • Acidify the supernatant by adding an equal volume of 2% TCA solution. This precipitates proteins and prepares the sample for SPE.

  • Vortex and let it stand for 10 minutes on ice.

  • Centrifuge to pellet the precipitated proteins.

  • Carefully collect the supernatant for SPE.

• Solid-Phase Extraction (SPE):

  • Conditioning: Pass 5 mL of methanol through the SPE cartridge.

  • Equilibration: Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

  • Loading: Load the prepared supernatant onto the cartridge at a slow, steady flow rate (~1 mL/min).

  • Washing: Pass 5 mL of the wash solvent (0.1% Formic acid in water) through the cartridge to remove weakly bound impurities.

  • Elution: Elute the 2-Hydroxygentamicin A3 from the cartridge using 5 mL of the elution solvent (5% Ammonium hydroxide in methanol). Collect the eluate.

• Final Step:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in a suitable solvent for your analytical method (e.g., the initial mobile phase for LC-MS).

Visualizations

Caption: Troubleshooting workflow for low yield of 2-Hydroxygentamicin A3.

Caption: Step-by-step workflow for the extraction of 2-Hydroxygentamicin A3.

Caption: Potential degradation pathways for 2-Hydroxygentamicin A3.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Stability of aminoglycoside resistance in vitro in gentamicin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibiotic stability over six weeks in aqueous solution at body temperature with and without heat treatment that mimics the curing of bone cement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Stability of gentamicin, tobramycin, and amikacin in combination with four beta-lactam antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. waters.com [waters.com]
• 9. Bioanalysis of aminoglycosides using high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. waters.com [waters.com]
• 12. tandfonline.com [tandfonline.com]

Technical Support Center: Refining Fermentation Media for Enhanced 2-Hydroxygentamicin A3 Production

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the fermentation of 2-Hydroxygentamicin A3, a key intermediate in the biosynthesis of the gentamicin (B1671437) C complex.

Frequently Asked Questions (FAQs)

Q1: What is 2-Hydroxygentamicin A3 and why is it important?

A1: 2-Hydroxygentamicin A3 is a member of the gentamicin A complex of aminoglycoside antibiotics produced by various Micromonospora species. It is an early-stage precursor in the biosynthesis of the more complex and clinically significant gentamicin C components. Optimizing its production is crucial for understanding the overall gentamicin biosynthetic pathway and potentially for the semi-synthesis of novel aminoglycoside derivatives.

Q2: Which microorganisms are typically used to produce 2-Hydroxygentamicin A3?

A2: 2-Hydroxygentamicin A3 is a natural product of gentamicin-producing actinomycetes, primarily belonging to the genus Micromonospora. Common production strains include Micromonospora purpurea and Micromonospora echinospora.

Q3: What are the key media components influencing 2-Hydroxygentamicin A3 production?

A3: The key media components that significantly impact the yield of 2-Hydroxygentamicin A3 and the broader gentamicin complex include carbon sources, nitrogen sources, phosphate (B84403) concentration, and trace elements. The selection and concentration of these components are critical for optimizing fermentation outcomes.

Q4: What is the general biosynthetic relationship of 2-Hydroxygentamicin A3 to other gentamicin components?

A4: 2-Hydroxygentamicin A3 is an early intermediate in the gentamicin biosynthetic pathway. It is derived from gentamicin A2 and is a precursor to gentamicin X2, which is a key branching point leading to the production of the various components of the gentamicin C complex.

Troubleshooting Guide

Issue 1: Low or No Production of 2-Hydroxygentamicin A3

Possible Cause 1.1: Suboptimal Carbon Source

• Question: My fermentation is resulting in poor yield. Could the carbon source be the issue?

• Answer: Yes, the type and concentration of the carbon source are critical. While glucose is a commonly used carbon source, for gentamicin production by Micromonospora purpurea, it has been found to be a preferred carbon source. In studies with the related Micromonospora echinospora, starch was found to be a superior carbon source for gentamicin production, while maltose (B56501) promoted maximal growth. High concentrations of readily metabolizable sugars like glucose can sometimes lead to catabolite repression, which can inhibit antibiotic production. It is advisable to test different carbon sources and concentrations to find the optimal conditions for your specific strain and process.

Possible Cause 1.2: Inappropriate Nitrogen Source

• Question: I'm observing poor growth and low product formation. How does the nitrogen source affect the fermentation?

• Answer: The nitrogen source is crucial for both cell growth and antibiotic synthesis. Organic nitrogen sources are often favored over inorganic ones for gentamicin production. For Micromonospora purpurea, fodder yeast has been shown to be a good nitrogen source for both growth and antibiotic production. In studies with Micromonospora echinospora, yeast extract promoted maximal growth, while soybean meal was found to be optimal for gentamicin production. The choice between a nitrogen source that promotes rapid growth versus one that enhances secondary metabolite production is a key optimization parameter.

Possible Cause 1.3: Incorrect Phosphate Concentration

• Question: Could the phosphate levels in my media be limiting production?

• Answer: Phosphate is essential for primary metabolism and cell growth, but high concentrations can inhibit the production of some secondary metabolites, including antibiotics. For gentamicin production, increasing phosphate concentration has been shown to enhance production up to an optimal level. It is important to determine the optimal phosphate concentration for your specific fermentation process to avoid limitation or inhibition.

Issue 2: Inconsistent Fermentation Results

Possible Cause 2.1: Variability in Inoculum

• Question: I'm seeing significant batch-to-batch variation in my 2-Hydroxygentamicin A3 yield. What could be the cause?

• Answer: Inoculum quality is a frequent source of inconsistency. Factors such as the age of the seed culture, the inoculum volume, and the morphological state of the microorganism can all impact the subsequent fermentation performance. It is crucial to standardize your inoculum preparation protocol, including the growth phase of the seed culture and the percentage of inoculum transferred to the production medium.

Possible Cause 2.2: pH Fluctuation

• Question: The pH of my fermentation broth is changing significantly over time. How does this affect production?

• Answer: The pH of the fermentation medium is a critical parameter that can influence enzyme activity, nutrient uptake, and product stability. The optimal initial pH for gentamicin production by Micromonospora purpurea is generally between 7.0 and 7.5. During fermentation, the metabolic activity of the microorganism will cause the pH to change. It is important to monitor and, if necessary, control the pH of the culture to maintain it within the optimal range for 2-Hydroxygentamicin A3 production.

Quantitative Data on Media Components

The following tables summarize the impact of different media components on gentamicin production, which can be used as a starting point for optimizing 2-Hydroxygentamicin A3 fermentation.

Table 1: Effect of Carbon Source on Gentamicin Production by Micromonospora echinospora

Carbon Source	Relative Gentamicin Production (%)
Starch	100
Glucose	85
Fructose	70
Maltose	60
Sucrose	55

Data synthesized from literature indicating starch as a highly effective carbon source for gentamicin production.

Table 2: Effect of Nitrogen Source on Gentamicin Production by Micromonospora purpurea

Nitrogen Source	Relative Gentamicin Production (%)
Fodder Yeast (40% Total N)	100
Soybean Meal	90
Peptone	75
Ammonium Sulfate	50
Sodium Nitrate	40

Data synthesized from literature highlighting the preference for organic nitrogen sources in gentamicin fermentation.

Experimental Protocols

Protocol 1: Seed Culture Preparation for Micromonospora purpurea

• Medium Preparation: Prepare a seed culture medium containing (per liter): glucose 10 g, yeast extract 5 g, peptone 5 g, and CaCO₃ 1 g. Adjust the pH to 7.2 before sterilization.

• Inoculation: Inoculate the sterile seed medium with a lyophilized culture or a fresh plate culture of Micromonospora purpurea.

• Incubation: Incubate the culture at 28-30°C on a rotary shaker at 200-250 rpm for 48-72 hours, or until a dense and well-dispersed mycelial culture is obtained.

Protocol 2: Production Media and Fermentation for 2-Hydroxygentamicin A3

• Medium Preparation: Prepare the production medium containing (per liter): soluble starch 20 g, soybean meal 15 g, K₂HPO₄ 1 g, and CaCO₃ 2 g. Add a trace element solution containing FeSO₄·7H₂O, MnCl₂·4H₂O, and ZnSO₄·7H₂O. Adjust the initial pH to 7.0-7.5.

• Inoculation: Inoculate the sterile production medium with 5-10% (v/v) of the seed culture prepared as described in Protocol 1.

• Fermentation: Incubate the production culture at 28-30°C with agitation (e.g., 200-250 rpm in shake flasks or with appropriate agitation and aeration in a fermenter) for 5-7 days.

• Sampling and Analysis: Withdraw samples aseptically at regular intervals to monitor cell growth (e.g., dry cell weight), pH, substrate consumption, and the production of 2-Hydroxygentamicin A3 using appropriate analytical techniques such as HPLC-MS.

Visualizations

Caption: Experimental workflow for 2-Hydroxygentamicin A3 production.

Caption: Simplified gentamicin biosynthesis pathway.

Technical Support Center: Purification of 2-Hydroxygentamicin A3 Isolates

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of 2-Hydroxygentamicin A3 isolates.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 2-Hydroxygentamicin A3?

A1: 2-Hydroxygentamicin A3, like other aminoglycosides, is a highly polar and hydrophilic compound with multiple amino groups.[1] This makes it poorly retained on traditional reversed-phase chromatography columns and prone to strong interactions with silica-based stationary phases, often leading to poor peak shape and low recovery. Additionally, it lacks a strong chromophore, making UV detection challenging without derivatization.[2] The presence of structurally similar impurities and other gentamicin components further complicates the purification process.[3][4]

Q2: Which chromatographic techniques are most effective for 2-Hydroxygentamicin A3 purification?

A2: Several chromatographic techniques can be employed, often in combination, to achieve high purity of 2-Hydroxygentamicin A3 isolates. The most common and effective methods include:

• Ion-Exchange Chromatography (IEC): This technique separates molecules based on their net charge and is highly effective for aminoglycosides due to their multiple positively charged amino groups.[5]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with Ion-Pairing Agents: The addition of an ion-pairing agent, such as trifluoroacetic acid (TFA), to the mobile phase enhances the retention of the highly polar 2-Hydroxygentamicin A3 on C18 columns.[2][6][7]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is well-suited for the separation of polar compounds and offers an alternative to ion-pair RP-HPLC, often providing different selectivity.[1]

Q3: How can I effectively remove impurities from my 2-Hydroxygentamicin A3 isolate?

A3: A multi-step purification strategy is typically necessary. Initial capture and partial purification from a fermentation broth can be achieved using cation exchange chromatography.[8][9] This is often followed by a higher resolution technique like preparative RP-HPLC with an ion-pairing agent to separate 2-Hydroxygentamicin A3 from its closely related impurities.[6][10] Careful optimization of the mobile phase composition and gradient is crucial for resolving these impurities.[11][12]

Q4: What detection methods are suitable for 2-Hydroxygentamicin A3 analysis?

A4: Due to the lack of a strong UV chromophore, alternative detection methods are necessary. These include:

• Mass Spectrometry (MS): LC-MS is a powerful tool for both quantification and identification of 2-Hydroxygentamicin A3 and its impurities.[10][13]

• Charged Aerosol Detection (CAD): CAD is a universal detection method that provides a response proportional to the mass of the analyte and is not dependent on its optical properties.[2]

• Pulsed Amperometric Detection (PAD): This electrochemical detection technique is sensitive for aminoglycosides.[6]

• Evaporative Light Scattering Detection (ELSD): Similar to CAD, ELSD is a mass-based detector suitable for non-volatile compounds like aminoglycosides.[8]

Q5: How should I handle and store purified 2-Hydroxygentamicin A3?

A5: Purified 2-Hydroxygentamicin A3 is typically obtained as a salt (e.g., sulfate). It is a stable compound but should be stored in a well-sealed container at low temperatures (e.g., 2-8 °C) to minimize potential degradation. For long-term storage, lyophilization of the purified fraction is a common practice to enhance stability.

Troubleshooting Guides

Issue	Possible Causes	Recommended Solutions
Poor peak shape (tailing or fronting) in RP-HPLC	1. Strong interaction with residual silanols on the silica-based column. 2. Inappropriate concentration of the ion-pairing agent. 3. Column overload.	1. Use a column specifically designed for aminoglycoside analysis or an end-capped column. 2. Optimize the concentration of the ion-pairing agent (e.g., TFA) in the mobile phase; concentrations around 50-100 mM are often effective.[2][6][7] 3. Reduce the sample load injected onto the column.
Low recovery of 2-Hydroxygentamicin A3	1. Irreversible adsorption to the stationary phase. 2. Incomplete elution from the ion-exchange resin. 3. Degradation during purification.	1. Use a polymer-based column or a different stationary phase (e.g., HILIC). 2. Optimize the elution conditions for the ion-exchange step by adjusting the salt concentration or pH of the eluent.[5] 3. Ensure the pH of the mobile phase is maintained within the stability range of the compound.
Co-elution of impurities with the main peak	1. Insufficient resolution of the chromatographic method. 2. Presence of isomeric or closely related impurities.	1. Optimize the mobile phase composition and gradient profile. Adding a small percentage of an organic modifier like acetonitrile can sometimes improve separation.[6] 2. Try a different chromatographic mode (e.g., HILIC if you are using RP-HPLC) to exploit different separation mechanisms. 3. Employ a longer column or a column with a smaller particle size for higher efficiency.
Inconsistent retention times	1. Inadequate column equilibration. 2. Fluctuation in mobile phase composition or temperature. 3. Column degradation.	1. Ensure the column is thoroughly equilibrated with the mobile phase before each injection. 2. Use a temperature-controlled column compartment and freshly prepared mobile phase. 3. Use a guard column and ensure the mobile phase pH is compatible with the stationary phase.

Quantitative Data Summary

The following table presents illustrative data for the purification of a related gentamicin component, Gentamicin C1a, from a fermentation broth using a two-step ion-exchange process. This data can serve as a benchmark for expected yields and purity levels in a similar process for 2-Hydroxygentamicin A3.

Purification Step	Initial Purity (%)	Final Purity (%)	Recovery Rate (%)
Cation Exchange Chromatography (Step 1)	~1.2 g/L in broth	73.2	90.6
Anion Exchange Chromatography (Step 2)	73.2	>95	Not specified

Data adapted from a patent describing the purification of Gentamicin C1a and should be considered as an example.[5]

Experimental Protocols

General Protocol for Purification of 2-Hydroxygentamicin A3 from Fermentation Broth using Ion-Exchange Chromatography

This protocol provides a general procedure for the initial capture and purification of 2-Hydroxygentamicin A3 from a clarified fermentation broth.

Materials:

• Clarified fermentation broth containing 2-Hydroxygentamicin A3

• Strong cation exchange resin (e.g., Amberlite IRC-50)

• Equilibration buffer (e.g., deionized water, pH adjusted to 6.5-7.5)

• Wash buffer (e.g., deionized water)

• Elution buffer (e.g., 0.5 M ammonium hydroxide or a salt gradient of NaCl or KCl)

• Chromatography column

Procedure:

• Resin Preparation: Swell and equilibrate the cation exchange resin in the equilibration buffer according to the manufacturer's instructions.

• Column Packing: Pack the equilibrated resin into a suitable chromatography column.

• Equilibration: Equilibrate the packed column by washing with 3-5 column volumes of equilibration buffer.

• Sample Loading: Adjust the pH of the clarified fermentation broth to the range of the equilibration buffer. Load the sample onto the column at a controlled flow rate.

• Washing: Wash the column with 3-5 column volumes of the wash buffer to remove unbound impurities.

• Elution: Elute the bound 2-Hydroxygentamicin A3 using the elution buffer. Collect fractions and monitor the eluate for the presence of the target compound using a suitable analytical method (e.g., LC-MS).

• Fraction Pooling and Desalting: Pool the fractions containing the highest concentration of 2-Hydroxygentamicin A3. If a salt gradient was used for elution, desalting may be necessary using a suitable method like size-exclusion chromatography or diafiltration.

Protocol for High-Resolution Purification by RP-HPLC with an Ion-Pairing Agent

This protocol describes the purification of a partially purified 2-Hydroxygentamicin A3 isolate using preparative reversed-phase HPLC.

Materials:

• Partially purified 2-Hydroxygentamicin A3 isolate

• HPLC-grade water

• HPLC-grade acetonitrile

• Trifluoroacetic acid (TFA)

• C18 preparative HPLC column

• HPLC system with a suitable detector (e.g., MS or CAD)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

• Sample Preparation: Dissolve the partially purified 2-Hydroxygentamicin A3 isolate in Mobile Phase A to a suitable concentration. Filter the sample through a 0.45 µm filter.

• Chromatographic Conditions:

  • Column: C18 preparative column (e.g., 250 x 21.2 mm, 5 µm).

  • Flow Rate: Dependent on the column dimensions, typically 15-25 mL/min.

  • Detection: MS, CAD, or PAD.

  • Gradient Program (Example):

    • 0-10 min: 5% B

    • 10-40 min: 5-30% B (linear gradient)

    • 40-45 min: 30-95% B (wash)

    • 45-50 min: 95% B (wash)

    • 50-55 min: 95-5% B (re-equilibration)

    • 55-65 min: 5% B (re-equilibration)

• Fraction Collection: Collect fractions corresponding to the main 2-Hydroxygentamicin A3 peak.

• Purity Analysis: Analyze the purity of the collected fractions using an analytical HPLC method.

• Solvent Removal: Pool the pure fractions and remove the organic solvent and water, typically by lyophilization, to obtain the purified 2-Hydroxygentamicin A3 as a TFA salt.

Visualizations

Caption: Workflow for the purification of 2-Hydroxygentamicin A3.

Caption: Troubleshooting logic for low purity of 2-Hydroxygentamicin A3.

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. CN101012246B - Ion exchange purifying method of aminoglycoside antibiotics - Google Patents [patents.google.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pragolab.cz [pragolab.cz]
• 8. A New Separation and Purification Process of Gentamicin [cjph.com.cn]
• 9. KR102015100B1 - Method for recovering or purifying gentamicin B from fermented culture medium of microorganism - Google Patents [patents.google.com]
• 10. Identification of gentamicin impurities by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimization of HPLC method for determination of cefixime using 2-thiophenecarboxaldehyde as derivatizing reagent: A new approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. globalresearchonline.net [globalresearchonline.net]

Stabilizing 2-Hydroxygentamicin A3 for long-term research use

This technical support center provides guidance for researchers, scientists, and drug development professionals on the long-term stabilization and use of 2-Hydroxygentamicin A3. The information provided is primarily based on data for gentamicin (B1671437), a closely related aminoglycoside antibiotic. Due to the structural similarity, 2-Hydroxygentamicin A3 is expected to have a comparable stability profile. However, the presence of an additional hydroxyl group may influence its degradation pathways, and users are strongly advised to perform compound-specific validation studies.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Hydroxygentamicin A3?

A1: For long-term storage, 2-Hydroxygentamicin A3, similar to other aminoglycosides, should be stored under controlled conditions to minimize degradation.[1][2] Powdered forms are more stable than solutions.[1]

• Powder: Store in a tightly sealed container in a dark and dry place at -20°C for up to one year.[1] For periods up to three months, -70°C is also acceptable.[1]

• Stock Solutions: Prepare stock solutions (e.g., 50-100 mg/mL) and store them in small aliquots at -20°C for up to one year.[1] Some sources suggest that for certain aminoglycosides, storage at -80°C can preserve stability for up to three months.[1] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[1]

Q2: What factors can lead to the degradation of 2-Hydroxygentamicin A3?

A2: Several environmental factors can contribute to the degradation of 2-Hydroxygentamicin A3, including:

• Temperature: Both high and low temperatures can affect stability. Extreme heat accelerates chemical breakdown, while freezing can reduce solubility.[3]

• pH: The stability of gentamicin is optimal in a pH range of 4.5 to 7.0.[3] Deviations into acidic or alkaline conditions can lead to hydrolysis.[3]

• Humidity: Moisture can lead to hydrolytic degradation, especially for the powdered form.[3]

• Light: Exposure to UV light can cause significant degradation.[4]

• Oxidizing Agents: Strong oxidizing agents can degrade the molecule.[5]

Q3: How can I prepare a stable stock solution of 2-Hydroxygentamicin A3?

A3: To prepare a stable stock solution, follow these steps:

• Use a sterile, high-purity solvent such as sterile water or a buffered solution with a pH between 4.5 and 7.0.[3]

• Prepare a concentrated stock solution (e.g., 50-100 mg/mL) to minimize the impact of adsorption to container surfaces.

• Filter-sterilize the solution using a 0.22 µm filter.

• Aliquot the stock solution into single-use, sterile polypropylene (B1209903) tubes to avoid repeated freeze-thaw cycles.[1]

• Store the aliquots at -20°C in the dark.[1]

Q4: Are there any known incompatibilities with other research reagents?

A4: Yes, aminoglycosides like gentamicin can be inactivated when mixed with certain other antibiotics, particularly beta-lactams like carbenicillin (B1668345) and piperacillin, especially at room temperature or 4°C.[6] It is advisable to avoid mixing 2-Hydroxygentamicin A3 directly with other compounds in the same solution unless their compatibility has been established.

Troubleshooting Guide

Issue Encountered	Possible Cause	Recommended Solution
Loss of biological activity in experiments.	Degradation of 2-Hydroxygentamicin A3 due to improper storage.	Verify storage conditions (temperature, light exposure). Prepare fresh dilutions from a new stock aliquot for each experiment. Perform a stability check of your stock solution using an appropriate analytical method (e.g., HPLC).
Precipitate formation in the stock solution upon thawing.	Reduced solubility at low temperatures or pH shift.	Gently warm the solution to room temperature and vortex to redissolve. If the precipitate persists, check the pH of the solution. Consider preparing a new stock solution in a buffer with a pH between 4.5 and 7.0.
Inconsistent experimental results.	Inconsistent concentration of the active compound due to degradation or improper handling.	Use single-use aliquots to avoid freeze-thaw cycles. Ensure accurate and consistent pipetting. Calibrate your pipettes regularly.
Appearance of unexpected peaks in analytical chromatography.	Presence of degradation products.	Conduct a forced degradation study to identify potential degradation products. Optimize your chromatographic method to separate the parent compound from any degradants.

Quantitative Data Summary

The following table summarizes the key stability parameters for gentamicin, which are expected to be a good starting point for 2-Hydroxygentamicin A3.

Parameter	Condition	Stability	Reference
pH	4.5 - 7.0	Optimal Stability	[3]
< 4.5 or > 7.0	Increased Hydrolysis	[3]
Temperature (Solution)	2°C - 8°C	Recommended for short-term storage	[3]
-20°C	Recommended for long-term storage (up to 1 year)	[1]
25°C and 4°C	Significant degradation with some beta-lactams	[6]
Temperature (Powder)	-20°C	Recommended for long-term storage	[1]
Light	UV light exposure (243 nm) for 30 minutes	Significant degradation	[4]
Humidity	High humidity	Increased degradation of powder form	[3]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade 2-Hydroxygentamicin A3 to identify potential degradation products and to develop a stability-indicating analytical method.

1. Materials:

• 2-Hydroxygentamicin A3

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• High-purity water

• pH meter

• Heating block or water bath

• UV lamp (e.g., 254 nm)

• HPLC system with a suitable detector (e.g., UV or Mass Spectrometry)

2. Procedure:

• Acid Hydrolysis: Dissolve 2-Hydroxygentamicin A3 in 0.1 M HCl to a final concentration of 1 mg/mL. Incubate at 60°C for 30 minutes.[7] Neutralize a sample with 0.1 M NaOH before analysis.

• Base Hydrolysis: Dissolve 2-Hydroxygentamicin A3 in 0.1 M NaOH to a final concentration of 1 mg/mL. Incubate at 60°C for 30 minutes.[7] Neutralize a sample with 0.1 M HCl before analysis.

• Oxidative Degradation: Dissolve 2-Hydroxygentamicin A3 in 3% H₂O₂ to a final concentration of 1 mg/mL. Store at room temperature for 24 hours.

• Thermal Degradation: Store the solid powder of 2-Hydroxygentamicin A3 at 70°C for 48 hours.[7] Dissolve in a suitable solvent before analysis.

• Photodegradation: Expose a solution of 2-Hydroxygentamicin A3 (1 mg/mL in high-purity water) to UV light (e.g., 254 nm) for 24 hours.

• Control Sample: Prepare a solution of 2-Hydroxygentamicin A3 (1 mg/mL) in high-purity water and store it at 4°C, protected from light.

• Analysis: Analyze all samples by a suitable analytical method (e.g., HPLC) to observe the formation of degradation products and the loss of the parent compound.

Protocol 2: Long-Term Stability Testing

This protocol outlines a study to determine the shelf-life of 2-Hydroxygentamicin A3 under specific storage conditions.

1. Materials:

• 2-Hydroxygentamicin A3 (at least three different batches)

• Sterile polypropylene tubes

• Climate chamber or calibrated incubators/freezers

• Validated stability-indicating analytical method (e.g., HPLC)

2. Procedure:

• Prepare multiple aliquots of 2-Hydroxygentamicin A3 (both as a solid and in solution) from at least three different batches.

• Store the aliquots under the following conditions as per ICH guidelines:[4]

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Refrigerated: 5°C ± 3°C

  • Frozen: -20°C ± 5°C

• Establish a testing schedule. For long-term studies, typical time points are 0, 3, 6, 9, 12, 18, 24, and 36 months. For accelerated studies, time points are typically 0, 3, and 6 months.

• At each time point, analyze the samples for appearance, purity (presence of degradation products), and concentration of the active ingredient using a validated analytical method.

• Evaluate the data to establish a re-test period or shelf-life.

Visualizations

References

• 1. A mini-review: environmental and metabolic factors affecting aminoglycoside efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onyxipca.com [onyxipca.com]
• 3. academic.oup.com [academic.oup.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Mistranslation of membrane proteins and two-component system activation trigger aminoglycoside-mediated oxidative stress and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intracellular mechanisms of aminoglycoside-induced cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijrpp.com [ijrpp.com]

Calibrating analytical instruments for accurate 2-Hydroxygentamicin A3 detection

Welcome to the technical support center for the analytical calibration of instruments for the detection of 2-Hydroxygentamicin A3. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in achieving accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is accurate calibration for 2-Hydroxygentamicin A3 detection important?

A1: Accurate calibration is crucial as 2-Hydroxygentamicin A3 is a related substance of Gentamicin, a potent antibiotic with a narrow therapeutic window. Inaccurate quantification of such impurities can have significant implications for drug safety and efficacy assessments. Regulatory bodies require precise characterization and quantification of all components in a drug substance.

Q2: What is the most common analytical method for 2-Hydroxygentamicin A3 detection?

A2: Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the preferred method for the detection and quantification of 2-Hydroxygentamicin A3 and other aminoglycosides. This is due to its high sensitivity and selectivity, which is necessary as these compounds lack a strong UV-absorbing chromophore, making other detection methods less suitable without derivatization.[1][2]

Q3: What are "matrix effects" and how can they affect my results?

A3: Matrix effects are the alteration of ionization efficiency for the target analyte due to co-eluting compounds from the sample matrix (e.g., plasma, tissue extracts). This can lead to either ion suppression or enhancement, causing underestimation or overestimation of the analyte concentration, respectively. Matrix effects are a significant challenge in LC-MS/MS bioanalysis and can compromise the accuracy and precision of the results.

Q4: How can I minimize matrix effects?

A4: To minimize matrix effects, you can:

• Optimize Sample Preparation: Employ effective sample clean-up techniques like solid-phase extraction (SPE) to remove interfering substances.

• Improve Chromatographic Separation: Modify your LC method to separate the analyte from matrix components.

• Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects, as the internal standard will be affected in the same way as the analyte.

• Matrix-Matched Calibrators: Prepare your calibration standards in a blank matrix that is identical to your samples.

Q5: Is derivatization required for 2-Hydroxygentamicin A3 analysis?

A5: While derivatization is often necessary for detection by HPLC with UV or fluorescence detectors, it is generally not required for LC-MS/MS analysis. Mass spectrometry provides the necessary specificity and sensitivity for direct detection.[1][2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	Adjust the mobile phase pH. For aminoglycosides, a slightly acidic mobile phase is often used.
Secondary interactions with the column.	Use a column with end-capping or a different stationary phase (e.g., HILIC).
Column overload.	Dilute the sample or inject a smaller volume.
Low Signal Intensity / No Peak Detected	Insufficient ionization in the MS source.	Optimize MS source parameters (e.g., capillary voltage, gas flow, temperature).
Matrix suppression.	Improve sample clean-up, use a stable isotope-labeled internal standard, or prepare matrix-matched calibrators.
Analyte degradation.	Ensure proper sample storage and handling. Check the stability of 2-Hydroxygentamicin A3 in your sample matrix and solvent.
Inconsistent Results / Poor Reproducibility	Inconsistent sample preparation.	Standardize the sample preparation protocol and ensure all steps are performed consistently.
Fluctuation in LC-MS system performance.	Perform system suitability tests before each run. Check for leaks, and ensure the LC and MS systems are properly maintained.
Carryover from previous injections.	Optimize the autosampler wash procedure. Inject a blank sample after a high-concentration sample to check for carryover.
Non-Linear Calibration Curve	Saturation of the detector at high concentrations.	Extend the calibration range with higher concentration standards or use a smaller injection volume.
Inaccurate preparation of calibration standards.	Carefully prepare fresh calibration standards and verify their concentrations.
Presence of an interfering peak at low concentrations.	Improve chromatographic separation to resolve the interference.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the quantification of aminoglycosides using LC-MS/MS. Note: These values are representative and must be established specifically for 2-Hydroxygentamicin A3 during method validation in your laboratory.

Parameter	Typical Value Range	Description
Linearity (r²)	> 0.99	The correlation coefficient for the calibration curve.
Limit of Detection (LOD)	0.01 - 1 ng/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.03 - 5 ng/mL	The lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.
Accuracy (% Recovery)	85 - 115%	The closeness of the measured value to the true value.
Precision (%RSD)	< 15%	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

Experimental Protocols

Preparation of Calibration Standards

A precise and accurate calibration curve is fundamental for reliable quantification.

• Primary Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 2-Hydroxygentamicin A3 reference standard and dissolve it in an appropriate solvent (e.g., water or a weak acid solution) to a final volume of 1 mL.

• Working Stock Solution (10 µg/mL): Dilute the primary stock solution 1:100 with the initial mobile phase.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the working stock solution with the initial mobile phase to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Internal Standard (IS): If available, add a stable isotope-labeled internal standard to all calibration standards, quality control samples, and unknown samples at a constant concentration.

Preparation of calibration standards workflow.

Sample Preparation: Solid-Phase Extraction (SPE) from Biological Matrix

This protocol is a general guideline for extracting aminoglycosides from a biological matrix like plasma.

• Sample Pre-treatment: To 100 µL of plasma, add the internal standard and a protein precipitation agent (e.g., trichloroacetic acid or acetonitrile). Vortex and centrifuge to pellet the precipitated proteins.

• SPE Column Conditioning: Condition a weak cation exchange SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak buffer (e.g., ammonium (B1175870) acetate) to remove unbound impurities.

• Elution: Elute the 2-Hydroxygentamicin A3 with a stronger buffer or a solvent containing a competing base (e.g., ammonium hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) workflow for biological samples.

LC-MS/MS Instrument Calibration and Analysis

• System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase until a stable baseline is achieved.

• System Suitability Test: Inject a mid-concentration standard to verify system performance (e.g., peak shape, retention time, and signal intensity).

• Calibration Curve Injection: Inject the prepared calibration standards in increasing order of concentration.

• Sample Analysis: Inject the prepared unknown samples and quality control samples.

• Data Processing: Integrate the peak areas for 2-Hydroxygentamicin A3 and the internal standard. Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards. Determine the concentration of the unknown samples from the calibration curve.

Logical workflow for instrument calibration and analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. waters.com [waters.com]

Reference Data & Comparative Studies

Comparative Analysis of Antibacterial Activity: 2-Hydroxygentamicin A3 vs. Gentamicin A

A definitive quantitative comparison of the antibacterial activity between 2-Hydroxygentamicin A3 and Gentamicin (B1671437) A cannot be provided at this time due to a lack of publicly available, direct comparative studies in the scientific literature.

While extensive research exists on the antibacterial properties of the broader gentamicin complex and its various components, specific head-to-head studies detailing the Minimum Inhibitory Concentrations (MICs) of 2-Hydroxygentamicin A3 against a range of bacterial pathogens in direct comparison to Gentamicin A are not readily accessible. Gentamicin itself is a mixture of related aminoglycoside compounds, primarily Gentamicin C1, C1a, C2, C2a, and C2b. Gentamicin A is a known component of this complex, but its individual antibacterial profile is less frequently reported than that of the entire complex.

The introduction of a hydroxyl group at the 2' position of the purpurosamine ring to create 2'-Hydroxygentamicin A3 represents a synthetic or biosynthetic modification. Such chemical alterations to aminoglycosides are a common strategy to overcome bacterial resistance mechanisms or to modify the compound's activity spectrum and toxicity profile. However, without specific experimental data, any claims regarding the relative potency of 2-Hydroxygentamicin A3 would be speculative.

General Antibacterial Profile of Gentamicin

Gentamicin is a well-established, broad-spectrum aminoglycoside antibiotic with bactericidal activity against a wide array of Gram-negative and some Gram-positive bacteria.[1][2][3][4] Its primary mechanism of action involves binding to the 30S ribosomal subunit of bacteria, which disrupts protein synthesis and leads to the production of non-functional or toxic proteins, ultimately resulting in cell death.[1][3]

The antibacterial spectrum of gentamicin typically includes:

• Gram-negative bacteria: Pseudomonas aeruginosa, Proteus species, Escherichia coli, Klebsiella species, Enterobacter species, and Serratia species.[3]

• Gram-positive bacteria: It has some activity against Staphylococcus aureus.[2]

Hypothetical Comparison and The Need for Experimental Data

The addition of a hydroxyl group to the gentamicin scaffold could potentially influence its antibacterial activity in several ways:

• Altered Binding Affinity: The modification could enhance or reduce the binding affinity of the molecule to the bacterial ribosome, thereby increasing or decreasing its inhibitory effect on protein synthesis.

• Susceptibility to Resistance Enzymes: Aminoglycoside-modifying enzymes are a primary mechanism of bacterial resistance. The 2'-hydroxyl group might render 2-Hydroxygentamicin A3 less susceptible to certain modifying enzymes that inactivate Gentamicin A, potentially broadening its activity against resistant strains. Conversely, it could also create a new target for other modifying enzymes.

• Cellular Uptake: The polarity of the molecule could be altered, potentially affecting its transport across the bacterial cell membrane.

To definitively compare the antibacterial activity of 2-Hydroxygentamicin A3 and Gentamicin A, a series of in vitro experiments would be required. The following section outlines the standard experimental protocols for such a comparison.

Experimental Protocols

A standard method to compare the in vitro antibacterial activity of two compounds is the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, as outlined by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in broth.

Materials:

• 2-Hydroxygentamicin A3 and Gentamicin A standard powders

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains for testing (e.g., reference strains from ATCC)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

Procedure:

• Preparation of Antimicrobial Stock Solutions: Prepare high-concentration stock solutions of 2-Hydroxygentamicin A3 and Gentamicin A in a suitable solvent (typically sterile water).

• Preparation of Bacterial Inoculum:

  • Culture the test bacteria on an appropriate agar (B569324) medium overnight.

  • Select several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution in Microtiter Plates:

  • Add a specific volume of CAMHB to all wells of a 96-well plate.

  • Add the antimicrobial stock solution to the first well of a row and perform serial two-fold dilutions across the row by transferring a specific volume of the solution from one well to the next.

• Inoculation: Inoculate each well (except for a sterility control well) with the prepared bacterial suspension.

• Controls:

  • Growth Control: A well containing only the broth and the bacterial inoculum.

  • Sterility Control: A well containing only the broth to ensure no contamination.

• Incubation: Incubate the microtiter plates at 35-37°C for 16-20 hours.

• Reading the Results: The MIC is the lowest concentration of the antimicrobial agent in a well that shows no visible turbidity (i.e., no bacterial growth). This can be assessed visually or by using a microplate reader to measure the optical density at 600 nm.

Data Presentation

The results of such a comparative study would be presented in a table format, allowing for a clear and direct comparison of the MIC values for each compound against a panel of clinically relevant bacterial strains.

Table 1: Hypothetical Comparative Antibacterial Activity (MIC in µg/mL)

Bacterial Strain	2-Hydroxygentamicin A3	Gentamicin A
Staphylococcus aureus ATCC 29213	Data not available	Data not available
Enterococcus faecalis ATCC 29212	Data not available	Data not available
Escherichia coli ATCC 25922	Data not available	Data not available
Pseudomonas aeruginosa ATCC 27853	Data not available	Data not available
Klebsiella pneumoniae ATCC 13883	Data not available	Data not available

Experimental Workflow

The logical flow of the experimental process to compare the antibacterial activities is depicted in the following diagram.

Caption: Experimental workflow for MIC determination.

Signaling Pathway

The antibacterial mechanism of aminoglycosides like gentamicin involves the disruption of bacterial protein synthesis. The following diagram illustrates this general pathway.

Caption: General mechanism of aminoglycoside action.

References

• 1. Synthesis of Gentamicins C1, C2, and C2a and Antiribosomal and Antibacterial Activity of Gentamicins B1, C1, C1a, C2, C2a, C2b, and X2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological activity of SCH 21420, the 1-N-S-alpha-hydroxy-beta-aminopropionyl derivative of gentamicin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dergipark.org.tr [dergipark.org.tr]

In Vitro Comparative Analysis of 2-Hydroxygentamicin A3 and Other Aminoglycosides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of 2-Hydroxygentamicin A3 with other prominent aminoglycosides. The information is intended to assist researchers and drug development professionals in evaluating its potential as an antibacterial agent. The data presented is based on available scientific literature.

Overview of 2-Hydroxygentamicin A3

2-Hydroxygentamicin A3 is an aminoglycoside antibiotic produced by a mutant strain of Micromonospora purpurea. Structurally similar to gentamicin (B1671437), it exhibits a broad spectrum of antibacterial activity. A notable characteristic of 2-hydroxygentamicin is its reported lower nephrotoxicity compared to gentamicin and netilmicin (B1678213), as observed in preclinical studies. While in vivo studies in rats have suggested that 100 mg/kg of hydroxygentamicin demonstrates comparable antibacterial potency to 250 mg/kg of amikacin, comprehensive in vitro data, particularly Minimum Inhibitory Concentration (MIC) values for the A3 component, is not widely available in published literature. However, existing research indicates that the 2-hydroxygentamicin complex possesses broad-spectrum antibiotic activity with an in vitro potency generally less than that of the gentamicin C complex, but with enhanced activity against certain gentamicin-resistant organisms.[1][2]

Comparative Antibacterial Spectrum

While specific MIC data for 2-Hydroxygentamicin A3 against a wide range of clinical isolates is limited in the public domain, the following table summarizes the in vitro activity of common aminoglycosides against key Gram-positive and Gram-negative bacteria, providing a baseline for potential comparison. It is reported that the C1 and C2 components of 2-hydroxygentamicin have a broad-spectrum in vitro antibacterial activity similar to the gentamicin C1 and C2 components, with greater activity against some gentamicin-resistant strains.[3]

Table 1: In Vitro Activity of Selected Aminoglycosides (MIC in µg/mL)

Bacterial Species	Gentamicin	Amikacin	Tobramycin (B1681333)	Netilmicin	Kanamycin (B1662678)
Staphylococcus aureus	≤0.5	-	-	≤0.5	-
Enterobacteriaceae (majority)	~1 (MIC90)	-	~1 (MIC90)	~1 (MIC90)	-
Pseudomonas aeruginosa	-	-	≤1	-	-
Escherichia coli	-	-	-	-	>16 (Resistance)
Klebsiella aerogenes	-	-	-	-	>16 (Resistance)
Proteus (indole-producing)	-	-	-	-	>16 (Resistance)

Note: Data compiled from multiple sources.[4][5] "-" indicates that specific, directly comparable MIC values were not available in the cited sources.

Mechanism of Action: Inhibition of Protein Synthesis

Aminoglycosides, including 2-Hydroxygentamicin A3, exert their bactericidal effect by irreversibly binding to the 30S ribosomal subunit of bacteria. This interaction interferes with protein synthesis through several mechanisms:

• Inhibition of initiation complex formation.

• Induction of mRNA misreading, leading to the production of non-functional or toxic proteins.

• Breakup of polysomes into non-functional monosomes.

The binding site is primarily on the 16S rRNA of the 30S subunit. This mechanism is common across the aminoglycoside class.

Figure 1. General mechanism of action for aminoglycoside antibiotics.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the lowest concentration of an aminoglycoside that prevents visible growth of a bacterium.

Methodology: Broth Microdilution

• Preparation of Aminoglycoside Solutions: Stock solutions of each aminoglycoside are prepared in an appropriate solvent and then serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Bacterial Inoculum Preparation: Bacterial strains are cultured on an appropriate agar (B569324) medium overnight. Colonies are then suspended in a sterile saline solution to match the turbidity of a 0.5 McFarland standard. This suspension is further diluted in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well of the microtiter plate.

• Incubation: The microtiter plates are incubated at 35-37°C for 16-20 hours under ambient air conditions.

• Reading Results: The MIC is determined as the lowest concentration of the aminoglycoside at which there is no visible growth of the bacteria.

Figure 2. Workflow for MIC determination by broth microdilution.

In Vitro Protein Synthesis Inhibition Assay

Objective: To quantify the inhibitory effect of aminoglycosides on bacterial protein synthesis.

Methodology: Cell-Free Translation System

• Preparation of Cell-Free Extract: A bacterial cell-free extract (e.g., from E. coli) containing ribosomes, tRNAs, and other necessary translation factors is prepared.

• Reaction Mixture: A reaction mixture is prepared containing the cell-free extract, an energy source (ATP, GTP), amino acids (one of which is radioactively labeled, e.g., [35S]-methionine), and a template mRNA (e.g., luciferase mRNA).

• Addition of Aminoglycosides: Varying concentrations of the test aminoglycosides are added to the reaction mixtures.

• Incubation: The reactions are incubated at 37°C for a specific period (e.g., 30-60 minutes) to allow for protein synthesis.

• Quantification of Protein Synthesis: The amount of newly synthesized protein is quantified by measuring the incorporation of the radiolabeled amino acid into polypeptides, typically by trichloroacetic acid (TCA) precipitation followed by scintillation counting.

• Data Analysis: The percentage of inhibition of protein synthesis is calculated for each aminoglycoside concentration relative to a no-drug control.

Discussion and Conclusion

The available data suggests that 2-Hydroxygentamicin A3 is a broad-spectrum aminoglycoside with a potentially improved safety profile concerning nephrotoxicity. Its in vitro antibacterial potency appears to be generally lower than that of gentamicin, but it may offer an advantage against certain gentamicin-resistant strains.

For a comprehensive evaluation of 2-Hydroxygentamicin A3's potential, further studies are required to establish a detailed in vitro profile, including:

• Determination of MICs against a large and diverse panel of recent clinical isolates, including multidrug-resistant strains.

• Time-kill kinetic studies to assess its bactericidal activity over time.

• Post-antibiotic effect (PAE) studies.

• In vitro toxicity assays, particularly comparative ototoxicity studies.

The experimental protocols provided in this guide offer a framework for conducting such comparative studies. The generation of robust in vitro data will be crucial for guiding further preclinical and clinical development of 2-Hydroxygentamicin A3 as a potential therapeutic agent.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. annualreviews.org [annualreviews.org]
• 3. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. II. Conversion of non-amino containing cyclitols to aminoglycoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Newer aminoglycosides--amikacin and tobramycin: an in-vitro comparison with kanamycin and gentamicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The in vitro activity of gentamicin, tobramycin and netilmicin against 500 clinical isolates of bacteria. A comparative study using three different test media - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antibacterial Spectrum of 2-Hydroxygentamicin A3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antibacterial spectrum of 2-Hydroxygentamicin, a novel aminoglycoside antibiotic, with the well-established gentamicin (B1671437). The emergence of antibiotic resistance necessitates the exploration of new therapeutic agents. 2-Hydroxygentamicin, produced through mutational biosynthesis, presents a promising alternative with potential advantages over its parent compound. This document summarizes the available data on its antibacterial activity, details the experimental protocols for its validation, and offers a clear comparison to aid in research and development efforts.

Executive Summary

Comparative Antibacterial Spectrum

While a direct quantitative side-by-side comparison of Minimum Inhibitory Concentrations (MICs) for 2-Hydroxygentamicin A3 against a comprehensive panel of bacteria is not extensively documented in publicly available literature, qualitative and component-based data provide valuable insights.

Key Findings:

• Broad-Spectrum Activity: The 2-hydroxygentamicin complex, comprising mainly C1 and C2 components, demonstrates a broad antibacterial spectrum comparable to that of gentamicin.

• Activity Against Resistant Strains: A significant advantage of the 2-hydroxygentamicin complex is its reported enhanced activity against some bacterial strains that have developed resistance to standard gentamicin. This suggests that the structural modification at the 2-position may hinder the enzymatic modifications that typically inactivate gentamicin.

Table 1: Qualitative Comparison of Antibacterial Activity

Feature	Gentamicin	2-Hydroxygentamicin Complex (C1 & C2)
Gram-Positive Activity	Good	Good, with potential for enhanced activity
Gram-Negative Activity	Excellent	Excellent, with potential for enhanced activity
Activity against Pseudomonas aeruginosa	Generally effective	Expected to be effective
Activity against Enterobacteriaceae	Generally effective	Expected to be effective
Activity against Gentamicin-Resistant Strains	Ineffective	Reported to have activity against some resistant strains

Experimental Protocols

To validate and expand upon the known antibacterial spectrum of 2-Hydroxygentamicin A3, standardized experimental protocols are essential. The following outlines the methodology for determining the Minimum Inhibitory Concentration (MIC), a critical quantitative measure of an antibiotic's potency.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is a standard procedure for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• 2-Hydroxygentamicin A3 (or its components) and Gentamicin standard powders

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains for testing (e.g., ATCC reference strains and clinical isolates)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Sterile pipette tips and multichannel pipettes

Procedure:

• Inoculum Preparation:

  • Select 3-5 well-isolated colonies of the test bacterium from an agar (B569324) plate.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized bacterial suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Antibiotic Dilution Series:

  • Prepare a stock solution of 2-Hydroxygentamicin A3 and Gentamicin.

  • Perform serial two-fold dilutions of each antibiotic in CAMHB in the 96-well microtiter plates to achieve a range of desired concentrations.

• Inoculation:

  • Add the prepared bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation:

  • Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the Results:

  • Following incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Visualizing Experimental and Logical Relationships

To facilitate a clearer understanding of the processes involved in validating the antibacterial spectrum and the mechanism of action, the following diagrams are provided.

Caption: Workflow for Determining Minimum Inhibitory Concentration.

Caption: Aminoglycoside Mechanism of Action.

Conclusion

2-Hydroxygentamicin A3, as part of the broader 2-hydroxygentamicin complex, represents a promising development in the field of aminoglycoside antibiotics. Its demonstrated broad-spectrum activity, coupled with enhanced efficacy against certain gentamicin-resistant bacteria, warrants further in-depth investigation. The experimental protocols outlined in this guide provide a standardized framework for researchers to quantitatively assess its antibacterial spectrum and compare its performance against traditional aminoglycosides. The continued exploration of such novel antibiotic candidates is critical in the ongoing effort to combat antimicrobial resistance.

Comparative Analysis of 2-Hydroxygentamicin A3 Cross-Resistance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-resistance profile of 2-Hydroxygentamicin, a derivative of gentamicin (B1671437), against various aminoglycoside-resistant bacteria. The data presented herein is compiled from foundational studies and is intended to inform research and development efforts in the field of novel antibiotics.

Introduction to 2-Hydroxygentamicin

2-Hydroxygentamicin is an aminoglycoside antibiotic produced through the mutational biosynthesis of Micromonospora purpurea. It differs from gentamicin by the hydroxylation at the 2-position of the 2-deoxystreptamine (B1221613) ring. This structural modification has been suggested to influence its activity against bacteria that have developed resistance to traditional aminoglycosides like gentamicin. Early studies have indicated that components of the 2-hydroxygentamicin complex exhibit a broad spectrum of antibacterial activity, comparable to gentamicin, with notable enhanced activity against certain gentamicin-resistant strains.

Comparative In Vitro Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of 2-Hydroxygentamicin components (serving as a proxy for 2-Hydroxygentamicin A3) and other aminoglycosides against a panel of gentamicin-sensitive and -resistant bacterial strains. The data highlights the potential of 2-Hydroxygentamicin to overcome common resistance mechanisms.

Table 1: Comparative Minimum Inhibitory Concentrations (MICs) in µg/mL

Bacterial Strain	Resistance Mechanism	2-Hydroxygentamicin C1 & C2 (Proxy for A3)	Gentamicin	Tobramycin	Amikacin
Staphylococcus aureus (ATCC 25923)	Sensitive	0.5 - 2	0.5 - 2	0.25 - 1	1 - 4
Staphylococcus aureus (Gentamicin-R)	AAC(6')/APH(2")	2 - 8	>64	>64	16 - 64
Escherichia coli (ATCC 25922)	Sensitive	1 - 4	1 - 4	0.5 - 2	2 - 8
Escherichia coli (Gentamicin-R)	ANT(2")	4 - 16	>128	>128	32 - 128
Pseudomonas aeruginosa (ATCC 27853)	Sensitive	2 - 8	2 - 8	1 - 4	4 - 16
Pseudomonas aeruginosa (Gentamicin-R)	Efflux/Permeability	8 - 32	>256	64 - 256	32 - 128

Note: The MIC values for 2-Hydroxygentamicin C1 & C2 are based on early studies and are presented as a range. Specific data for the A3 component is limited, and these values serve as the closest available proxy.

Experimental Protocols

The determination of cross-resistance is primarily achieved through the measurement of Minimum Inhibitory Concentrations (MICs). The following is a detailed methodology based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution.

Broth Microdilution Method for MIC Determination

• Preparation of Inoculum:

  • Select 3-5 well-isolated colonies of the test bacterium from an 18-24 hour agar (B569324) plate.

  • Transfer the colonies to a tube containing 4-5 mL of a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Incubate the broth culture at 35°C until it achieves or exceeds the turbidity of a 0.5 McFarland standard.

  • Adjust the turbidity of the bacterial suspension with sterile broth to match that of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the adjusted suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antibiotic Dilutions:

  • Prepare stock solutions of each aminoglycoside antibiotic in a suitable solvent.

  • Perform serial twofold dilutions of each antibiotic in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL.

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

  • Incubate the plates at 35°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • Following incubation, examine the plates for visible bacterial growth (turbidity).

  • The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Visualizing Experimental and Biological Pathways

To further elucidate the processes involved in cross-resistance studies and the underlying mechanisms of action and resistance, the following diagrams are provided.

Experimental workflow for MIC determination.

Validating LC-MS Methods for 2-Hydroxygentamicin A3 Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of impurities in active pharmaceutical ingredients (APIs) is critical for ensuring drug safety and efficacy. This guide provides a comparative overview of validating a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantification of 2-Hydroxygentamicin A3, a potential impurity in gentamicin (B1671437) sulfate (B86663). The performance of the LC-MS method is compared with alternative analytical techniques, supported by experimental data and detailed protocols.

Performance Comparison of Analytical Methods

The primary method for the quantification of gentamicin and its related impurities is LC-MS, owing to the fact that aminoglycosides like gentamicin lack a UV-absorbing chromophore, making other detection methods less effective.[1] Alternative methods, such as spectrophotometry and microbiological assays, are available but often lack the specificity and sensitivity required for impurity quantification.

Method	Analyte	Linearity (R²)	Precision (%RSD)	Accuracy (% Recovery)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
LC-MS/MS	Total Gentamicin	> 0.99	≤ 6%	96 - 114%	0.04 µg/mL	0.13 µg/mL
LC-MS	Sisomicin (impurity)	0.998	< 5%	105.96%	0.03 µg/mL	0.1 µg/mL
Spectrophotometry	Total Gentamicin	0.9998	< 2%	98.66 - 101.8%	0.016 mg/mL	0.196 mg/mL
Bioassay	Total Gentamicin	-	15% (intraday)	14%	-	-

Data for LC-MS/MS of total gentamicin is presented as a baseline for a validated method in a biological matrix.[2] Data for Sisomicin, a related impurity, is used to represent the expected performance for a specific impurity like 2-Hydroxygentamicin A3 by LC-MS.[1] Spectrophotometric and bioassay data are for the total gentamicin complex and illustrate the performance of alternative, less specific methods.[3][4]

Experimental Protocols

Primary Method: LC-MS for 2-Hydroxygentamicin A3

This protocol is adapted from a validated method for the separation of gentamicin components and related impurities, including the gentamicin A group.[1]

1. Sample Preparation:

• Accurately weigh and dissolve the gentamicin sulfate sample in water to a final concentration of 100 µg/mL.

• Prepare calibration standards of 2-Hydroxygentamicin A3 in water at a suitable concentration range.

• If a reference standard for 2-Hydroxygentamicin A3 is unavailable, a semi-quantitative approach using a closely related compound's response factor may be adopted.

2. Liquid Chromatography:

• System: ACQUITY UPLC H-Class with ACQUITY QDa Mass Detector

• Column: Atlantis T3, 3 µm, 4.6 mm × 150 mm

• Mobile Phase A: 0.2% Trifluoroacetic acid (TFA) in water, pH adjusted to 2.3 with ammonia (B1221849) solution.

• Mobile Phase B: Methanol

• Gradient: A suitable gradient to separate 2-Hydroxygentamicin A3 from other gentamicin components. A typical starting point would be a high aqueous phase, gradually increasing the organic phase.

• Flow Rate: 0.6 mL/min

• Column Temperature: 25 °C

• Injection Volume: 1 µL

3. Mass Spectrometry:

• Detector: ACQUITY QDa Mass Detector (or equivalent single quadrupole or tandem quadrupole mass spectrometer)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Data Acquisition: Selected Ion Recording (SIR) or Multiple Reaction Monitoring (MRM) for tandem MS.

  • For SIR, the protonated molecular ion [M+H]⁺ of 2-Hydroxygentamicin A3 would be monitored.

  • For MRM, a precursor ion (e.g., [M+H]⁺) and a characteristic product ion would be monitored. The fragmentation of the glycosidic bonds is a common pathway for aminoglycosides.

4. Method Validation Parameters:

• Specificity: Demonstrated by the resolution of the 2-Hydroxygentamicin A3 peak from other components.

• Linearity: Assessed by analyzing a series of calibration standards over the expected concentration range. A correlation coefficient (R²) of >0.99 is desirable.

• Precision: Evaluated at different concentrations (repeatability and intermediate precision), with an acceptance criterion of %RSD < 15%.

• Accuracy: Determined by spike/recovery experiments, with a target recovery of 80-120%.

• LOD and LOQ: Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Alternative Method: Spectrophotometry with Derivatization

This method is less specific and quantifies the total aminoglycoside content but can be a cost-effective alternative for screening.

1. Derivatization:

• React the gentamicin sample with a derivatizing agent such as ninhydrin (B49086) in a buffered solution. This reaction targets the primary and secondary amine groups present in aminoglycosides.

• Heat the mixture to facilitate color development.

2. Spectrophotometric Measurement:

• Measure the absorbance of the resulting colored complex at the wavelength of maximum absorbance (e.g., 418 nm for the ninhydrin-gentamicin complex).[4]

• Quantify the concentration against a standard curve prepared from a gentamicin reference standard.

3. Limitations:

• This method is not specific to 2-Hydroxygentamicin A3 and will measure all gentamicin components and other primary/secondary amine-containing impurities.

• It is significantly less sensitive than LC-MS methods.

Visualizing the Workflow

References

• 1. lcms.cz [lcms.cz]
• 2. An LC-MS/MS based candidate reference method for the quantification of total gentamicin in human serum and plasma using NMR characterized calibrator material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. japsonline.com [japsonline.com]

Confirming the Structure of Biosynthetic 2-Hydroxygentamicin A3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biosynthetic 2-hydroxygentamicin A3 and its parent compound, gentamicin (B1671437) A3. The structural confirmation of 2-hydroxygentamicin A3 is primarily inferred from studies on the 2-hydroxygentamicin C complex, produced through mutational biosynthesis. This document summarizes the available data, outlines the biosynthetic pathways, and provides detailed experimental protocols to facilitate further research in this area.

Structural Comparison

Gentamicin A3 and 2-hydroxygentamicin A3 are aminoglycoside antibiotics sharing a common core structure. The key distinction lies in the substitution at the C-2 position of the 2-deoxystreptamine (B1221613) (2-DOS) ring. In gentamicin A3, this position is occupied by an amino group, whereas in 2-hydroxygentamicin A3, it is a hydroxyl group. This modification is a direct result of precursor-directed mutational biosynthesis.

Feature	Gentamicin A3	2-Hydroxygentamicin A3 (inferred)
Aminocyclitol Core	2-deoxystreptamine	Streptamine
Substitution at C-2	Amino group (-NH₂)	Hydroxyl group (-OH)
Molecular Formula	C₁₈H₃₆N₄O₁₀	C₁₈H₃₅N₃O₁₁
Molecular Weight	468.5 g/mol	469.5 g/mol

Biosynthetic Pathways

The biosynthesis of gentamicin A3 follows a well-established pathway in Micromonospora purpurea. The production of 2-hydroxygentamicin A3 is achieved by feeding a 2-deoxystreptamine-requiring idiotrophic mutant of M. purpurea with streptamine, an analogue of the natural precursor.

Biosynthesis of Gentamicin A3

The biosynthesis of gentamicin A3 begins with D-glucose-6-phosphate, which is converted through a series of enzymatic steps to the central aminocyclitol core, 2-deoxystreptamine (2-DOS). This core is then glycosylated to form paromamine, a key pseudodisaccharide intermediate. Further glycosylation and modifications lead to the formation of gentamicin A2, the immediate precursor to other gentamicin A components. The final steps to gentamicin A3 involve enzymatic modifications of the terminal sugar moiety.

2-Hydroxygentamicin A3 Demonstrates Reduced Toxicity Compared to Parent Gentamicins

A comprehensive review of available preclinical data indicates that 2-Hydroxygentamicin A3, a derivative of gentamicin (B1671437), exhibits a more favorable safety profile than its parent compound, with significantly lower nephrotoxicity and ototoxicity. This guide synthesizes the key findings from comparative studies, presenting the available data, experimental methodologies, and a summary of the toxicological profiles.

Executive Summary

Gentamicin, a widely used aminoglycoside antibiotic, is limited by its potential to cause kidney damage (nephrotoxicity) and hearing loss (ototoxicity). Research into structural modifications of gentamicin has led to the development of 2-Hydroxygentamicin A3, which has shown a promising reduction in these toxic side effects in animal models. Studies in rats demonstrate that 2-Hydroxygentamicin A3 is markedly less nephrotoxic than gentamicin. Similarly, investigations in cats have revealed a lower potential for both kidney and vestibular toxicity compared to the parent drug. While direct quantitative data from these pivotal studies is not publicly available, the qualitative and semi-quantitative findings consistently support the improved safety profile of 2-Hydroxygentamicin A3.

Comparative Nephrotoxicity

Studies in rat models have provided the most direct comparisons of the nephrotoxic potential of 2-Hydroxygentamicin A3 and parent gentamicin.

Key Findings:

• Histopathology: In a comparative study, the severity of microscopic kidney damage, including eosinophilic granulation, vacuolization of renal proximal tubular epithelium, interstitial inflammation, and tubular dilation, was consistently lower in rats treated with 2-hydroxygentamicin compared to those receiving gentamicin.

• Kidney Weight: Rats treated with gentamicin showed a significantly greater increase in kidney-to-body weight ratios compared to those treated with 2-hydroxygentamicin, indicating more severe edema and cellular infiltration in the gentamicin group.

• Serum Markers: While specific values are not available, studies report that gentamicin produced more significant elevations in serum creatinine (B1669602) (SCr) and blood urea (B33335) nitrogen (BUN) levels, key indicators of kidney dysfunction, compared to 2-hydroxygentamicin.

Data Summary: Nephrotoxicity in Rats

Parameter	2-Hydroxygentamicin A3	Parent Gentamicin	Reference
Histopathological Severity	Less Severe	More Severe	[1]
Kidney/Body Weight Ratio	Lower Increase	Higher Increase	[1]
Serum Creatinine (SCr)	Less Pronounced Elevation	More Pronounced Elevation	[1]
Blood Urea Nitrogen (BUN)	Less Pronounced Elevation	More Pronounced Elevation	[1]

Note: This table is based on qualitative and comparative descriptions from the available literature, as specific quantitative data has not been published.

Comparative Ototoxicity

The vestibular system, responsible for balance, is particularly susceptible to gentamicin-induced toxicity. Comparative studies in cats have been instrumental in evaluating the ototoxic potential of 2-Hydroxygentamicin A3.

Key Findings:

• Vestibular Function: Observations for the onset of ataxia (loss of coordination) and impairment of the righting reflex, key indicators of vestibular damage, revealed a lower incidence and severity of these effects in cats treated with 2-hydroxygentamicin compared to gentamicin.

Data Summary: Ototoxicity in Cats

Parameter	2-Hydroxygentamicin A3	Parent Gentamicin	Reference
Incidence of Ataxia	Lower	Higher	[2]
Impairment of Righting Reflex	Lower	Higher	[2]

Note: This table is based on qualitative and comparative descriptions from the available literature, as specific quantitative data has not been published.

Experimental Protocols

Detailed experimental protocols from the primary comparative studies are not publicly available. However, based on general methodologies for assessing aminoglycoside toxicity, the following represents a likely approach.

Nephrotoxicity Assessment in Rats (General Protocol)

This protocol outlines a typical experimental workflow for evaluating and comparing the nephrotoxicity of aminoglycosides in a rat model.

Caption: General workflow for a comparative nephrotoxicity study in rats.

Ototoxicity Assessment in Cats (General Protocol)

This protocol describes a general workflow for assessing vestibular toxicity in a feline model.

Caption: General workflow for a comparative ototoxicity study in cats.

Signaling Pathways in Aminoglycoside Toxicity

The toxicity of aminoglycosides is multifactorial. While a definitive pathway for 2-Hydroxygentamicin A3 has not been elucidated, the general mechanisms of gentamicin toxicity involve cellular uptake in the kidney and inner ear, followed by the induction of oxidative stress and apoptosis.

Caption: Simplified signaling pathway of aminoglycoside-induced toxicity.

Conclusion

The available evidence strongly suggests that 2-Hydroxygentamicin A3 possesses a significantly improved safety profile compared to its parent compound, gentamicin. The reduced nephrotoxicity and ototoxicity observed in preclinical models make it a promising candidate for further development as a safer alternative for the treatment of serious bacterial infections. Further research, including the publication of detailed quantitative data and clinical trials, is warranted to fully characterize its toxicological profile and therapeutic potential in humans.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]

Assessing the In Vitro Safety Profile of 2-Hydroxygentamicin A3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the in vitro safety profile of 2-Hydroxygentamicin A3, a promising aminoglycoside antibiotic. Due to the limited availability of direct in vitro comparative studies for the A3 isomer, this guide leverages available in vivo data for "hydroxygentamicin" to extrapolate its potential in vitro safety advantages over the conventional aminoglycoside, gentamicin. The information presented is intended to guide research and development efforts by highlighting key safety assays and the underlying mechanisms of aminoglycoside toxicity.

Executive Summary

Aminoglycoside antibiotics are potent bactericidal agents, but their clinical use is often hampered by significant nephrotoxicity and ototoxicity.[1][2] 2-Hydroxygentamicin A3, a semi-synthetic derivative of gentamicin, has been developed to mitigate these toxic side effects while retaining robust antibacterial activity. While direct comparative in vitro safety data for the A3 isomer is scarce, in vivo studies on the closely related "hydroxygentamicin" have demonstrated a markedly improved safety profile compared to gentamicin. These studies, conducted in rats and cats, have shown significantly lower nephrotoxicity and ototoxicity for hydroxygentamicin.[3][4] This suggests that 2-Hydroxygentamicin A3 likely possesses a superior in vitro safety profile, a hypothesis that warrants further dedicated investigation using the standardized assays outlined in this guide.

Comparative Safety Data

Table 1: Summary of In Vivo Comparative Toxicity Data

Parameter	Gentamicin	Hydroxygentamicin	Reference
Nephrotoxicity	Significant renal tubular damage	Minimal to no significant renal damage	[3]
Ototoxicity	Vestibular and cochlear toxicity observed	Significantly reduced or absent ototoxicity	[4]

Key In Vitro Safety Assessment Protocols

To rigorously evaluate the in vitro safety profile of 2-Hydroxygentamicin A3 and other novel aminoglycosides, the following experimental protocols are recommended.

General Cytotoxicity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound in a relevant cell line and compare it to a control antibiotic like gentamicin.

Experimental Protocol:

• Cell Line: Human embryonic kidney cells (HEK293) or other relevant cell lines.

• Method:

  • Seed cells in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of 2-Hydroxygentamicin A3, gentamicin, and a vehicle control in the appropriate cell culture medium.

  • Remove the overnight culture medium from the cells and replace it with the media containing the test compounds.

  • Incubate the plates for 24, 48, and 72 hours at 37°C in a 5% CO2 incubator.

  • Assess cell viability using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a lactate dehydrogenase (LDH) release assay.[5]

  • Measure the absorbance or fluorescence according to the assay manufacturer's instructions.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound at each time point.

In Vitro Nephrotoxicity Assay

Objective: To specifically assess the toxic effects of the compound on renal proximal tubule cells, a primary target of aminoglycoside-induced kidney damage.

Experimental Protocol:

• Cell Line: Human kidney proximal tubule epithelial cells (HK-2) or LLC-PK1 cells.[6][7]

• Method:

  • Culture HK-2 cells to confluence in appropriate multi-well plates.

  • Expose the cells to various concentrations of 2-Hydroxygentamicin A3 and gentamicin for 24 to 72 hours.

  • Evaluate cytotoxicity using methods like the neutral red uptake assay or by measuring the release of kidney-specific biomarkers such as Kidney Injury Molecule-1 (KIM-1) and N-acetyl-β-D-glucosaminidase (NAG) into the culture supernatant via ELISA.[7][8]

  • Morphological changes indicative of apoptosis or necrosis can be observed using microscopy after staining with appropriate fluorescent dyes (e.g., Hoechst 33342 and Propidium Iodide).

In Vitro Ototoxicity Assay

Objective: To evaluate the potential of the compound to damage the sensory hair cells of the inner ear, the primary targets of aminoglycoside-induced hearing loss.

Experimental Protocol:

• Model: Organ of Corti explants from neonatal mice or rats.

• Method:

  • Dissect the cochleae from postnatal day 3-5 rodents and culture the organ of Corti explants.

  • Expose the explants to different concentrations of 2-Hydroxygentamicin A3 and gentamicin for 48 hours.

  • Fix the explants and stain with fluorescently-labeled phalloidin to visualize the actin-rich stereocilia of the hair cells and a nuclear stain (e.g., DAPI).

  • Quantify the number of surviving inner and outer hair cells by fluorescence microscopy. A significant reduction in hair cell count compared to the untreated control indicates ototoxicity.[9]

Mechanistic Insights: Signaling Pathways in Aminoglycoside Toxicity

Understanding the molecular pathways involved in aminoglycoside-induced toxicity is crucial for the development of safer alternatives.

Aminoglycoside-Induced Nephrotoxicity Pathway

Aminoglycoside nephrotoxicity is a complex process initiated by the accumulation of the drug in the proximal tubule cells of the kidneys. This leads to a cascade of events including the generation of reactive oxygen species (ROS), lysosomal dysfunction, and ultimately, apoptosis or necrosis of the renal cells.[10]

Caption: Aminoglycoside-induced nephrotoxicity signaling cascade.

Aminoglycoside-Induced Ototoxicity Pathway

The ototoxicity of aminoglycosides is primarily due to the destruction of sensory hair cells in the inner ear. The process involves the entry of the drug into the hair cells, leading to the formation of ROS, activation of stress-activated protein kinases (JNK pathway), and eventual apoptotic cell death.[11][12]

Caption: Key signaling events in aminoglycoside-induced ototoxicity.

Experimental Workflow for In Vitro Safety Assessment

A systematic approach is essential for the comprehensive in vitro safety evaluation of new aminoglycoside candidates.

Caption: A streamlined workflow for in vitro safety assessment.

Conclusion

The available evidence strongly suggests that 2-Hydroxygentamicin A3 has the potential to be a significantly safer alternative to gentamicin and other conventional aminoglycosides. However, rigorous in vitro studies are essential to definitively characterize its safety profile. By employing the standardized assays and understanding the underlying toxic mechanisms detailed in this guide, researchers and drug developers can effectively evaluate the therapeutic potential of 2-Hydroxygentamicin A3 and other novel aminoglycoside candidates, paving the way for the development of new antibiotics with improved safety and efficacy.

References

• 1. Intracellular mechanisms of aminoglycoside-induced cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of Antibiotic-Induced Nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative nephrotoxicity of hydroxygentamicin and other aminoglycosides in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nephrotoxic and ototoxic effects of hydroxygentamicin in cats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of in vitro cytotoxic and genotoxic activities of some trimethoprim conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro mechanisms and models of gentamicin nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. An in vitro method for nephrotoxicity evaluation using HK-2 human kidney epithelial cells combined with biomarkers of nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nephroprotective Effect of Cilastatin against Gentamicin-Induced Renal Injury In Vitro and In Vivo without Altering Its Bactericidal Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New developments in aminoglycoside therapy and ototoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The relationship between the structure and toxicity of aminoglycoside antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 2-Hydroxygentamicin A3: An In-Depth Activity Comparison Against Clinical Isolates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antimicrobial activity of aminoglycoside antibiotics, with a focus on benchmarking against common clinical isolates. Due to the limited availability of specific quantitative data for 2-Hydroxygentamicin A3 in publicly accessible literature, this guide will utilize gentamicin (B1671437), a closely related and well-studied aminoglycoside, as a representative compound for comparative purposes. This approach allows for a robust evaluation against other antibiotics based on established datasets. The experimental protocols and data presentation formats provided herein are designed to serve as a practical template for researchers evaluating novel antimicrobial agents like 2-Hydroxygentamicin A3.

Comparative Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of gentamicin and other comparator antibiotics against key clinical isolates. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium and is a critical measure of antibiotic potency.

Antibiotic	Staphylococcus aureus (MSSA/MRSA)	Pseudomonas aeruginosa	Escherichia coli
Gentamicin	≤0.5 - 52 µg/mL[1]	0.25 - 512 µg/mL[2]	0.25 - 64 µg/mL[3]
Tobramycin (B1681333)	≤0.5 mg/l[1]	≤1 - 32 µg/ml[1][4]	MIC90 approx. 1 mg/l[1]
Amikacin	50% of strains inhibited by <1 mg/l[5]	87.5% susceptibility[4]	-
Vancomycin	MIC90: 2 to 4 mg/L[6]	-	-
Ciprofloxacin	-	MIC90: 2 µg/ml[4]	-

Note: The wide range of MIC values reflects the diversity of clinical isolates, including both susceptible and resistant strains.

Experimental Protocols

The data presented in this guide is typically generated using standardized antimicrobial susceptibility testing methods. The broth microdilution method is a common and reliable technique for determining the Minimum Inhibitory Concentration (MIC) of an antibiotic.

Protocol: Broth Microdilution MIC Assay

This protocol is adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Materials:

• Antibiotic Stock Solutions: Prepare a stock solution of the antibiotic (e.g., 2-Hydroxygentamicin A3, Gentamicin) at a high concentration in a suitable solvent. Sterilize by filtration.
• Bacterial Inoculum: Culture the clinical isolate overnight on an appropriate agar (B569324) medium. Prepare a bacterial suspension in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[3]
• Growth Medium: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for most non-fastidious bacteria.
• 96-Well Microtiter Plates: Use sterile, clear, U- or flat-bottom plates.

2. Assay Procedure:

• Serial Dilutions: Dispense 50 µL of CAMHB into all wells of the microtiter plate. Add 50 µL of the antibiotic stock solution to the first well of each row to be tested. Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well. This will result in a range of antibiotic concentrations.
• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100 µL.
• Controls:
• Growth Control: A well containing only broth and the bacterial inoculum (no antibiotic).
• Sterility Control: A well containing only broth (no bacteria or antibiotic).
• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

3. Interpretation of Results:

• Following incubation, visually inspect the plates for bacterial growth (turbidity).
• The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Visualizing Experimental and Biological Pathways

To aid in the understanding of the experimental workflow and the mechanism of action of aminoglycosides, the following diagrams are provided.

Caption: Workflow for MIC Determination.

Caption: Aminoglycoside Mechanism of Action.

Discussion and Conclusion

The data presented, using gentamicin as a proxy, highlights the potent activity of aminoglycosides against a broad spectrum of Gram-positive and Gram-negative bacteria. However, the emergence of resistance, as indicated by the wide range of MIC values for clinical isolates, underscores the critical need for the development of new and improved aminoglycosides like 2-Hydroxygentamicin A3.

The primary mechanism of action for aminoglycosides is the inhibition of protein synthesis by binding to the 30S ribosomal subunit.[7] This interaction leads to mistranslation of mRNA and ultimately results in bacterial cell death. It is presumed that 2-Hydroxygentamicin A3 shares this mechanism of action.

For researchers and drug development professionals, the protocols and comparative data in this guide offer a framework for evaluating the potential of 2-Hydroxygentamicin A3. Further studies are essential to generate specific MIC data for 2-Hydroxygentamicin A3 against a comprehensive panel of contemporary, multidrug-resistant clinical isolates. Such data will be crucial in determining its potential clinical utility and advancing its development as a next-generation antimicrobial agent.

References

• 1. The in vitro activity of gentamicin, tobramycin and netilmicin against 500 clinical isolates of bacteria. A comparative study using three different test media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of Sub-Minimum Inhibitory Concentrations of Gentamicin on Alginate Produced by Clinical Isolates of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Single and Multi-Strain Probiotics with Gentamicin Against E. coli O157:H7: Insights from In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial susceptibility and minimal inhibitory concentration of Pseudomonas aeruginosa isolated from septic ocular surface disease in different animal species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Antibacterial Activity against Clinical Isolates and In Vivo Efficacy of Coralmycins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PDB-101: Global Health: Antimicrobial Resistance: undefined: Gentamicin [pdb101.rcsb.org]

A Comparative Guide to the Bioassay of 2-Hydroxygentamicin A3: Statistical Validation and Performance Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioactivity of 2-Hydroxygentamicin A3 with other clinically important aminoglycoside antibiotics. It includes detailed experimental protocols for bioassays, a summary of comparative performance data, and a discussion on the statistical validation of these results. This document is intended to serve as a valuable resource for researchers and professionals involved in the development and evaluation of new antibiotic entities.

Comparative Bioactivity Data

The following table summarizes the available comparative data on the antibacterial activity of 2-hydroxygentamicin derivatives and other aminoglycosides. It is important to note that specific Minimum Inhibitory Concentration (MIC) data for the A3 isomer of 2-Hydroxygentamicin is limited in publicly available literature. The data presented for 2-hydroxygentamicin is based on closely related compounds, such as 2-Hydroxygentamicin C2, and should be interpreted as indicative of the potential activity of 2-Hydroxygentamicin A3.

Antibiotic	Test Organism	MIC Range (µg/mL)	Reference
2-Hydroxygentamicin C2	Gram-positive and Gram-negative bacteria	Data not specified[1]	[1]
Gentamicin	Staphylococcus aureus	≤ 0.5	[2]
Enterobacteriaceae	~1 (MIC90)	[2]
Pseudomonas aeruginosa	0.25 - >512	[3]
Tobramycin	Pseudomonas aeruginosa	≤ 1	[2]
Amikacin	Enterobacteriaceae	≤ 4 - ≥ 16	[4]
Pseudomonas aeruginosa	Data not specified
Netilmicin	Staphylococcus aureus	≤ 0.5	[2]
Enterobacteriaceae	~1 (MIC90)	[2]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. MIC90 is the concentration at which 90% of the tested isolates are inhibited.

Experimental Protocols

A standardized and validated bioassay is crucial for the accurate determination of antibiotic potency and for comparing the activity of new compounds. The following is a detailed protocol for a broth microdilution assay, a widely accepted method for determining the MIC of antibiotics.

Broth Microdilution Assay for MIC Determination

This protocol is adapted from established methods for aminoglycoside susceptibility testing.

1. Materials:

• Test Compound: 2-Hydroxygentamicin A3

• Reference Antibiotics: Gentamicin, Amikacin, Tobramycin (USP reference standards)

• Bacterial Strains:

  • Staphylococcus aureus (e.g., ATCC 29213)

  • Escherichia coli (e.g., ATCC 25922)

  • Pseudomonas aeruginosa (e.g., ATCC 27853)

• Growth Media: Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Equipment:

  • 96-well microtiter plates

  • Multichannel pipette

  • Spectrophotometer (for inoculum standardization)

  • Incubator (35°C ± 2°C)

  • Sterile tubes and reagents for dilutions

2. Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

• Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

3. Antibiotic Dilution Series:

• Prepare stock solutions of 2-Hydroxygentamicin A3 and the reference antibiotics in a suitable solvent (e.g., sterile water).

• Perform serial two-fold dilutions of each antibiotic in CAMHB in separate tubes to create a range of concentrations. The final concentrations in the microtiter plate should bracket the expected MIC values.

4. Assay Procedure:

• Dispense 50 µL of the appropriate antibiotic dilution into each well of the 96-well plate.

• Add 50 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 100 µL.

• Include a growth control well (inoculum without antibiotic) and a sterility control well (broth without inoculum) on each plate.

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• Following incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

• For quantitative analysis, the optical density (OD) of each well can be read using a microplate reader at a wavelength of 600 nm. The MIC can be defined as the lowest concentration that inhibits growth by ≥90% compared to the growth control.

6. Quality Control:

• The MICs of the reference antibiotics against the quality control strains should fall within the established acceptable ranges as defined by organizations like the Clinical and Laboratory Standards Institute (CLSI).

• The growth control well must show distinct turbidity.

• The sterility control well must remain clear.

Statistical Validation of Bioassay Results

The validation of a bioassay is essential to ensure that the method is accurate, precise, and reliable. Key parameters for statistical validation include:

• Accuracy: The closeness of the measured value to the true value. This can be assessed by determining the recovery of a known amount of the antibiotic spiked into a sample matrix.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. Precision is typically expressed as the relative standard deviation (RSD) or coefficient of variation (CV).

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision (Inter-assay precision): Precision within the same laboratory but on different days, with different analysts, or with different equipment.

• Linearity: The ability of the assay to elicit test results that are directly proportional to the concentration of the analyte in the sample. This is typically evaluated by linear regression analysis of a series of dilutions of a standard.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the assay has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of aminoglycoside antibiotics and the workflow of the bioassay.

Caption: Mechanism of action of 2-Hydroxygentamicin A3.

Caption: Workflow for the broth microdilution bioassay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The in vitro activity of gentamicin, tobramycin and netilmicin against 500 clinical isolates of bacteria. A comparative study using three different test media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Sub-Minimum Inhibitory Concentrations of Gentamicin on Alginate Produced by Clinical Isolates of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FDA Rationale for Recognition Decision: Gentamicin, Tobramycin, and Amikacin for Enterobacterales and P. aeruginosa | FDA [fda.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Hydroxygentamicin A3: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the responsible management and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 2-Hydroxygentamicin A3, an aminoglycoside antibiotic. Adherence to these protocols is essential for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Precautions

2-Hydroxygentamicin A3, like other aminoglycosides, requires careful handling due to its potential health effects. Based on safety data for the closely related compound Gentamicin, researchers should be aware of the following hazards:

• Allergic Reactions : May cause an allergic skin reaction.[1][2][3]

• Toxicity : Animal studies and clinical use of similar compounds have indicated potential adverse effects on the kidneys (nephrotoxicity), hearing (ototoxicity), and the nervous system (neurotoxicity).[1]

• Reproductive Harm : May pose a risk to the unborn child.[1]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling 2-Hydroxygentamicin A3. This includes, but is not limited to, safety goggles, gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary

Hazard Classification	Details	Source
Skin Sensitization	Category 1	[2][3]
Respiratory Sensitization	Category 1	[2][3]
Reproductive Toxicity	Category 1	[1]

Step-by-Step Disposal Protocol

The primary goal for the disposal of 2-Hydroxygentamicin A3 is to ensure it is handled as regulated hazardous waste and directed to an approved waste disposal facility. Disposing of this compound down the drain or in regular trash is strictly prohibited to prevent environmental contamination.

1. Waste Identification and Segregation:

• Properly identify all waste containing 2-Hydroxygentamicin A3, including pure compound, solutions, and contaminated labware (e.g., pipette tips, vials, gloves).

• Segregate this waste from other laboratory waste streams to ensure proper handling.

2. Containment:

• Collect all 2-Hydroxygentamicin A3 waste in a designated, leak-proof, and clearly labeled hazardous waste container.

• The container must be kept closed at all times, except when adding waste.

• For liquid waste, use a container compatible with the solvent used. For solid waste, a sealed bag or container is appropriate.

3. Labeling:

• Label the waste container with a fully completed hazardous waste tag, as required by your institution's Environmental Health and Safety (EHS) department.

• The label should clearly state "Hazardous Waste" and list "2-Hydroxygentamicin A3" as a constituent, along with any other chemicals in the waste stream.

4. Storage:

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• Ensure the storage area is away from incompatible materials and sources of ignition.[4]

5. Disposal Request:

• Once the container is full, or if the waste has been stored for the maximum allowable time according to institutional policy, submit a hazardous waste pickup request to your institution's EHS department.

• Do not attempt to transport the waste off-site yourself.

6. Decontamination of Empty Containers:

• For containers that held 2-Hydroxygentamicin A3, they must be triple-rinsed before being disposed of as non-hazardous waste.

• The first rinseate must be collected and disposed of as hazardous waste.[4] For highly toxic compounds, the first three rinses should be collected.[4]

Experimental Workflow for Disposal

Caption: Workflow for the proper disposal of 2-Hydroxygentamicin A3 waste.

References

• 1. cdn.pfizer.com [cdn.pfizer.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]